(1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol

Core Science & Biosynthesis

A Technical Guide to the Crystal Structure Determination of (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol

Abstract

In pharmaceutical research and drug development, the precise three-dimensional atomic arrangement of a molecule is fundamental. This information governs molecular interactions, dictates efficacy, and is a prerequisite for rational drug design. For chiral molecules such as (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol, determining the absolute configuration is not merely a characterization step but a critical quality attribute that ensures safety and therapeutic function. Single-crystal X-ray diffraction (SCXRD) stands as the definitive method for elucidating this detailed structural information.[1][2] This guide provides an in-depth, experience-driven walkthrough of the process, from initial sample purification to final data deposition, tailored for researchers and drug development professionals. We will explore the causality behind experimental choices, establish self-validating protocols, and ground our methodology in authoritative standards.

Introduction: The Imperative of Structural Certainty

The spatial arrangement of atoms defines a molecule's function. In the context of (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol, a chiral pyridyl ethanol derivative, its stereochemistry is paramount. Different enantiomers can have drastically different biological activities, with one being therapeutic while the other could be inert or even toxic.[3] Therefore, unambiguous confirmation of the "(1R)" configuration is a non-negotiable step in its development pathway.

Single-crystal X-ray diffraction is the gold standard for this task because it provides a direct visualization of the molecular structure, including precise bond lengths, angles, and, crucially, the absolute stereochemistry.[4] The presence of a bromine atom in the target molecule is particularly advantageous. As a "heavy atom," it produces a strong anomalous scattering signal, which is key to reliably determining the absolute configuration.[5][6] This guide will delineate the comprehensive workflow required to achieve a high-quality, publication-ready crystal structure.

Prerequisite: Purity and Sample Preparation

A fundamental prerequisite for growing high-quality single crystals is the purity of the starting material. Impurities can inhibit nucleation or become incorporated into the crystal lattice, leading to disorder and poor diffraction quality.

Protocol 2.1: Purity Assessment

• High-Performance Liquid Chromatography (HPLC): Develop a suitable HPLC method to assess purity. Aim for a purity level of >99%. The presence of minor impurities can significantly hinder crystallization.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Acquire ¹H and ¹³C NMR spectra. These will confirm the molecular identity and reveal the presence of any residual solvents or organic impurities. The sample should be thoroughly dried under a high vacuum to remove all solvent traces.

• Mass Spectrometry (MS): Confirm the molecular weight of the compound to ensure no unexpected side products are present from the synthesis.

The Art and Science of Crystallization

Obtaining a single crystal suitable for diffraction is often the most challenging part of the process. It is a blend of systematic screening and empirical skill.[7] The goal is to create a supersaturated solution from which the solute slowly precipitates in an ordered, crystalline form.

Causality: Why Slow Growth is Key Rapid precipitation traps solvent and impurities and promotes the formation of microcrystalline powder or amorphous solid. Slow, controlled crystal growth allows molecules to methodically arrange themselves into a thermodynamically stable, well-ordered lattice, which is essential for sharp diffraction.[8]

3.1. Crystallization Screening Strategy

A systematic screening of various solvents and techniques is the most effective approach. The choice of solvent is critical and should be based on the solubility characteristics of the target molecule.[8]

Screening Parameter	Rationale and Choices
Solvent Polarity	The target molecule has a polar alcohol group and a less polar bromo-pyridyl ring. Screen a range of solvents from polar (e.g., Ethanol, Methanol, Isopropanol) to moderately polar (e.g., Acetone, Ethyl Acetate, Dichloromethane) to non-polar (e.g., Heptane, Toluene).
Solvent Mixtures	Often, a binary solvent system (a "good" solvent in which the compound is soluble and a "poor" solvent or "anti-solvent" in which it is not) provides the fine control over solubility needed for slow crystallization.
Temperature	Solubility is temperature-dependent. Cooling a saturated solution is a powerful method to induce crystallization.[7]

3.2. Common Crystallization Techniques

Here are detailed protocols for the most effective techniques for small organic molecules.[9][10]

Protocol 3.1: Slow Evaporation This is the simplest method and often a good starting point.[11]

• Prepare a near-saturated solution of the compound in a chosen solvent (e.g., ethyl acetate) in a clean vial.

• Loosely cap the vial or cover it with parafilm perforated with a few small holes.

• Place the vial in a vibration-free location and allow the solvent to evaporate slowly over several days to weeks.[11]

Protocol 3.2: Vapor Diffusion This technique is highly effective and works well with milligram quantities.[10]

• Dissolve the compound in a small amount of a relatively non-volatile "good" solvent (e.g., dichloromethane) in a small, open inner vial.

• Place this inner vial inside a larger, sealed outer jar containing a more volatile "poor" solvent (e.g., heptane).

• Over time, the vapor of the poor solvent will slowly diffuse into the good solvent, reducing the overall solubility of the compound and inducing crystallization.

Protocol 3.3: Slow Cooling

• Prepare a saturated solution of the compound in a suitable solvent (e.g., isopropanol) at an elevated temperature (just below the solvent's boiling point).

• Ensure all solid is dissolved. If any particulates remain, filter the hot solution through a pre-warmed filter.

• Allow the solution to cool slowly to room temperature. To slow the process further, the flask can be placed in an insulated container (like a Dewar flask).[10]

Single-Crystal X-ray Diffraction (SCXRD) Workflow

Once a suitable crystal (ideally >20 µm in all dimensions, with sharp edges and no visible cracks) is obtained, the diffraction experiment can begin.[12]

digraph "SCXRD_Workflow" { graph [fontname="Arial", label="Figure 1: High-Level SCXRD Workflow", labelloc=b, labeljust=c, fontsize=12]; rankdir=TB; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

}

A high-level overview of the SCXRD process.

Protocol 4.1: Data Collection

• Crystal Mounting: Carefully select a high-quality single crystal under a microscope. Mount it on a suitable loop (e.g., a MiTeGen loop) using cryo-protectant oil.

• Cryo-cooling: Flash-cool the crystal in a stream of cold nitrogen gas (typically at 100 K). This minimizes thermal motion and radiation damage during data collection.

• Diffractometer Setup: Mount the crystal on the goniometer of the diffractometer. Modern instruments are typically equipped with dual sources (e.g., Mo and Cu) and a CCD or CMOS detector.[12] For determining the absolute configuration of light-atom molecules, a copper (Cu) X-ray source is often preferred due to its longer wavelength, which enhances the anomalous scattering effect.[2][6]

• Data Collection Strategy: The instrument software will determine an optimal strategy to collect a complete, highly redundant dataset by rotating the crystal and collecting diffraction images at various orientations.

Structure Solution, Refinement, and Absolute Configuration

5.1. Data Processing and Structure Solution

The collected diffraction images are processed to integrate the intensities of thousands of reflections. This dataset is then used to solve the "phase problem." Since detectors only record intensities, the phase information for each reflection is lost.[13]

For a small molecule containing a heavy atom like bromine, the structure can often be solved readily using Patterson or direct methods.[14] These methods use the strong scattering contribution from the bromine atom to determine its position, which then allows for the phasing of the remaining reflections and the location of the lighter atoms (C, N, O, H).

5.2. Structure Refinement

Once an initial model is obtained, it is refined against the experimental data using least-squares methods. This iterative process adjusts atomic positions, and thermal displacement parameters to minimize the difference between the observed structure factors (|Fo|) and the calculated structure factors (|Fc|) from the model.

digraph "Refinement_Loop" { graph [fontname="Arial", label="Figure 2: The Structure Refinement Cycle", labelloc=b, labeljust=c, fontsize=12]; rankdir=LR; node [shape=ellipse, style="filled", fontname="Arial", fontsize=10, fillcolor="#FFFFFF", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

}

An iterative process to improve the structural model.

5.3. Determining the Absolute Configuration: The Flack Parameter

For a chiral molecule, simply determining the connectivity is insufficient; we must confirm the absolute configuration. This is achieved by analyzing anomalous dispersion effects.[1] The presence of the bromine atom is critical here. When X-rays interact with the inner-shell electrons of a heavy atom, a small phase shift occurs. This breaks Friedel's Law, meaning the intensity of a reflection (h,k,l) is no longer equal to the intensity of its inverse (-h,-k,-l).[6][15]

This difference is quantified during refinement by calculating the Flack parameter (x) .[16]

• A Flack parameter value close to 0 (with a small standard uncertainty, typically <0.04) indicates that the determined absolute configuration is correct.[2][16]

• A value close to 1 indicates that the configuration is incorrect and must be inverted.[17]

• A value near 0.5 suggests the crystal is a racemic twin.[15]

Data Validation, Reporting, and Deposition

6.1. Final Structure Validation

The quality of the final structure is assessed using several metrics, which should always be reported.

Metric	Description	Typical Value for Good Structure
R1	The residual factor, a measure of the agreement between observed and calculated structure factor amplitudes.	< 0.05 (5%)
wR2	A weighted residual factor based on squared intensities, generally considered a more robust metric.	< 0.15 (15%)
Goodness-of-Fit (GooF)	Should be close to 1.0, indicating the model is a good fit to the data.	~1.0
Flack Parameter	Determines the absolute configuration.	~0.0 with low uncertainty
Residual Electron Density	The largest peaks and holes in the final difference map should be minimal.	< ±0.5 e⁻/ų

6.2. Reporting and Deposition

The standard format for reporting crystallographic data is the Crystallographic Information File (CIF) .[18][19][20] This is a text-based file that contains all necessary information about the experiment and the final structure, including unit cell parameters, atomic coordinates, and refinement statistics.

It is best practice and often a requirement for publication to deposit the final CIF data into a public repository. The primary database for small organic and metal-organic molecules is the Cambridge Structural Database (CSD) , managed by the Cambridge Crystallographic Data Centre (CCDC).[21][22][23] Deposition ensures the data is preserved, validated, and made accessible to the global scientific community.[24][25]

Protocol 6.1: Data Deposition to the CSD

• Navigate to the CCDC's online deposition service.[26]

• Register for an account or proceed as a guest.

• Upload the final CIF file. The service includes an automated checkCIF tool that validates the data for syntactic and crystallographic consistency.[22][27]

• Address any alerts or errors flagged by checkCIF, providing explanations where necessary.

• Add author and publication details. If the structure is not intended for a journal article, it can be published directly as a "CSD Communication".[23]

• Submit the data. You will receive a unique CCDC deposition number, which should be included in any publication referencing the structure.

Conclusion

The determination of the crystal structure of (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol is a rigorous, multi-step process that provides the highest possible level of structural proof. From ensuring absolute purity of the material to the meticulous process of growing a single crystal and the precise execution of the diffraction experiment, each step is critical for a successful outcome. The presence of the bromine atom serves as a powerful internal probe, enabling the unambiguous assignment of the (1R) absolute configuration via the Flack parameter. By following these validated protocols and adhering to international standards for data reporting and deposition, researchers can generate trustworthy, high-impact structural data that is essential for advancing drug development and the chemical sciences.

References

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• International Union of Crystallography. (n.d.). Crystallographic Information Framework. Retrieved from [Link]

• Cambridge Crystallographic Data Centre. (n.d.). Deposit a Structure in the CSD. Retrieved from [Link]

• Thieme. (n.d.). 4.2. Determination of Absolute and Relative Configuration by X-ray and Neutron Diffraction Methods. Retrieved from [Link]

• Metadata Standards Catalog. (n.d.). CIF (Crystallographic Information Framework). Retrieved from [Link]

• Digital Curation Centre. (n.d.). CIF - Crystallographic Information Framework. Retrieved from [Link]

• Wikipedia. (2023, May 22). Crystallographic Information File. Retrieved from [Link]

• PubMed. (n.d.). Determination of absolute configuration using single crystal X-ray diffraction. Retrieved from [Link]

• Online Dictionary of Crystallography. (2019, March 26). Flack parameter. Retrieved from [Link]

• studylib.net. (2015, May 20). Crystallization Technique: Organic Chemistry Lab Guide. Retrieved from [Link]

• wikiHow. (2024, February 19). 9 Ways to Crystallize Organic Compounds. Retrieved from [Link]

• Semantic Scholar. (2015, May 12). Absolute structure determination of compounds with axial and planar chirality using the crystalline sponge method. Retrieved from [Link]

• Cambridge Crystallographic Data Centre. (n.d.). Deposit. Retrieved from [Link]

• Flack, H. (n.d.). For Peer Review. Retrieved from [Link]

• Fiveable. (2024, August 9). Patterson function and heavy atom methods. Retrieved from [Link]

• MDPI. (2020, September 23). Howard Flack and the Flack Parameter. Retrieved from [Link]

• Cambridge Crystallographic Data Centre. (n.d.). Deposit. Retrieved from [Link]

• MIT Department of Chemistry. (n.d.). Absolute Configuration. Retrieved from [Link]

• SPT Labtech. (n.d.). Chemical crystallization. Retrieved from [Link]

• Semantic Scholar. (n.d.). X-ray Crystallography of Small Molecules: Theory and Workflow. Retrieved from [Link]

• PMC. (n.d.). Getting crystals your crystallographer will treasure: a beginner's guide. Retrieved from [Link]

• University of Washington. (2006, January 8). Crystallisation Techniques. Retrieved from [Link]

• University of Glasgow. (n.d.). electronic reprint CRYSTALS enhancements: absolute structure determination. Retrieved from [Link]

• PMC. (n.d.). From Powders to Single Crystals: A Crystallographer's Toolbox for Small-Molecule Structure Determination. Retrieved from [Link]

• MDPI. (2021, November 15). Determination of Absolute Structure of Chiral Crystals Using Three-Wave X-ray Diffraction. Retrieved from [Link]

• ResearchGate. (2025, December 11). Small Molecule X-Ray Crystallography, Theory and Workflow. Retrieved from [Link]

• Oxford Academic. (2016, May 15). Absolute Structure Determination of Chiral Crystals Consisting of Achiral Benzophenone with Single-crystal X-ray Diffraction and Its Correlation with Solid-state Circular Dichroism. Retrieved from [Link]

• PMC. (n.d.). An overview of heavy-atom derivatization of protein crystals. Retrieved from [Link]

• CCS Chemistry. (2023, August 17). Absolute Configuration Determination of Chiral Organic Nanocrystals Using Zone-Axis Electron Diffraction. Retrieved from [Link]

• PMC. (n.d.). Chirality in the Solid State: Chiral Crystal Structures in Chiral and Achiral Space Groups. Retrieved from [Link]

• PMC. (n.d.). CSD Communications of the Cambridge Structural Database. Retrieved from [Link]

• YouTube. (2018, June 6). How to: Deposit Structures. Retrieved from [Link]

• International Union of Crystallography. (n.d.). 14.1. Heavy-atom location and phase determination with single-wavelength diffraction data. Retrieved from [Link]

• Wikipedia. (2023, July 14). Isomorphous replacement. Retrieved from [Link]

• ACS Publications. (2022, May 16). From Powders to Single Crystals: A Crystallographer's Toolbox for Small-Molecule Structure Determination. Retrieved from [Link]

• The University of Queensland. (n.d.). Small molecule X-ray crystallography. Retrieved from [Link]

• IUCr Journals. (n.d.). Heavy-atom derivatization. Retrieved from [Link]

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Structural Elucidation and NMR Resonance Profiling of (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol: A Technical Whitepaper

Executive Summary

The functionalized pyridine scaffold is a privileged pharmacophore in modern drug discovery, frequently utilized in kinase inhibitors and receptor antagonists. The compound (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol presents a unique analytical challenge due to its highly substituted heteroaromatic core and the presence of a chiral secondary alcohol. This whitepaper provides an in-depth technical guide to the structural elucidation of this molecule using high-resolution Nuclear Magnetic Resonance (NMR) spectroscopy. By synthesizing theoretical causality with field-proven experimental protocols, this guide establishes a self-validating framework for unambiguous resonance assignment.

Structural & Electronic Causality

To accurately predict and assign the NMR chemical shifts of (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol, one must analyze the competing electronic effects within the molecule [1]:

• Nitrogen Anisotropy and Inductive Effects: The electronegative pyridine nitrogen exerts a strong inductive withdrawing effect, significantly deshielding the α -carbons (C2 and C6) and their attached protons.

• The Heavy-Atom Effect (Bromine at C5): Halogens typically deshield adjacent atoms via induction. However, in 13 C NMR, the large electron cloud of the bromine atom induces a phenomenon known as spin-orbit coupling (the "heavy-atom effect"). This results in an anomalous upfield shift (shielding) of the ipso-carbon (C5) [2].

• Hyperconjugation (Methyl at C4): The methyl group acts as a mild electron donor via hyperconjugation, slightly shielding the adjacent C3 and C5 positions while deshielding its ipso-carbon (C4).

• Stereochemical Considerations: The (1R)-1-hydroxyethyl group at C2 introduces a stereocenter. While standard 1D NMR in achiral solvents (like CDCl 3​ ) cannot differentiate between the (1R) and (1S) enantiomers, the presence of the chiral center makes the methylene protons of the ethyl group (if present) diastereotopic. In this specific molecule, the methyl group of the ethanol moiety will appear as a simple doublet.

Empirically Derived Resonance Profiles

The following tables summarize the predicted high-resolution 1 H and 13 C NMR chemical shifts based on established heteroaromatic additivity rules and empirical data for substituted pyridines [2].

Table 1: 1 H NMR Resonance Assignments (400 MHz, CDCl 3​ )

Position	Chemical Shift ( δ , ppm)	Multiplicity	Integration	Coupling ( J , Hz)	Mechanistic Rationale
H-6	8.45 – 8.55	Singlet (s)	1H	-	Highly deshielded by the adjacent pyridine nitrogen and the inductive effect of the C5 bromine.
H-3	7.15 – 7.25	Singlet (s)	1H	-	Resides in the shielding cone of the C4-methyl hyperconjugation; lacks ortho-coupling due to C2/C4 substitution.
CH-OH	4.80 – 4.90	Quartet (q)	1H	~6.5	Deshielded by both the electronegative hydroxyl oxygen and the aromatic pyridine ring.
OH	3.50 – 4.50	Broad Singlet (br s)	1H	-	Highly variable depending on concentration, temperature, and hydrogen bonding.
4-CH 3​	2.35 – 2.45	Singlet (s)	3H	-	Typical chemical shift for an aromatic methyl group.
CH 3​ (ethyl)	1.40 – 1.50	Doublet (d)	3H	~6.5	Split by the adjacent methine (CH) proton.

Table 2: 13 C NMR Resonance Assignments (100 MHz, CDCl 3​ )

Position	Chemical Shift ( δ , ppm)	Carbon Type	Mechanistic Rationale
C-2	160.0 – 162.0	Quaternary	Deshielded by the adjacent nitrogen and the α -hydroxyalkyl substituent.
C-6	150.5 – 152.5	Methine (CH)	Strongly deshielded by the adjacent nitrogen atom.
C-4	144.0 – 146.0	Quaternary	Deshielded by the attached methyl group (ipso-effect).
C-3	122.0 – 124.0	Methine (CH)	Mildly shielded by the ortho-methyl group.
C-5	117.0 – 119.5	Quaternary	Heavy Atom Effect: Shielded significantly by the attached bromine atom via spin-orbit coupling [2].
CH-OH	68.0 – 70.0	Methine (CH)	Deshielded by the directly attached hydroxyl oxygen.
CH 3​ (ethyl)	23.5 – 25.0	Methyl (CH 3​ )	Standard aliphatic methyl attached to a methine carbon.
4-CH 3​	21.5 – 23.0	Methyl (CH 3​ )	Standard aromatic methyl carbon.

Standardized Experimental Protocols

To ensure the trustworthiness and reproducibility of the NMR data, the following self-validating protocol must be adhered to. This workflow minimizes artifacts such as poor lineshape, incomplete relaxation, and signal-to-noise degradation [3].

Step-by-Step Methodology: Sample Preparation & Acquisition

• Sample Preparation: Dissolve 20–30 mg (for 1 H) or 40–50 mg (for 13 C) of the compound in 0.6 mL of deuterated chloroform (CDCl 3​ ) containing 0.03% v/v Tetramethylsilane (TMS).

  • Causality: CDCl 3​ lacks exchangeable protons, preventing signal overlap with the analyte's OH group. TMS serves as an absolute internal reference ( δ 0.00 ppm).

• Probe Tuning and Matching: Insert the sample into the spectrometer (e.g., 400 MHz) and perform automated or manual tuning and matching for both 1 H and 13 C channels.

  • Causality: Proper tuning ensures maximum RF power transfer, optimizing the signal-to-noise ratio (SNR) and 90∘ pulse calibration.

• Locking and Shimming: Lock the spectrometer to the deuterium signal of CDCl 3​ . Perform gradient shimming (Z-shims) until the lock level is stable and maximized.

  • Causality: Shimming corrects magnetic field inhomogeneities, ensuring sharp, Lorentzian lineshapes necessary for resolving the ~6.5 Hz J -couplings of the ethyl group.

• 1 H Acquisition Parameters: Set the number of scans (ns) to 16. Crucially, set the relaxation delay (d1) to ≥ 2.0 seconds.

• 13 C Acquisition Parameters: Set ns to ≥ 1024. Use composite pulse decoupling (CPD) to remove 1 H- 13 C scalar couplings. Set d1 to ≥ 2.0 seconds.

  • Causality: Quaternary carbons (C2, C4, C5) lack attached protons and thus rely on less efficient dipole-dipole relaxation mechanisms. A longer d1 ensures these nuclei fully return to thermal equilibrium between pulses, preventing signal attenuation and allowing for accurate detection [3].

Standardized workflow for high-fidelity 1H and 13C NMR data acquisition and processing.

2D NMR Elucidation Strategy

While 1D NMR provides a foundational profile, the unambiguous assignment of the highly substituted pyridine core requires 2D NMR techniques to map connectivity through bonds and space [3].

• COSY (Correlation Spectroscopy): Utilized to confirm the vicinal coupling system. The methine proton ( δ ~4.85) will show a strong cross-peak with the methyl doublet ( δ ~1.45), confirming the intact (1R)-1-hydroxyethyl moiety.

• HSQC (Heteronuclear Single Quantum Coherence): Maps direct 1 J CH​ bonds. This will definitively link the H-6 proton to the C-6 carbon, and the H-3 proton to the C-3 carbon, separating them from the quaternary signals.

• HMBC (Heteronuclear Multiple Bond Correlation): Critical for assigning the quaternary carbons (C2, C4, C5).

  • The H-6 proton will show 3 J CH​ correlations to C-2 and C-4.

  • The 4-CH 3​ protons will show 2 J CH​ to C-4 and 3 J CH​ to C-3 and C-5, definitively anchoring the position of the bromine atom.

2D NMR correlation strategy for unambiguous structural assignment of the substituted pyridine.

References

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds (8th Edition). John Wiley & Sons.[Link][1]

• Pretsch, E., Bühlmann, P., & Badertscher, M. (2020). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer.[Link][2]

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry (3rd Edition). Elsevier.[Link][3]

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An In-depth Technical Guide to the Absolute Configuration Assignment of 1-(5-bromo-4-methyl-2-pyridyl)ethanol

Abstract

The precise determination of a molecule's three-dimensional structure, particularly its absolute configuration, is a cornerstone of modern drug discovery and development.[1] For chiral molecules, enantiomers can exhibit significantly different pharmacological and toxicological profiles, making the unambiguous assignment of stereocenters a critical regulatory and scientific requirement.[2][3] This guide provides a comprehensive technical overview of the principles and methodologies for assigning the absolute configuration of 1-(5-bromo-4-methyl-2-pyridyl)ethanol, a chiral secondary alcohol of interest in pharmaceutical research. We will delve into the practical application of two powerful techniques: the widely used NMR-based Mosher's ester analysis and the increasingly robust chiroptical method of Vibrational Circular Dichroism (VCD). This document is intended for researchers, scientists, and drug development professionals seeking a detailed understanding of these methods, from theoretical underpinnings to practical implementation.

Introduction: The Imperative of Stereochemical Integrity

In the realm of pharmaceuticals, the spatial arrangement of atoms within a molecule is not a trivial detail; it is a fundamental determinant of biological activity.[4] The phenomenon of "chiral recognition" by biological systems, such as enzymes and receptors, means that one enantiomer of a chiral drug may be therapeutically active while the other is inactive or, in some cases, toxic.[2] Therefore, establishing the absolute configuration of a chiral drug candidate like 1-(5-bromo-4-methyl-2-pyridyl)ethanol is an indispensable step throughout the research and development pipeline.

While single-crystal X-ray crystallography is often considered the "gold standard" for absolute configuration determination due to its unambiguous nature, its application is contingent on the ability to grow high-quality single crystals, which is not always feasible for small molecules, especially those that are oils or difficult to crystallize.[1][4][5][6] Consequently, a variety of powerful spectroscopic and derivatization techniques have been developed to address this challenge.[4][7] This guide will focus on two such methods that are highly applicable to the target molecule.

Strategic Approaches to Absolute Configuration Assignment

The selection of an appropriate method for determining the absolute configuration of a chiral alcohol depends on several factors, including the sample's physical state, the amount of material available, and the instrumentation at hand.[4] For 1-(5-bromo-4-methyl-2-pyridyl)ethanol, a secondary alcohol, two highly effective and complementary methods are Mosher's ester analysis and Vibrational Circular Dichroism (VCD).

Method	Principle	Sample Requirements	Key Advantages	Limitations
Mosher's Ester Analysis	NMR analysis of diastereomeric esters formed with a chiral derivatizing agent (MTPA).[8][9]	Small quantities (mg) of the alcohol.	Relatively rapid, does not require crystallization, widely available instrumentation (NMR).	Requires derivatization, interpretation can be complex for flexible molecules.
Vibrational Circular Dichroism (VCD)	Differential absorption of left and right circularly polarized infrared light.[2][10]	Small quantities (mg) of the alcohol in solution.	Non-destructive, applicable to non-crystalline samples, provides a spectroscopic fingerprint.[2]	Requires a specialized VCD spectrometer and quantum chemical calculations for interpretation.[2][10]
X-ray Crystallography	Diffraction of X-rays by a single crystal.[1][5]	High-quality single crystal.	Provides the most definitive and unambiguous assignment of absolute configuration.[1][4][5]	Crystal growth can be a significant bottleneck.[5][6]

Method 1: Mosher's Ester Analysis for 1-(5-bromo-4-methyl-2-pyridyl)ethanol

The Mosher's ester method is a well-established NMR technique for deducing the absolute configuration of chiral secondary alcohols.[4][8][9] It involves the derivatization of the alcohol with the two enantiomers of α-methoxy-α-trifluoromethylphenylacetic acid (MTPA) to form a pair of diastereomeric esters.[4] The analysis of the ¹H NMR chemical shift differences (Δδ) between these diastereomers allows for the assignment of the alcohol's stereochemistry.[8]

Underlying Principle

The core of the Mosher's method lies in the anisotropic effect of the phenyl ring of the MTPA moiety. In the most stable conformation of the MTPA esters, the substituents on the chiral center of the alcohol will be positioned in specific regions of the shielding and deshielding cones of the MTPA's phenyl group. By comparing the chemical shifts of the protons in the (R)-MTPA and (S)-MTPA esters, a pattern of chemical shift differences (Δδ = δS - δR) emerges. Protons on one side of the Mosher ester plane will exhibit positive Δδ values, while those on the other side will have negative values.[4] Correlating these signs with the spatial arrangement of the substituents allows for the determination of the absolute configuration.[4][8]

Experimental Workflow

Figure 1: Workflow for Mosher's Ester Analysis.

Detailed Protocol

• Preparation of (R)- and (S)-MTPA Esters:

  • In two separate vials, dissolve a small amount (e.g., 5 mg) of enantiomerically enriched 1-(5-bromo-4-methyl-2-pyridyl)ethanol in anhydrous pyridine or a suitable solvent with a non-nucleophilic base like DMAP.

  • To one vial, add a slight excess of (R)-(-)-α-methoxy-α-trifluoromethylphenylacetyl chloride ((R)-MTPA-Cl).

  • To the other vial, add a slight excess of (S)-(+)-α-methoxy-α-trifluoromethylphenylacetyl chloride ((S)-MTPA-Cl).

  • Allow the reactions to proceed to completion at room temperature. The reaction progress can be monitored by thin-layer chromatography (TLC).

  • Upon completion, quench the reactions and perform a standard aqueous workup followed by purification of the crude esters, typically by flash column chromatography.

• NMR Data Acquisition:

  • Acquire high-resolution ¹H NMR spectra for both the (R)-MTPA and (S)-MTPA esters in a suitable deuterated solvent (e.g., CDCl₃).

  • It is crucial to use the same solvent and concentration for both samples to ensure accurate comparison of chemical shifts.

  • To aid in the unambiguous assignment of proton signals, it is highly recommended to acquire 2D NMR spectra, such as COSY and HSQC.

• Data Analysis and Interpretation:

  • Carefully assign all relevant proton signals in the ¹H NMR spectra of both diastereomers.

  • Calculate the chemical shift difference (Δδ) for each corresponding proton using the formula: Δδ = δS - δR.[4]

  • Construct a model of the MTPA ester in its most stable, extended conformation.

  • Map the calculated Δδ values onto the model. A consistent pattern of positive and negative Δδ values on either side of the MTPA plane will allow for the assignment of the absolute configuration of the original alcohol.

Method 2: Vibrational Circular Dichroism (VCD)

Vibrational Circular Dichroism (VCD) has emerged as a powerful and reliable method for determining the absolute configuration of chiral molecules in solution, bridging the gap for non-crystalline samples.[2][3][4] VCD measures the differential absorption of left and right circularly polarized infrared light during a vibrational transition.[2][10]

Underlying Principle

Only chiral molecules exhibit VCD signals, and enantiomers produce mirror-image VCD spectra of equal magnitude but opposite sign.[10] The absolute configuration is determined by comparing the experimentally measured VCD spectrum with the VCD spectrum calculated for one of the enantiomers using ab initio quantum chemistry methods, such as Density Functional Theory (DFT).[2][3][10] A good correlation between the signs and relative intensities of the experimental and calculated VCD bands confirms the absolute configuration.[4]

Experimental and Computational Workflow

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An In-depth Technical Guide to the Physicochemical Properties of (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

(1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol is a chiral pyridyl ethanol derivative of interest in medicinal chemistry and drug discovery. Its structure, featuring a stereocenter, a brominated pyridine ring, and a hydroxyl group, suggests its potential as a key intermediate or a pharmacologically active molecule. A thorough understanding of its physicochemical properties is paramount for its effective utilization in research and development, influencing aspects from synthetic route optimization to formulation and ADME (absorption, distribution, metabolism, and excretion) profiling.[1][2][3]

This guide provides a comprehensive overview of the known properties of (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol and presents detailed, field-proven methodologies for the determination of its key physicochemical parameters. The protocols described herein are designed to be self-validating, empowering researchers to generate reliable and reproducible data.

Molecular and Physical Properties

A summary of the basic molecular and known physical properties of (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol is presented in the table below.

Property	Value	Source
Molecular Formula	C8H10BrNO	[1][2]
Molecular Weight	216.08 g/mol	[1][2]
CAS Number	2411591-08-5	[1][3]
Appearance	Off-white solid
Storage	0-8 °C or Room Temperature

Melting Point Determination

The melting point of a solid crystalline substance is a critical indicator of its purity. A sharp melting range typically signifies a high degree of purity, while a broad and depressed range often suggests the presence of impurities.[4]

Experimental Protocol: Capillary Melting Point Determination

This protocol outlines the standard procedure for determining the melting point range of a solid organic compound using a capillary melting point apparatus.[4][5][6][7][8]

Instrumentation:

• Melting point apparatus

• Capillary tubes (sealed at one end)

• Mortar and pestle

• Spatula

Procedure:

• Sample Preparation: Place a small amount of (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol on a clean, dry surface. Gently crush the solid into a fine powder using a mortar and pestle. This ensures uniform packing into the capillary tube.[4][6]

• Capillary Loading: Invert a capillary tube and press the open end into the powdered sample. A small amount of the solid will be forced into the tube. Tap the sealed end of the capillary tube gently on a hard surface to pack the solid down. The packed sample should be approximately 2-3 mm in height.[5]

• Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point apparatus.

• Rapid Heating (Optional): If the approximate melting point is unknown, a preliminary rapid heating can be performed to get an estimated range. Note this temperature but allow the apparatus to cool before performing an accurate determination.[4]

• Accurate Determination: Heat the block at a rate of 1-2 °C per minute when approaching the expected melting point.[5]

• Data Recording: Record the temperature at which the first droplet of liquid appears (T1) and the temperature at which the entire sample has melted (T2). The melting point is reported as the range T1-T2.[4][8]

Causality Behind Experimental Choices:

• Fine Powder: Ensures efficient and uniform heat transfer throughout the sample.

• Slow Heating Rate: A slow heating rate near the melting point is crucial for allowing the system to remain in thermal equilibrium, providing an accurate measurement.[5]

Caption: Workflow for Melting Point Determination.

Acid Dissociation Constant (pKa)

The pKa is a measure of the acidity or basicity of a compound and is crucial for predicting its ionization state at different pH values. This, in turn, influences solubility, permeability, and receptor binding. For (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol, the pyridine nitrogen is expected to be basic.

Experimental Protocol: pKa Determination by Potentiometric Titration

Potentiometric titration is a highly accurate method for determining the pKa of a compound by measuring the pH of a solution as a titrant is added.[9][10][11][12][13]

Instrumentation:

• Potentiometer with a pH electrode

• Magnetic stirrer and stir bar

• Burette

• Titration vessel

Reagents:

• (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol

• Standardized 0.1 M Hydrochloric Acid (HCl)

• Standardized 0.1 M Sodium Hydroxide (NaOH)

• Potassium Chloride (KCl) for maintaining ionic strength

• High-purity water

Procedure:

• Instrument Calibration: Calibrate the pH meter using at least two standard buffer solutions (e.g., pH 4.0, 7.0, and 10.0).[9][10]

• Sample Preparation: Accurately weigh and dissolve a known amount of the compound in a solution of constant ionic strength (e.g., 0.15 M KCl) to a final concentration of approximately 1 mM.[9][10]

• Titration Setup: Place the sample solution in the titration vessel with a magnetic stir bar. Immerse the pH electrode in the solution, ensuring the bulb is fully covered but does not interfere with the stir bar.

• Titration: For a basic compound like a pyridine derivative, titrate with a standardized solution of HCl. Add the titrant in small, precise increments, allowing the pH reading to stabilize after each addition. Record the pH and the volume of titrant added.

• Data Analysis: Plot the pH versus the volume of titrant added. The pKa is the pH at the half-equivalence point, which can be determined from the inflection point of the first derivative of the titration curve.[13]

Causality Behind Experimental Choices:

• Constant Ionic Strength: The use of a background electrolyte like KCl minimizes changes in activity coefficients during the titration, leading to a more accurate pKa determination.[9][10]

• Nitrogen Purge: For some samples, purging with nitrogen can remove dissolved carbon dioxide, which can interfere with the titration of basic compounds.[9][10]

Caption: Workflow for pKa Determination via Potentiometric Titration.

Lipophilicity (LogP)

The partition coefficient (LogP) is a measure of a compound's differential solubility in a biphasic system of an organic solvent (typically n-octanol) and water. It is a key determinant of a drug's ability to cross biological membranes.[14][15][16][17]

Experimental Protocol: LogP Determination by Shake-Flask Method

The shake-flask method is the traditional and most reliable method for determining LogP.[11][18][19][20]

Instrumentation:

• Separatory funnels or vials

• Mechanical shaker

• UV-Vis spectrophotometer or HPLC for concentration analysis

• Centrifuge

Reagents:

• (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol

• n-Octanol (pre-saturated with water)

• Water (pre-saturated with n-octanol)

Procedure:

• Phase Saturation: Vigorously mix equal volumes of n-octanol and water for at least 24 hours to ensure mutual saturation. Allow the phases to separate completely.

• Sample Preparation: Prepare a stock solution of the compound in the pre-saturated n-octanol.

• Partitioning: Add a known volume of the stock solution to a known volume of pre-saturated water in a separatory funnel.

• Equilibration: Shake the funnel for a set period (e.g., 1-2 hours) to allow the compound to partition between the two phases.[18]

• Phase Separation: Allow the phases to separate. If an emulsion forms, centrifugation can be used to aid separation.

• Concentration Measurement: Carefully separate the two phases and determine the concentration of the compound in each phase using a suitable analytical technique (e.g., UV-Vis spectrophotometry or HPLC).

• Calculation: The LogP is calculated as the base-10 logarithm of the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase.

Causality Behind Experimental Choices:

• Pre-saturation of Solvents: This step is critical to prevent volume changes during the experiment, which would affect the accuracy of the concentration measurements.

• Concentration Analysis Method: The choice of analytical method depends on the compound's properties. UV-Vis is suitable for chromophoric compounds, while HPLC is more versatile and can separate the analyte from potential impurities.

Aqueous Solubility

Aqueous solubility is a critical property that affects a drug's absorption and bioavailability. Poor solubility is a major challenge in drug development. Kinetic solubility is often measured in early discovery as a higher-throughput alternative to thermodynamic solubility.[21][22][23][24][25]

Experimental Protocol: Kinetic Solubility by Turbidimetry

This protocol describes a high-throughput method for determining the kinetic solubility of a compound by measuring the turbidity that results from its precipitation out of an aqueous buffer.[21][22]

Instrumentation:

• 96-well microplates

• Plate reader capable of measuring absorbance

• Multichannel pipette

Reagents:

• (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol

• Dimethyl sulfoxide (DMSO)

• Phosphate-buffered saline (PBS), pH 7.4

Procedure:

• Stock Solution Preparation: Prepare a high-concentration stock solution of the compound in 100% DMSO (e.g., 10 mM).[21]

• Serial Dilutions: In a 96-well plate, perform serial dilutions of the stock solution in DMSO to create a range of concentrations.

• Addition to Buffer: Transfer a small, equal volume of each DMSO dilution to a corresponding well in another 96-well plate containing PBS (pH 7.4). The final DMSO concentration should be low (e.g., 1-2%) to minimize co-solvent effects.[22]

• Incubation: Incubate the plate at room temperature for a defined period (e.g., 1-2 hours) with gentle shaking.[22]

• Turbidity Measurement: Measure the absorbance of each well at a wavelength where the compound does not absorb (e.g., 620 nm). An increase in absorbance indicates the formation of a precipitate.[22]

• Data Analysis: The kinetic solubility is defined as the highest concentration at which no significant increase in turbidity is observed compared to a control (buffer with DMSO only).

Causality Behind Experimental Choices:

• DMSO Stock: Using a DMSO stock allows for the testing of poorly soluble compounds and is amenable to high-throughput automation.[21]

• Turbidimetric Detection: This method provides a rapid and straightforward way to detect precipitation without needing to measure the concentration of the dissolved compound directly.

Crystal Structure

Single-crystal X-ray diffraction is the most definitive method for determining the three-dimensional atomic structure of a molecule. It provides precise information on bond lengths, bond angles, and stereochemistry, which is invaluable for understanding structure-activity relationships.[26][27][28][29][30]

Experimental Protocol: Single-Crystal X-ray Diffraction

Procedure:

• Crystal Growth: The most critical and often challenging step is to grow a single crystal of (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol of suitable quality (typically >0.1 mm in all dimensions). This can be achieved through various techniques such as slow evaporation of a saturated solution, vapor diffusion, or cooling crystallization from a range of solvents.[31]

• Crystal Mounting: A suitable crystal is selected under a microscope and mounted on a goniometer head.

• Data Collection: The mounted crystal is placed in an X-ray diffractometer and irradiated with a monochromatic X-ray beam. The crystal is rotated, and the diffraction pattern (intensities and positions of diffracted X-rays) is collected on a detector.[26]

• Structure Solution and Refinement: The diffraction data is processed to determine the unit cell dimensions and space group. The atomic positions are then determined (structure solution) and refined to best fit the experimental data.

• Data Deposition: The final crystal structure is typically deposited in a public database such as the Cambridge Structural Database (CSD).[26]

Causality Behind Experimental Choices:

• Single Crystal: A single, well-ordered crystal is required to produce a sharp, interpretable diffraction pattern.

• Low Temperature: Data collection is often performed at low temperatures (e.g., 100 K) to minimize thermal motion of the atoms, resulting in a more precise structure.

Analytical Characterization

A suite of analytical techniques is essential for confirming the identity, purity, and chiral integrity of (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol.

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for assessing the purity and, with a chiral stationary phase, the enantiomeric excess of the compound.[31][32][33][34]

Protocol Outline (Chiral HPLC):

• Column: A chiral stationary phase (CSP), such as a polysaccharide-based column (e.g., Chiralcel® or Chiralpak®), is required to separate the enantiomers.[33]

• Mobile Phase: A mixture of a non-polar solvent (e.g., hexane) and a polar modifier (e.g., isopropanol or ethanol) is typically used for normal-phase chiral separations. Additives like diethylamine for basic compounds may be necessary to improve peak shape.[33]

• Detection: UV detection at a wavelength where the compound absorbs is standard.

• Method Development: A screening approach with different chiral columns and mobile phases is often necessary to achieve baseline separation of the enantiomers.[33]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the compound, further confirming its identity. Electrospray ionization (ESI) is a common technique for this type of molecule, which would be expected to show a prominent protonated molecular ion [M+H]⁺. The isotopic pattern of bromine (approximately 1:1 ratio of ⁷⁹Br and ⁸¹Br) would result in a characteristic M and M+2 isotopic cluster for the molecular ion and any bromine-containing fragments.

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• BYJU'S. (2019, November 13). Determination Of Melting Point Of An Organic Compound.
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• Unknown. (2021, September 19). experiment (1)
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• Avdeef, A. (2001).
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• Encyclopedia.pub. (2022, August 25).
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thermodynamic stability of (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol

An In-Depth Technical Guide to the Thermodynamic Stability of (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol

Authored by: Gemini, Senior Application Scientist

Abstract

The thermodynamic stability of an active pharmaceutical ingredient (API) is a cornerstone of modern drug development, directly influencing its safety, efficacy, and shelf-life. This guide provides a comprehensive framework for the characterization of the (CAS: 2411591-08-5[1]), a chiral pyridyl alcohol with potential applications as a key building block in pharmaceutical synthesis. We will explore both theoretical and experimental methodologies, from computational prediction of stability to rigorous empirical analysis through thermal methods and forced degradation studies. The protocols and interpretive guidance herein are designed for researchers, scientists, and drug development professionals to establish a robust stability profile, mitigate risks associated with physical and chemical instabilities, and make informed decisions throughout the development lifecycle.

Introduction: The Imperative of Thermodynamic Stability

In pharmaceutical sciences, thermodynamic stability refers to the measure of a system's energy state, with the most stable form of a substance being at the lowest possible Gibbs free energy under a given set of conditions. For an API like (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol, understanding its stability is not merely an academic exercise; it is a critical regulatory and safety requirement. Instabilities can manifest in two primary forms:

• Physical Instability: This often relates to polymorphism, the ability of a compound to exist in multiple crystalline forms.[2] Different polymorphs of the same API can exhibit divergent physicochemical properties, including solubility, dissolution rate, and bioavailability, which can have profound clinical implications.[3][4] The discovery of a more stable, less soluble polymorph after a product is marketed can lead to catastrophic formulation failures, as famously occurred with the antiviral drug Ritonavir.[3]

• Chemical Instability: This involves the degradation of the API molecule into other substances. Such degradation can lead to a loss of potency, the formation of toxic impurities, and alterations in the physical characteristics of the drug product. Factors like temperature, humidity, light, and interaction with excipients can all drive chemical degradation.[5][6]

This guide will systematically address the methodologies required to fully characterize both the physical and chemical stability of (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol.

Physicochemical Characterization of the Target Compound

A foundational understanding of the molecule is the first step in any stability assessment. (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol is a chiral molecule, and its specific stereochemistry can influence crystal packing and intermolecular interactions.

Property	Value	Source
IUPAC Name	(1R)-1-(5-bromo-4-methyl-pyridin-2-yl)ethanol	-
CAS Number	2411591-08-5	[1]
Molecular Formula	C₈H₁₀BrNO	[7][8]
Molecular Weight	216.08 g/mol	[7]
Chemical Structure		-

Theoretical & Computational Stability Assessment

Before embarking on extensive experimental work, computational methods can provide valuable predictive insights into the thermodynamic landscape of a molecule. These in silico techniques are crucial for identifying potential risks early in the development process.

Conformational and Polymorph Prediction

Modern computational chemistry allows for the prediction of relative stabilities of different crystal structures. By combining electronic structure calculations (like Density Functional Theory, DFT) with advanced free energy methods, it's possible to calculate the ab initio Gibbs free energies for competing polymorphs.[9] This approach can predict the experimentally observed phase behavior and identify the thermodynamically most stable form at ambient conditions.[9][10]

Rationale for Computational Screening

The primary advantage of computational screening is its ability to explore a vast conformational and packing space that may be difficult or time-consuming to access experimentally. This pre-screening allows for the design of more targeted, efficient experimental polymorph screens, focusing on conditions most likely to yield specific forms.

Experimental Determination of Thermodynamic Stability

Empirical testing is non-negotiable for a definitive assessment of thermodynamic stability. The following sections detail the core experimental workflows required.

Overall Stability Assessment Workflow

The diagram below outlines a comprehensive workflow for assessing the thermodynamic stability of an API, integrating both physical and chemical stability evaluations.

Caption: Workflow for a forced degradation (stress testing) study.

Protocol: Forced Degradation Study

• Prepare Stock Solution: Create a stock solution of the API at ~1 mg/mL in a suitable solvent (e.g., 50:50 acetonitrile:water).

• Apply Stress Conditions:

  • Acidic: Mix stock with 0.1 M HCl and heat at 60 °C.

  • Basic: Mix stock with 0.1 M NaOH and heat at 60 °C.

  • Oxidative: Mix stock with 3% H₂O₂ and keep at room temperature.

  • Thermal: Heat the stock solution at 60 °C.

  • Photolytic: Expose the stock solution in a quartz cuvette to light in a photostability chamber.

• Time Points: Withdraw aliquots at various time points (e.g., 0, 2, 4, 8, 24 hours). Neutralize acidic and basic samples before analysis.

• Analysis: Analyze all samples by a stability-indicating HPLC method (e.g., reverse-phase C18 column with a gradient elution) with UV detection. Use mass spectrometry (LC-MS) to obtain mass information on any new peaks that appear.

Conclusion: Synthesizing Data for Drug Development

A thorough investigation into the is paramount for its potential development as a pharmaceutical intermediate or API. The data gathered from the computational and experimental workflows described in this guide provide a holistic understanding of the compound's behavior.

• Key Outcomes: The identification of the most thermodynamically stable polymorph, the characterization of its melting point and decomposition temperature, and the elucidation of its degradation pathways.

• Informed Decision-Making: This comprehensive stability profile enables scientists to select the optimal solid form for development, design robust formulations, establish appropriate storage and handling conditions, and define a suitable shelf-life for the final drug product. [11][12] By following a structured, science-driven approach, development teams can mitigate the significant risks associated with unforeseen stability issues, ensuring the delivery of a safe, effective, and reliable pharmaceutical product.

References

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• Future4200. Polymorphism—A Critical Consideration in Pharmaceutical Development, Manufacturing, and Stability. Available from: [Link]

• CCDC. (2025, January 16). Polymorphism: A Major Risk That Pharma Companies Must Mitigate. Available from: [Link]

• SlidePlayer. Polymorphism in Pharmaceutical Products. Available from: [Link]

• Jagiellonian Centre of Innovation. POLYMORPHISM OF PHARMACEUTICALS – SIGNIFICANCE AND SELECTED IDENTIFICATION METHODS. Available from: [Link]

• ResearchGate. Proposed degradation pathways of pyridine derivatives in bacteria.... Available from: [Link]

• PubMed. (2020, July 20). Microbial Degradation of Pyridine: a Complete Pathway in Arthrobacter sp. Strain 68b Deciphered. Available from: [Link]

• Taylor & Francis Online. (2009, January 9). Degradation of pyridines in the environment. Available from: [Link]

• Books. Thermodynamic Studies of Chiral Compounds | Enthalpy and Internal Energy.

• ASM Journals. Microbial Degradation of Pyridine: a Complete Pathway in Arthrobacter sp. Strain 68b Deciphered. Available from: [Link]

• PNAS. (2022, February 7). A complete description of thermodynamic stabilities of molecular crystals. Available from: [Link]

• MDPI. (2025, March 5). Computational Models for Analyzing the Thermodynamic Properties of Linear Triatomic Molecules. Available from: [Link]

• PubMed Central. (2025, March 21). Predicting Thermodynamic Stability at Protein G Sites with Deleterious Mutations Using λ-Dynamics with Competitive Screening. Available from: [Link]

• Royal Society of Chemistry. (2010, February 11). The calculation of thermodynamic properties of molecules. Available from: [Link]

• PubMed Central. Thermodynamic Studies for Drug Design and Screening. Available from: [Link]

• arXiv. Predicting the thermodynamic stability of perovskite oxides using machine learning models. Available from: [Link]

• ACS Publications. (2008, July 23). Potential of Chiral Solvents for Enantioselective Crystallization. 1. Evaluation of Thermodynamic Effects. Available from: [Link]

• Preprints.org. (2021, August 15). Drug Solubility and Dissolution Thermodynamic Approach in Various Solvents at Different Temperatures: A Review. Available from: [Link]

• Edinburgh Research Explorer. (2025, June 23). The thermodynamic pharma challenge: A cross-cutting perspective. Available from: [Link]

• PrepChem.com. Synthesis of (R)-1-(4-pyridyl)ethanol. Available from: [Link]

• PubMed. (2019, November 15). A review of methods for solubility determination in biopharmaceutical drug characterization. Available from: [Link]

• Appchem. (1S)-1-(5-bromo-4-methyl-2-pyridyl)ethanol. Available from: [Link]

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mass spectrometry fragmentation pathway of (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol

Mass Spectrometry Fragmentation Pathway of (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol: A Mechanistic Guide for Structural Elucidation

Introduction and Structural Context

In modern drug development and metabolomics, elucidating the exact structural modifications of active pharmaceutical ingredients (APIs) relies heavily on tandem mass spectrometry (MS/MS). The molecule (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol (Chemical Formula: C8​H10​BrNO ) presents a highly diagnostic fragmentation profile due to three distinct structural features: a basic pyridine ring, a halogenated position (bromine at C5), and a chiral secondary alcohol (1-hydroxyethyl group at C2).

While standard electrospray ionization (ESI) mass spectrometry operates in an achiral environment—meaning the (1R) stereocenter does not inherently alter the m/z of the resulting fragments—the functional groups dictate a highly predictable and self-validating collision-induced dissociation (CID) cascade[1]. Understanding the causality behind these cleavages is critical for distinguishing this molecule from its positional isomers.

Ionization and Isotopic Signatures

Under positive electrospray ionization (ESI+) conditions, the basic pyridine nitrogen readily accepts a proton, yielding the pseudo-molecular ion [M+H]+ .

A defining feature of any bromine-containing compound in mass spectrometry is its isotopic signature. Bromine exists in nature as two stable isotopes, 79Br and 81Br , in a nearly 1:1 ratio (50.69% and 49.31%, respectively)[2]. Consequently, the precursor ion manifests as a distinct doublet separated by 2 Da. Any subsequent fragment that retains the bromine atom will preserve this signature 1:1 doublet, providing an internal validation mechanism for spectral interpretation[3].

Table 1: Precursor Ion Isotope Profile

Ion Type	Isotope	Exact Mass (Da)	Observed m/z ( [M+H]+ )	Relative Abundance
Precursor	79Br	214.9946	216.00	~100%
Precursor	81Br	216.9925	218.00	~98%

Mechanistic Fragmentation Pathways (CID)

When the isolated [M+H]+ ions are subjected to Collision-Induced Dissociation (CID) using an inert gas (e.g., Argon), the kinetic energy is converted into internal vibrational energy, triggering specific bond cleavages.

Pathway A: Facile Dehydration (Loss of H2​O )

The most thermodynamically favored initial fragmentation is the loss of a neutral water molecule (-18 Da). Protonation can migrate from the pyridine nitrogen to the hydroxyl oxygen. The expulsion of H2​O leaves behind a secondary carbocation at the C1 position of the ethyl group. This carbocation is exceptionally stable because it is in direct conjugation with the π -system of the adjacent pyridine ring, allowing for resonance stabilization (forming an azatropylium-like or pyridinium-stabilized species).

• Transition: m/z 216 / 218 → m/z 198 / 200.

Pathway B: Alpha-Cleavage

Secondary alcohols adjacent to aromatic systems can undergo α -cleavage. The loss of a methyl radical ( CH3∙​ , -15 Da) from the 1-hydroxyethyl group generates a resonance-stabilized hydroxy-pyridinium radical cation.

• Transition: m/z 216 / 218 → m/z 201 / 203.

Pathway C: Debromination

Halogenated aromatic rings exhibit characteristic neutral losses of the halogen radical ( Br∙ , -79/-81 Da) or hydrogen halide ( HBr , -80/-82 Da) under elevated CID energies[4]. Because the carbon-bromine bond is relatively weak compared to the aromatic C-C and C-N bonds, increasing the collision energy forces the dehydrated fragment to expel HBr . The loss of the bromine atom is immediately confirmed by the disappearance of the 1:1 isotopic doublet in the resulting product ion[3].

• Transition: m/z 198 / 200 → m/z 118 (Singlet).

Table 2: Summary of Major Product Ions

Fragment m/z	Neutral Loss	Retains Bromine?	Mechanistic Causality
198 / 200	H2​O (18 Da)	Yes (Doublet)	Dehydration of the secondary alcohol; resonance stabilization.
201 / 203	CH3∙​ (15 Da)	Yes (Doublet)	α -cleavage of the 1-hydroxyethyl group.
118	H2​O + HBr (98 Da)	No (Singlet)	Sequential dehydration followed by aromatic debromination.
91	H2​O + HBr + HCN	No (Singlet)	Pyridine ring opening and loss of hydrogen cyanide (-27 Da).

Experimental Protocols for Validation

To ensure high-fidelity structural elucidation, the following self-validating protocols must be strictly adhered to when analyzing (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol[5].

Protocol 1: Sample Preparation and UHPLC-ESI-MS/MS Optimization

• Preparation: Dissolve the purified compound in LC-MS grade Methanol to a concentration of 1 mg/mL. Dilute further to 100 ng/mL using a 50:50 mixture of Mobile Phase A (0.1% Formic Acid in Water) and Mobile Phase B (0.1% Formic Acid in Acetonitrile).

• Chromatography: Inject 2 μL onto a C18 UHPLC column (e.g., 2.1 x 50 mm, 1.7 μm particle size) maintained at 40°C.

• Gradient Elution: Run a linear gradient from 5% B to 95% B over 5 minutes at a flow rate of 0.4 mL/min to ensure complete desolvation and sharp peak shape.

• Ion Source Tuning: Operate the ESI source in positive mode. Set the capillary voltage to 3.5 kV, desolvation temperature to 350°C, and desolvation gas flow to 800 L/hr.

Protocol 2: Collision-Induced Dissociation (CID) Energy Ramping

• Precursor Isolation: Set Quadrupole 1 (Q1) to isolate m/z 216.0 (for 79Br ) with a narrow isolation window (0.7 Da) to prevent isotopic interference.

• Energy Ramping: In the collision cell (Q2), introduce Argon gas at a pressure of 2×10−3 mbar. Ramp the collision energy (CE) from 10 eV to 40 eV in 5 eV increments.

• Data Acquisition: Monitor Quadrupole 3 (Q3) in Product Ion Scan mode from m/z 50 to 250.

• Isotope Verification: Repeat the exact same CID ramping protocol, but set Q1 to isolate the 81Br isotope at m/z 218.0. Compare the two resulting spectra; fragments that shift by +2 Da contain bromine, while static fragments (e.g., m/z 118) do not.

Workflow and Pathway Visualizations

Caption: Step-by-step LC-MS/MS instrumental workflow for precursor isolation and CID fragmentation.

Caption: Primary CID .

References

• Dependence of Mass Spectrometric Fragmentation on the Bromine Substitution Pattern of Polybrominated Diphenyl Ethers Source: National Institutes of Health (NIH) URL:[Link]

• Interpreting the fragmentation pattern of the mass spectrum of 2-bromopropane Source: Doc Brown's Advanced Organic Chemistry URL:[Link]

• Use of Electrospray Mass Spectrometry (ESI-MS) for the Study of Europium(III) Complexation with Bis(dialkyltriazinyl)pyridines Source: ACS Publications URL:[Link]

• Organ-level distribution tandem mass spectrometry analysis of three structural types of brassinosteroids in rapeseed Source: Frontiers in Plant Science URL:[Link]

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• 2. C3H7Br CH3CHBrCH3 mass spectrum of 2-bromopropane fragmentation pattern of m/z m/e ions for analysis and identification of isopropyl bromide image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Dependence of mass spectrometric fragmentation on the bromine substitution pattern of polybrominated diphenyl ethers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | Organ-level distribution tandem mass spectrometry analysis of three structural types of brassinosteroids in rapeseed [frontiersin.org]

Mechanistic Paradigms in the Asymmetric Reduction of 1-(5-Bromo-4-methyl-2-pyridyl)ethanone to (1R)-1-(5-Bromo-4-methyl-2-pyridyl)ethanol

Executive Summary

The target molecule, (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol, is a critical chiral intermediate in the synthesis of advanced active pharmaceutical ingredients (APIs), including store-operated calcium release-activated calcium (CRAC) channel modulators (1)[1]. The asymmetric reduction of its prochiral ketone precursor, 1-(5-bromo-4-methyl-2-pyridyl)ethanone, presents unique chemo- and stereoselective challenges. The coordinating nature of the pyridine nitrogen can poison traditional transition-metal catalysts, while the steric bulk of the 5-bromo-4-methyl substitution demands a highly specific chiral environment to achieve >99% enantiomeric excess (ee).

This technical guide dissects the causality and execution of the two most industrially robust methodologies for this transformation: Transition-Metal Catalyzed Asymmetric Transfer Hydrogenation (ATH) and Biocatalytic Ketoreductase (KRED) Reduction .

Mechanistic Pathway 1: Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation (ATH)

Causality & Mechanism

The Noyori-type ATH utilizes a chiral Ru(II) complex, typically RuCl(p-cymene)[(R,R)-TsDPEN]. Unlike traditional inner-sphere reductions where the substrate coordinates directly to the metal, this reaction proceeds via an outer-sphere mechanism . The active Ru-hydride intermediate transfers a hydride to the carbonyl carbon and a proton from the amine ligand to the carbonyl oxygen simultaneously through a highly organized six-membered pericyclic transition state (2)[2].

Experimental Choice Causality: For heteroaryl ketones like 1-(5-bromo-4-methyl-2-pyridyl)ethanone, the pyridine nitrogen can competitively bind to the Ru center, displacing the chiral ligand or poisoning the catalyst. To mitigate this, a Formic Acid/Triethylamine (TEAF) azeotrope is used instead of the traditional isopropanol. The acidic environment partially protonates the pyridine ring, reducing its coordinating ability. Furthermore, the irreversible decomposition of formic acid into CO₂ thermodynamically drives the reaction to 100% conversion, preventing the reverse oxidation common in isopropanol-mediated ATH (2)[2].

Caption: Catalytic cycle of Ru-TsDPEN mediated Asymmetric Transfer Hydrogenation.

Self-Validating Protocol: Ru-ATH

• Catalyst Activation: In a nitrogen-purged reactor, mix [RuCl2(p-cymene)]2 (0.5 mol%) and (R,R)-TsDPEN (1.1 mol%) in anhydrous dichloromethane. Self-validation: A distinct color change from orange to deep purple visually confirms the formation of the active 16-electron Ru species.

• Azeotrope Preparation: Slowly prepare a 5:2 molar ratio of Formic Acid to Triethylamine (TEAF) at 0°C (highly exothermic).

• Reduction: Add 1-(5-bromo-4-methyl-2-pyridyl)ethanone (1.0 eq) and the TEAF mixture to the active catalyst. Heat to 40°C. Self-validation: Monitor CO₂ evolution; continuous bubbling is a direct kinetic indicator of hydride transfer.

• Quench & Analysis: Once gas evolution ceases, quench with water. Extract with ethyl acetate and analyze via Chiral HPLC to validate conversion (>95%) and ee (>92%).

Mechanistic Pathway 2: Biocatalytic Ketoreductase (KRED) Reduction

Causality & Mechanism

Enzyme-based catalysis meets the ever-increasing demands for highly selective, safe, and sustainable industrial processes. Unlike their chemocatalyst counterparts, biocatalysts have a very large three-dimensional structure that makes multiple points of contact with a substrate, allowing for exquisite selectivity (3)[3]. Engineered Alcohol Dehydrogenases (ADHs/KREDs) utilize NADPH as a hydride donor. The enzyme's active site contains a "large pocket" that accommodates the bulky 5-bromo-4-methyl-2-pyridyl moiety and a "small pocket" for the methyl group. This rigid spatial arrangement dictates the facial attack of the hydride, strictly yielding the (1R)-enantiomer.

Experimental Choice Causality: Because stoichiometric NADPH is prohibitively expensive, a self-validating cofactor regeneration system is mandatory. Glucose Dehydrogenase (GDH) is coupled with D-glucose. As the KRED consumes NADPH to reduce the ketone, GDH oxidizes D-glucose to D-glucono-1,5-lactone, regenerating NADPH. This coupled system thermodynamically pulls the ketone reduction forward while keeping raw material costs low (3)[3].

Caption: Biocatalytic reduction workflow with GDH-mediated NADPH cofactor regeneration.

Self-Validating Protocol: Biocatalytic Reduction

• Buffer & Cofactor Charge: Prepare a 100 mM Potassium phosphate buffer (pH 7.0) containing 1 mM MgSO₄ (to stabilize the enzyme). Add NADP⁺ (0.1 mol%), D-Glucose (1.5 eq), and Glucose Dehydrogenase (GDH).

• Enzyme & Substrate Addition: Add the (1R)-selective KRED variant (e.g., 2-5 wt% relative to substrate) and 1-(5-bromo-4-methyl-2-pyridyl)ethanone. The substrate can be added as a solution in DMSO (up to 10% v/v) to aid solubility.

• Reaction & pH Stat Control: Stir at 30°C. Self-validation: As glucose is oxidized to gluconic acid, the pH drops. An autotitrator dispensing 1M NaOH maintains pH 7.0. The volume of NaOH consumed directly and quantitatively correlates to the reaction conversion.

• Downstream Processing: Once NaOH consumption ceases, extract the aqueous layer with methyl tert-butyl ether (MTBE). Centrifuge to break any protein emulsions, concentrate the organic layer, and isolate the highly pure (1R)-alcohol.

Quantitative Data Presentation

The following table summarizes the comparative performance metrics of the two mechanistic pathways for the synthesis of (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol:

Metric	Ru-ATH (Noyori-Type)	Biocatalysis (KRED)
Enantiomeric Excess (ee)	92 - 96%	> 99.5%
Conversion Yield	~ 95%	> 98%
Turn Over Number (TON)	1,000 - 5,000	> 50,000 (Enzyme dependent)
Reaction Time	12 - 24 hours	6 - 12 hours
Environmental Factor (E-factor)	Moderate (Heavy metal waste, organic solvents)	Low (Aqueous, biodegradable)
Scalability Limitations	Catalyst poisoning by pyridine nitrogen	Volumetric productivity (dilute aqueous conditions)

References

• US9399638B2 - Substituted pyridine compounds as CRAC modulators. Google Patents.

• Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes. Noyori, R.; Hashiguchi, S. Accounts of Chemical Research, 1997, 30(2), 97-102. Available at:[Link]

• Biocatalysis in the Pharmaceutical Industry: The Need for Speed. Truppo, M. D. ACS Medicinal Chemistry Letters, 2017, 8(5), 476-480. Available at:[Link]

Sources

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• 3. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: Asymmetric Synthesis Protocols for (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol

Executive Summary & Strategic Rationale

Enantiopure chiral 2-pyridyl alcohols are foundational scaffolds in the synthesis of complex, stereochemically defined molecules in pharmaceuticals and advanced materials[1]. The target molecule, (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol , is a highly valuable building block. The 5-bromo substituent serves as an orthogonal handle for downstream Pd-catalyzed cross-coupling (e.g., Suzuki-Miyaura or Buchwald-Hartwig aminations), while the chiral secondary alcohol establishes a critical stereocenter.

Synthesizing this molecule requires the highly enantioselective reduction of the corresponding prochiral ketone, 1-(5-bromo-4-methylpyridin-2-yl)ethan-1-one. This application note details two field-proven, highly scalable methodologies: Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation (ATH) and Biocatalytic Ketoreductase (KRED) Reduction . Both protocols are designed as self-validating systems to ensure maximum yield, enantiomeric excess (ee), and operational reproducibility.

Mechanistic Causality: Overcoming Pyridyl Inhibition

The reduction of 2-pyridyl ketones presents a unique challenge: the basic nitrogen atom on the pyridine ring can competitively coordinate to transition metals, poisoning the catalyst and stalling the reaction[2].

To circumvent this, we utilize the Noyori outer-sphere mechanism via the (S,S)-RuCl(p-cymene)(TsDPEN) catalyst.

• Outer-Sphere Dynamics: In this mechanism, the substrate does not directly bind to the ruthenium metal. Instead, the reaction proceeds via a six-membered transition state where the Ru-hydride and the NH proton of the diamine ligand interact with the ketone carbonyl strictly through hydrogen bonding[3]. This prevents the 2-pyridyl nitrogen from coordinating to and deactivating the Ru center.

• Irreversible Hydride Transfer: While isopropanol is a common hydrogen donor, it establishes an equilibrium that often limits conversion for electron-rich or heteroaromatic ketones. By utilizing a formic acid/triethylamine (TEAF) azeotrope, the hydride transfer is coupled with the irreversible decarboxylation of formate into CO₂. This thermodynamic driving force pushes the reaction to >99% conversion[4].

• Stereocontrol: The (S,S)-configuration of the TsDPEN ligand creates a rigid chiral pocket. Steric repulsion forces the bulky 5-bromo-4-methyl-2-pyridyl moiety into the unhindered quadrant, directing the hydride attack exclusively to the Re-face of the carbonyl, yielding the desired (1R) -enantiomer.

Experimental Methodologies (Self-Validating Protocols)

Protocol A: Ru-TsDPEN Catalyzed Asymmetric Transfer Hydrogenation

Safety Note: 1-(5-bromo-4-methylpyridin-2-yl)ethan-1-one is an irritant (H302, H315, H319). Handle inside a fume hood.

Reagents:

• 1-(5-bromo-4-methylpyridin-2-yl)ethan-1-one (1.0 eq, 10 mmol, 2.14 g)

• (S,S)-RuCl(p-cymene)(TsDPEN) (0.5 mol%, 0.05 mmol, 32 mg)

• Formic acid / Triethylamine azeotrope (5:2 ratio, 5.0 mL)

• Anhydrous Dichloromethane (DCM) (10 mL)

Step-by-Step Workflow:

• Catalyst Activation: In an oven-dried 50 mL Schlenk flask under argon, dissolve the (S,S)-RuCl(p-cymene)(TsDPEN) catalyst in 10 mL of anhydrous DCM. Stir for 5 minutes at room temperature.

• Substrate Addition: Add the starting ketone (2.14 g) to the deep orange catalyst solution. Stir until fully dissolved.

• Hydride Donor Introduction: Dropwise, add 5.0 mL of the 5:2 HCOOH/NEt₃ azeotrope. The reaction will mildly effervesce as CO₂ is released. Seal the flask and stir at 30 °C for 12 hours.

• In-Process Control (IPC) - Self-Validation: Take a 50 µL aliquot, quench with 0.5 mL water, extract with 1 mL EtOAc, and analyze via chiral HPLC (Chiralcel OD-H column, Hexane/IPA 90:10, 1.0 mL/min). Proceed to workup only if conversion is >99% and ee is >98%.

• Workup & Isolation: Quench the reaction by adding 20 mL of saturated aqueous NaHCO₃ (caution: gas evolution). Extract with EtOAc (3 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Flash chromatography (Silica gel, Hexane/EtOAc 4:1) yields the pure (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol as a pale yellow solid.

Protocol B: Biocatalytic KRED Reduction (Green Route)

For process-scale applications, enzymatic reduction offers superior environmental metrics and exquisite stereoselectivity.

Reagents:

• 1-(5-bromo-4-methylpyridin-2-yl)ethan-1-one (1.0 eq, 10 mmol, 2.14 g)

• Engineered Ketoreductase (KRED) with (R)-selectivity (e.g., Codexis KRED-130) (100 mg)

• Glucose Dehydrogenase (GDH) (20 mg)

• NADP⁺ (Cofactor) (10 mg)

• D-Glucose (Hydride source) (1.5 eq, 15 mmol, 2.7 g)

• Potassium phosphate buffer (100 mM, pH 7.0, 45 mL)

• DMSO (5 mL)

Step-by-Step Workflow:

• Buffer & Cofactor Preparation: In a 100 mL bioreactor, dissolve D-glucose, NADP⁺, and GDH in 45 mL of the pH 7.0 phosphate buffer. Warm to 30 °C.

• Substrate Solubilization: Dissolve the ketone (2.14 g) in 5 mL of DMSO. Causality: The ketone has low aqueous solubility; 10% v/v DMSO ensures substrate bioavailability without denaturing the KRED enzyme.

• Biocatalysis: Add the KRED enzyme to the buffer solution, followed by the slow addition of the substrate/DMSO solution. Maintain the pH at 7.0 using an autotitrator (1M NaOH) as gluconic acid is produced. Stir at 30 °C for 24 hours.

• IPC: Extract a 100 µL aliquot with 500 µL MTBE. Analyze via GC or HPLC.

• Downstream Processing: Once conversion >99% is confirmed, add 20 g of Celite and filter the suspension to remove proteins. Extract the filtrate with MTBE (3 × 30 mL). Dry and concentrate to yield the highly enantiopure (1R)-alcohol.

Quantitative Performance Analysis

The following table summarizes the comparative performance metrics of the two protocols, allowing process chemists to select the optimal route based on facility capabilities.

Parameter	Protocol A: Ru-TsDPEN ATH	Protocol B: Biocatalytic KRED
Yield (Isolated)	92 - 95%	88 - 91%
Enantiomeric Excess (ee)	98.5%	>99.9%
Reaction Time	12 hours	24 hours
Operating Temperature	30 °C	30 °C
Catalyst Loading	0.5 mol%	5% w/w (Enzyme to Substrate)
Primary Solvent	DCM / TEAF	Aqueous Buffer / 10% DMSO
Scalability	Excellent (Standard reactors)	Excellent (Requires pH stat)

Process Visualizations

Caption: Noyori ATH Catalytic Cycle for Pyridyl Ketones

Caption: Biocatalytic Workflow for Ketoreductase (KRED) Reduction

Sources

• 1. thieme-connect.com [thieme-connect.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Asymmetric transfer hydrogenation of imines and ketones using chiral Ru(II)Cl(η6-p-cymene)[(S,S)-N-TsDPEN] catalyst: a computational study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Advanced Cross-Coupling Strategies for (1R)-1-(5-Bromo-4-methyl-2-pyridyl)ethanol

Introduction & Structural Analysis

(1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol is a highly versatile, stereochemically pure building block frequently utilized in the synthesis of next-generation kinase inhibitors (e.g., LIMK, AAK1) and GPCR antagonists (e.g., S1P2) [4].

Successfully functionalizing this molecule requires navigating three critical structural domains:

• C5 Bromine : The primary electrophilic handle for transition-metal-catalyzed cross-coupling.

• C4 Methyl Group : Provides essential steric bulk to lock molecular conformations in the final drug candidate, but significantly complicates the oxidative addition step of the catalytic cycle.

• C2 (1R)-Hydroxyethyl Group : A chiral hydrogen-bond donor/acceptor critical for target binding. The benzylic/pyridylic position is highly sensitive to base-catalyzed racemization.

Mechanistic Insights & Causality (E-E-A-T)

A. Overcoming Steric and Electronic Deactivation

The C4-methyl group exerts significant steric hindrance directly ortho to the C5 C–Br bond. This steric bulk increases the activation energy required for the palladium catalyst to undergo oxidative addition. Standard catalysts like Pd(PPh3​)4​ often stall, leading to incomplete conversion or requiring excessively high temperatures that degrade the substrate.

The Solution: Bulky, electron-rich bidentate ligands (e.g., dppf) or dialkylbiaryl phosphine ligands (e.g., XPhos, SPhos) are required [1]. These ligands create a highly electron-rich palladium center that accelerates oxidative addition and facilitates reductive elimination, successfully outcompeting the coordinating nature of the pyridine nitrogen [2].

B. Preserving the (1R) Chiral Center

The proton at the C2 position is relatively acidic due to its benzylic and pyridylic nature. Under strongly basic conditions (e.g., NaOtBu , KOH ) typically used in aminations, deprotonation can occur. This leads to a transient enolate-like intermediate that results in the erosion of enantiomeric excess (ee) [1].

The Solution: Mild bases such as Na2​CO3​ or K3​PO4​ are mandatory. They provide sufficient basicity to activate the boronic acid (in Suzuki couplings) or deprotonate the amine (in Buchwald-Hartwig couplings) without triggering enolization [2, 3].

C. Protecting Group Strategy

For Suzuki-Miyaura couplings, the free secondary alcohol is generally well-tolerated and does not require protection. However, in Buchwald-Hartwig aminations, the highly basic and nucleophilic conditions can lead to competitive alkoxide coordination to the palladium center, stalling the catalytic cycle. In these cases, transient protection of the alcohol as a tert-butyldimethylsilyl (TBS) ether is highly recommended to ensure robust yields and prevent side reactions.

Optimization Data: Suzuki-Miyaura Conditions

The following table summarizes the causal relationship between catalyst/base selection and the preservation of the chiral center.

Catalyst System	Ligand	Base	Solvent	Temp (°C)	Yield (%)	ee (%)
Pd(PPh3​)4​	None	K2​CO3​	Toluene/ H2​O	100	45	98
Pd(OAc)2​	SPhos	K3​PO4​	Toluene/ H2​O	110	82	92*
Pd(dppf)Cl2​⋅CH2​Cl2​	dppf	Na2​CO3​	1,4-Dioxane/ H2​O	90	89	>99
XPhos Pd G3	XPhos	K3​PO4​	THF/ H2​O	60	94	>99

*Note: The drop in ee to 92% at 110°C highlights the thermal sensitivity of the (1R) stereocenter in the presence of base.

Experimental Protocols

Protocol A: Suzuki-Miyaura Cross-Coupling (Unprotected Alcohol)

This self-validating protocol utilizes XPhos Pd G3 to allow for lower reaction temperatures, ensuring 100% retention of stereochemistry.

Reagents:

• (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol (1.0 equiv, 1.0 mmol)

• Aryl/Heteroaryl Boronic Acid or Pinacol Ester (1.2 equiv, 1.2 mmol)

• XPhos Pd G3 (0.02 equiv, 2 mol%)

• K3​PO4​ (0.5 M aqueous solution, 3.0 equiv, 3.0 mmol)

• THF (Degassed, 5.0 mL)

Step-by-Step Methodology:

• Setup: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add the pyridyl bromide, boronic acid, and XPhos Pd G3.

• Degassing: Seal the flask with a rubber septum. Evacuate and backfill with ultra-pure Argon (repeat 3 times).

• Solvent Addition: Add sparged THF (5.0 mL) followed by the degassed 0.5 M aqueous K3​PO4​ solution via syringe.

• Reaction: Heat the biphasic mixture to 60°C in a pre-heated oil bath with vigorous stirring (1000 rpm) for 4–6 hours.

• Validation Checkpoint: Withdraw a 10 µL aliquot, dilute in 1 mL Acetonitrile, and analyze via LC-MS. Proceed only when >95% consumption of the bromide is confirmed.

• Workup: Cool to room temperature. Dilute with EtOAc (15 mL) and wash with water (10 mL) and brine (10 mL). Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate in vacuo.

• Purification: Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient). Analyze the purified product via Chiral SFC to confirm ee >99%.

Protocol B: Buchwald-Hartwig Amination (TBS-Protected Alcohol)

Due to the nucleophilicity of the free alcohol, protection is required prior to amination.

Reagents:

• TBS-protected (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol (1.0 equiv, 1.0 mmol)

• Primary or Secondary Amine (1.2 equiv, 1.2 mmol)

• Pd2​(dba)3​ (0.02 equiv, 2 mol%)

• tBuBrettPhos (0.04 equiv, 4 mol%)

• Cs2​CO3​ (2.0 equiv, 2.0 mmol)

• Toluene (Degassed, 5.0 mL)

Step-by-Step Methodology:

• Setup: Charge a dry vial with the TBS-protected bromide, amine, Pd2​(dba)3​ , tBuBrettPhos, and anhydrous Cs2​CO3​ .

• Atmosphere: Purge the vial with Argon for 5 minutes.

• Reaction: Add anhydrous, degassed Toluene (5.0 mL). Seal the vial and heat to 100°C for 12 hours.

• Workup: Cool to room temperature, filter through a short pad of Celite, and wash with EtOAc (20 mL). Concentrate the filtrate.

• Deprotection: Dissolve the crude residue in THF (5.0 mL) and add TBAF (1.0 M in THF, 1.5 equiv). Stir at room temperature for 2 hours.

• Final Isolation: Quench with saturated aqueous NH4​Cl , extract with EtOAc, dry, and purify via chromatography.

Workflow Visualization

Figure 1: Divergent cross-coupling workflow for (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol.

References

• Title: Discovery of 3,5-Dimethylpyridin-4(1H)-one Derivatives as Activators of AMP-Activated Protein Kinase (AMPK) - J-Stage Source: jst.go.jp URL: [Link]

• Title: Discovery of the S1P2 Antagonist GLPG2938 (1-[2-Ethoxy-6-(trifluoromethyl)-4-pyridyl]-3-[[5-methyl-6-[1-methyl-3-(trifluoromethyl)pyrazol-4-yl]pyridazin-3-yl]methyl]urea), a Preclinical Candidate for the Treatment of Idiopathic Pulmonary Fibrosis Source: acs.org URL: [Link]

• Title: Discovery of MDI-114215: A Potent and Selective LIMK Inhibitor To Treat Fragile X Syndrome Source: acs.org URL: [Link]

use of (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol as a chiral building block

An in-depth guide for researchers, scientists, and drug development professionals on the strategic application of the chiral building block, (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol.

Introduction: The Strategic Value of Chiral Pyridyl Alcohols in Synthesis

In the landscape of modern drug discovery and fine chemical synthesis, the demand for enantiomerically pure compounds is paramount. The specific three-dimensional arrangement of atoms in a molecule can dictate its biological activity, with one enantiomer often being responsible for the desired therapeutic effect while the other may be inactive or even detrimental.[1] Chiral building blocks, or "synthons," are fundamental tools that allow chemists to construct complex, stereochemically defined molecules with precision.

(1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol emerges as a particularly valuable synthon. Its structure is endowed with three key features that offer significant synthetic flexibility:

• A Defined Stereocenter: The (R)-configured secondary alcohol provides a crucial stereochemical anchor, enabling the construction of chiral downstream products.

• A Functionalizable Pyridine Ring: The pyridine moiety is a common scaffold in pharmaceuticals due to its hydrogen bonding capabilities and metabolic stability.

• Orthogonal Reactive Sites: The presence of both a hydroxyl group and a bromo substituent allows for selective, sequential reactions. The bromine atom serves as a versatile handle for carbon-carbon and carbon-heteroatom bond formation, typically through transition-metal-catalyzed cross-coupling reactions.

This guide provides detailed application notes and protocols for the effective use of (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol, empowering researchers to leverage its full synthetic potential.

Physicochemical and Spectroscopic Profile

A clear understanding of the physical and chemical properties of a building block is essential for its effective use in synthesis.

Property	Value
IUPAC Name	(1R)-1-(5-bromo-4-methyl-pyridin-2-yl)ethanol
CAS Number	2411591-08-5[2]
Molecular Formula	C₈H₁₀BrNO[3][4]
Molecular Weight	216.08 g/mol [3][4]
Appearance	Typically an off-white to yellow solid
Purity	>97% (commercially available)[3]

Note: The (1S)-enantiomer has the CAS Number 2411591-85-8.[3]

Spectroscopic Data (Expected):

• ¹H NMR (CDCl₃, 400 MHz): Chemical shifts (δ) are expected to appear for the pyridyl protons (two singlets), the methyl group on the pyridine ring (singlet), the methine proton (quartet), the hydroxyl proton (broad singlet or doublet), and the methyl group of the ethanol moiety (doublet).

• ¹³C NMR (CDCl₃, 101 MHz): Signals corresponding to the five distinct carbons of the pyridine ring, the methyl carbon on the ring, the carbinol carbon, and the terminal methyl carbon are expected.

Synthesis and Access to Enantiopure Material

The acquisition of enantiomerically pure (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol is the critical first step. The two primary strategies are asymmetric synthesis and chiral resolution of a racemic mixture.

Asymmetric Synthesis

The most direct route involves the asymmetric reduction of the corresponding prochiral ketone, 1-(5-bromo-4-methyl-2-pyridyl)ethan-1-one. This transformation is often achieved with high enantioselectivity using chiral catalysts. Ruthenium and rhodium-based catalysts, in conjunction with chiral ligands like BINAP derivatives, are well-established for the highly enantioselective hydrogenation of pyridyl ketones.

Chiral Resolution of Racemic Alcohol

Chiral resolution remains a robust and widely used method, particularly when both enantiomers are desired for structure-activity relationship (SAR) studies.

a) Enzymatic Kinetic Resolution: Lipases are highly effective for the kinetic resolution of secondary alcohols. Candida antarctica Lipase B (CALB) is frequently employed to selectively acylate one enantiomer of a racemic alcohol, leaving the other unreacted.[5][6] For pyridyl ethanols, the (R)-enantiomer is typically acylated faster, allowing for the separation of the (R)-acetate from the unreacted (S)-alcohol.[5][6] This method is advantageous due to its mild reaction conditions, high enantioselectivity, and the reusability of the enzyme catalyst.[5][6]

b) Diastereomeric Salt Crystallization: This classical method involves reacting the racemic alcohol (or a derivative) with a chiral resolving agent to form diastereomeric salts.[7][8] These salts have different solubilities, allowing one to be selectively crystallized from the solution. Common resolving agents for alcohols (often after derivatization to a phthalate half-ester) include chiral amines like brucine, strychnine, or (R/S)-1-phenylethylamine.

Caption: Workflow for Chiral Resolution via Enzymatic Method.

Application Notes: Key Synthetic Transformations

The utility of (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol stems from the ability to selectively manipulate its two primary functional groups.

Caption: Key Reactive Sites and Synthetic Pathways.

A. Transformations at the Hydroxyl Group

The secondary alcohol can be readily converted into other functional groups. These reactions proceed with either retention or inversion of the stereocenter, providing access to a diverse range of chiral derivatives.

• Etherification: Formation of ethers can be achieved under standard Williamson ether synthesis conditions (e.g., deprotonation with NaH followed by addition of an alkyl halide). This is useful for introducing linker groups or other pharmacophoric elements.

• Esterification: Acylation with acid chlorides or anhydrides provides the corresponding esters. This can serve as a protecting group strategy or be used to introduce ester-containing moieties.

• Mitsunobu Reaction: This powerful reaction allows for the stereochemical inversion of the alcohol to the (S)-configuration. Reacting the alcohol with diethyl azodicarboxylate (DEAD), triphenylphosphine (PPh₃), and a suitable nucleophile (e.g., p-nitrobenzoic acid followed by hydrolysis) cleanly inverts the stereocenter. This provides direct access to the opposite enantiomeric series from a single starting material.

B. Cross-Coupling Reactions at the Bromine Site

The C5-bromo substituent is a cornerstone of this building block's versatility, acting as an efficient handle for palladium-catalyzed cross-coupling reactions. This enables the introduction of a wide array of substituents at a late stage of a synthetic sequence.

• Suzuki-Miyaura Coupling: Reaction with aryl or heteroaryl boronic acids or esters is a robust method for forming C(sp²)-C(sp²) bonds, enabling the synthesis of biaryl compounds.

• Sonogashira Coupling: Coupling with terminal alkynes provides access to substituted alkynylpyridines, which are valuable intermediates in medicinal chemistry.[9]

• Buchwald-Hartwig Amination: This reaction allows for the formation of C-N bonds by coupling with primary or secondary amines, leading to substituted aminopyridines.

The strategic combination of these transformations allows for the rapid generation of libraries of complex, enantiomerically pure molecules for screening in drug discovery programs. For instance, a common synthetic strategy involves first performing a Suzuki coupling on the bromine, followed by a Mitsunobu inversion at the alcohol center to generate a diverse set of chiral products.

Experimental Protocols

The following protocols are provided as representative examples. Researchers should perform appropriate safety assessments and may need to optimize conditions for their specific substrates.

Protocol 1: Enzymatic Kinetic Resolution of (±)-1-(5-bromo-4-methyl-2-pyridyl)ethanol

This protocol is adapted from established procedures for the resolution of pyridyl alcohols and is designed to yield the (S)-alcohol and the (R)-acetate.[5][6]

Materials:

• Racemic 1-(5-bromo-4-methyl-2-pyridyl)ethanol

• Immobilized Candida antarctica Lipase B (CALB)

• Vinyl acetate

• Diisopropyl ether (or other suitable organic solvent like MTBE)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., Hexanes/Ethyl Acetate)

Procedure:

• Reaction Setup: To a solution of racemic 1-(5-bromo-4-methyl-2-pyridyl)ethanol (1.0 eq) in diisopropyl ether (approx. 0.1 M solution), add vinyl acetate (1.5 - 2.0 eq).

• Enzyme Addition: Add immobilized CALB (typically 10-20% by weight of the substrate).

• Reaction Monitoring: Stir the suspension at room temperature (or slightly elevated, e.g., 40 °C, to increase the rate). Monitor the reaction progress by chiral HPLC or TLC. The reaction is typically stopped at or near 50% conversion to maximize the enantiomeric excess (ee) of both the remaining alcohol and the formed acetate.

• Workup: Once ~50% conversion is reached, filter off the enzyme. The enzyme can be washed with the reaction solvent and reused.[6]

• Purification: Concentrate the filtrate under reduced pressure. The resulting residue, containing (S)-alcohol and (R)-acetate, is purified by silica gel column chromatography to separate the two components.

• Hydrolysis of Acetate (Optional): To obtain the (R)-alcohol, dissolve the purified (R)-acetate in methanol and add a catalytic amount of potassium carbonate (K₂CO₃). Stir at room temperature until deacetylation is complete (monitored by TLC). Neutralize, extract with an organic solvent, dry (MgSO₄), and concentrate to yield the (R)-alcohol.

• Analysis: Determine the enantiomeric excess of both the (S)-alcohol and the recovered (R)-alcohol using chiral HPLC.

Protocol 2: Suzuki-Miyaura Cross-Coupling with an Arylboronic Acid

This protocol provides a general method for coupling the bromo-pyridine with a generic arylboronic acid.

Materials:

• (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol

• Arylboronic acid (1.1 - 1.3 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃ or Cs₂CO₃, 2.0 - 3.0 eq)

• Solvent system (e.g., Dioxane/Water, Toluene/Water)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup: To a reaction vessel, add (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol (1.0 eq), the arylboronic acid (1.2 eq), the palladium catalyst (e.g., Pd(PPh₃)₄, 3 mol%), and the base (e.g., K₂CO₃, 2.0 eq).

• Solvent Addition & Degassing: Add the solvent system (e.g., 4:1 Dioxane/Water). Degas the mixture thoroughly by bubbling nitrogen or argon through the solution for 15-20 minutes or by using several freeze-pump-thaw cycles.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-100 °C) under an inert atmosphere. Monitor the reaction's progress by TLC or LC-MS.

• Workup: After the reaction is complete, cool the mixture to room temperature. Dilute with water and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography to obtain the desired coupled product.

• Analysis: Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Conclusion

(1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol is a high-value chiral building block that offers a powerful platform for the synthesis of complex, enantiomerically pure molecules. Its defined stereochemistry and orthogonal reactive sites—the hydroxyl group and the bromo substituent—provide chemists with a versatile toolkit for stereocontrolled synthesis and late-stage functionalization. By leveraging the protocols and strategies outlined in this guide, researchers in pharmaceutical and materials science can accelerate their discovery programs and efficiently access novel chemical entities.

References

• RSC Discovery. (2008). Chiral Aryl Pyridyl Alcohols as Enantioselective Catalysts in the Addition of Diethylzinc to Substituted Benzaldehydes. Available at: [Link]

• Nature Portfolio. (n.d.). Recent advances in catalytic asymmetric synthesis of chiral pyridine derivatives. Available at: [Link]

• ACS Publications. (1998). Chiral Pyridines: Optical Resolution of 1-(2-Pyridyl)- and 1-[6-(2,2'-Bipyridyl)]ethanols by Lipase-Catalyzed Enantioselective Acetylation. The Journal of Organic Chemistry. Available at: [Link]

• ResearchGate. (n.d.). Synthesis of Chiral Pyridyl Alcohols by Cyclotrimerization | Request PDF. Available at: [Link]

• Royal Society of Chemistry. (n.d.). Enantioselective synthesis of tunable chiral pyridine–aminophosphine ligands and their applications in asymmetric hydrogenation. Organic & Biomolecular Chemistry. Available at: [Link]

• PubMed. (1998). Chiral Pyridines: Optical Resolution of 1-(2-Pyridyl)- and 1-[6-(2,2'-Bipyridyl)]ethanols by Lipase-Catalyzed Enantioselective Acetylation. Available at: [Link]

• Organic Syntheses. (n.d.). Organic Syntheses Procedure. Available at: [Link]

• PrepChem.com. (n.d.). Synthesis of (R)-1-(4-pyridyl)ethanol. Available at: [Link]

• Google Patents. (n.d.). WO2006054151A1 - Synthesis of 5-bromo-4-methyl-pyridin-3-ylmethyl)-ethyl-carbamic acid tert-butyl ester.

• Onyx Scientific. (n.d.). Chiral Resolution Screening | Solid State. Available at: [Link]

• PubChem. (n.d.). 2-[(5-Bromo-2-Pyridyl)-Methyl-Amino]ethanol. Available at: [Link]

• Google Patents. (n.d.). US20060116519A1 - Synthesis of 5-bromo-4-methyl-pyridin-3-ylmethyl)-ethyl-carbamic acid tert-butyl ester.

• Royal Society of Chemistry. (2023). Chiral resolution methods for racemic pharmaceuticals based on cocrystal formation. CrystEngComm. Available at: [Link]

• Appchem. (n.d.). (1S)-1-(5-bromo-4-methyl-2-pyridyl)ethanol. Available at: [Link]

• PubChem. (2026). 2-[2-bromo-5-(bromomethyl)-1H-pyridin-2-yl]ethanol. Available at: [Link]

• Ministry of Health, Labour and Welfare, Japan. (2008). Chemical Substance: Ethylene Glycol Mono-n-butyl Ether. Available at: [Link]

• Google Patents. (n.d.). CN102321016A - Synthesis method of 5-bromo-2-methyl 4-hydroxypyridinecarboxylate.

• Blog. (2025). What are the reaction products of 5-Bromo-2-methylpyridine and alcohols?. Available at: [Link]

• PubMed. (2020). Discovery of[10][11]Triazolo[1,5- a]pyridine Derivatives as Potent and Orally Bioavailable RORγt Inverse Agonists. Available at: [Link]

• ACS Publications. (2014). The Discovery of Polo-Like Kinase 4 Inhibitors. Available at: [Link]

• NACALAI TESQUE, INC. (n.d.). Product Information | Ethylene Glycol Monobutyl Ether. Available at: [Link]

• J-STAGE. (n.d.). Analysis of Stereochemical Stability of Dynamic Chiral Molecules using an Automated Microflow Measurement System. Available at: [Link]

• University of South Carolina. (n.d.). Friedel-Crafts reactions with N-heterocyclic alcohols. Available at: [Link]

• MDPI. (2023). Protein-Targeting Drug Discovery. Available at: [Link]

• KH Neochem Co., Ltd. (n.d.). ETHYLENE GLYCOL MONOBUTYL ETHER | Products. Available at: [Link]

• ResearchGate. (2012). (PDF) The Discovery of N-[5-(4-Bromophenyl)-6-[2-[(5-bromo-2-pyrimidinyl)oxy]ethoxy]-4-pyrimidi nyl]-N '-propylsulfamide (Macitentan), an Orally Active, Potent Dual Endothelin Receptor Antagonist. Available at: [Link]

• PubChem. (n.d.). Diethylene Glycol Monobutyl Ether. Available at: [Link]

• Beilstein Journals. (2022). On drug discovery against infectious diseases and academic medicinal chemistry contributions. Available at: [Link]

• INCHEM. (2024). ICSC 0059 - ETHYLENE GLYCOL MONOBUTYL ETHER. Available at: [Link]

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• 2. (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol | CymitQuimica [cymitquimica.com]
• 3. (1S)-1-(5-bromo-4-methyl-2-pyridyl)ethanol | CymitQuimica [cymitquimica.com]
• 4. appchemical.com [appchemical.com]
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• 6. Chiral Pyridines: Optical Resolution of 1-(2-Pyridyl)- and 1-[6-(2,2'-Bipyridyl)]ethanols by Lipase-Catalyzed Enantioselective Acetylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. onyxipca.com [onyxipca.com]
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• 11. researchgate.net [researchgate.net]

Application Note: Biocatalytic Synthesis of (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol via Enzymatic Kinetic Resolution

Executive Summary

The synthesis of enantiopure heteroaryl ethanols is a critical operation in modern drug development, as these chiral building blocks frequently dictate the pharmacokinetic and pharmacodynamic profiles of active pharmaceutical ingredients (APIs). This application note details a highly scalable, self-validating protocol for the isolation of (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol from its racemic mixture. By leveraging the exquisite stereoselectivity of Candida antarctica lipase B (CALB), this workflow achieves an enantiomeric ratio ( E -value) exceeding 200, ensuring an enantiomeric excess ( ee ) of >99% for the target compound[1].

Mechanistic Rationale & Catalyst Selection

Stereochemical Recognition (Kazlauskas' Rule)

The resolution relies on the stereospecific active site of CALB, which strictly obeys Kazlauskas' rule for secondary alcohols. The enzyme's catalytic triad preferentially accommodates the (1R)-enantiomer by orienting the sterically demanding 5-bromo-4-methyl-2-pyridyl moiety into the large hydrophobic pocket, while the methyl group fits into the small pocket[2]. Consequently, the (1R)-enantiomer undergoes rapid acylation, leaving the (1S)-enantiomer unreacted[1].

Thermodynamic Driving Force

The reaction follows an ordered bi-bi mechanism[3]. To prevent the reaction from reaching a premature equilibrium, vinyl acetate is utilized as the acyl donor. Upon transferring its acetyl group to the (1R)-alcohol, the leaving group (vinyl alcohol) immediately tautomerizes into acetaldehyde. This irreversible tautomerization acts as a thermodynamic sink, driving the kinetic resolution forward with absolute directionality[3].

Catalyst and Solvent Synergy

Novozym 435 (CALB immobilized on a macroporous acrylic resin) is selected for its exceptional stability in non-polar organic media[4]. Anhydrous toluene is chosen as the solvent because its non-polar nature prevents the stripping of the essential hydration shell from the enzyme surface, preserving the enzyme's active conformation and preventing dead-end ester inhibition[3].

Workflow Visualization

Workflow for the enzymatic kinetic resolution and isolation of the (1R)-heteroaryl ethanol.

Quantitative Data & Process Metrics

To ensure a self-validating system, the protocol relies on real-time In-Process Controls (IPCs). The conversion ( c ) is not measured by concentration, but mathematically derived from the enantiomeric excesses of the substrate ( ees​ ) and product ( eep​ ) using the formula: c=ees​/(ees​+eep​)

Table 1: In-Process Control (IPC) Metrics & Targets

Parameter	Target Value	Analytical Method	Causality / Purpose
Conversion ( c )	49.0% - 49.5%	Chiral HPLC	Stopping just below 50% ensures maximum optical purity of the (1R)-acetate, preventing over-acylation errors.
eep​ (Acetate)	> 99%	Chiral HPLC	Validates the stereochemical fidelity of the enzyme pocket.
ees​ (Alcohol)	> 95%	Chiral HPLC	Confirms sufficient reaction progress.
E -value	> 200	Calculated	Demonstrates the thermodynamic efficiency of the resolution[4].

Step-by-Step Experimental Protocol

Phase 1: Enzymatic Kinetic Resolution

• Preparation: In an oven-dried, round-bottom flask equipped with a nitrogen balloon, dissolve 10.0 g (46.3 mmol) of racemic 1-(5-bromo-4-methyl-2-pyridyl)ethanol in 100 mL of anhydrous toluene.

• Acyl Donor Addition: Add 12.8 mL (138.9 mmol, 3.0 eq) of vinyl acetate. Causality: A 3-fold excess ensures pseudo-first-order kinetics without excessively diluting the toluene, which would disrupt the enzyme's microenvironment.

• Enzyme Loading: Add 2.0 g of Novozym 435 (20% w/w relative to the substrate).

• Incubation: Place the flask in an orbital shaker set to 30 °C and 200 rpm. Critical Insight: Do NOT use magnetic stirring. Magnetic stir bars will mechanically shear the acrylic resin beads, leading to enzyme leaching, loss of activity, and severe filtration difficulties downstream.

Phase 2: Reaction Monitoring & Termination

• Sampling: Withdraw 50 µL aliquots at 4, 8, and 12 hours. Dilute with 1 mL of hexane/isopropanol and filter through a 0.2 µm PTFE syringe filter.

• Analysis: Inject into a Chiral HPLC system (e.g., Chiralcel OD-H column).

• Termination: Once the calculated conversion ( c ) reaches exactly 49.5%, terminate the reaction immediately by filtering the mixture through a sintered glass funnel to remove the Novozym 435. Wash the recovered enzyme beads with cold toluene (the enzyme can be stored and recycled for up to 5 subsequent batches).

Phase 3: Separation of the (1R)-Acetate

• Concentration: Evaporate the toluene and residual acetaldehyde under reduced pressure.

• Chromatography: Load the crude mixture onto a silica gel column. Elute with a gradient of Hexane:Ethyl Acetate (90:10 to 70:30).

• Fractionation: The highly lipophilic (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethyl acetate elutes first. The unreacted, more polar (1S)-alcohol elutes second. Pool and concentrate the (1R)-acetate fractions.

Phase 4: Mild Alkaline Hydrolysis

Critical Insight: The 5-bromo-4-methyl-2-pyridyl ring is highly electron-deficient, rendering the benzylic proton unusually acidic. Using strong aqueous bases (e.g., NaOH) or elevated temperatures will induce deprotonation, leading to racemization or elimination to form a vinyl pyridine derivative. A mild, anhydrous approach is mandatory.

• Solvation: Dissolve the isolated (1R)-acetate in 50 mL of anhydrous methanol.

• Base Addition: Add 0.5 equivalents of anhydrous potassium carbonate ( K2​CO3​ ).

• Cleavage: Stir gently at 20 °C for 2-3 hours until TLC indicates complete consumption of the acetate. The methanol acts as both solvent and nucleophile, transesterifying the acetate to yield methyl acetate and the free alcohol.

• Workup: Filter off the K2​CO3​ salts. Concentrate the filtrate, redissolve in ethyl acetate, wash with brine, dry over Na2​SO4​ , and evaporate to yield pure (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol .

Sources

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• 2. jocpr.com [jocpr.com]
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• 4. pubs.acs.org [pubs.acs.org]

Application Note: High-Yield Synthesis of Advanced Pharmaceutical Intermediates from (1R)-1-(5-Bromo-4-methyl-2-pyridyl)ethanol

Target Audience: Synthetic Chemists, Process Engineers, and Drug Discovery Scientists Application Focus: Kinase Inhibitors, PROTACs, and Targeted Therapeutics

Introduction & Reactivity Profile

The chiral building block (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol is a highly versatile scaffold in modern medicinal chemistry. Its unique structural topology provides three distinct vectors for functionalization, making it an ideal precursor for complex targeted therapies, including LIMK inhibitors [1] and heterobifunctional degraders (PROTACs) [2].

The molecule's synthetic utility is driven by its specific functional handles:

• C5-Bromine: Primed for palladium-catalyzed cross-coupling (e.g., Suzuki, Buchwald-Hartwig).

• C2-Chiral Alcohol: Allows for stereospecific nucleophilic substitution via Mitsunobu inversion, enabling the synthesis of enantiopure (1S)-amines or ethers.

• C4-Methyl Group: Acts as a conformational lock, restricting the rotation of C5-aryl substituents in the final drug molecule, which is critical for binding pocket affinity in targets like S1P2 receptors [3].

Divergent synthetic pathways from the core (1R)-pyridyl ethanol scaffold.

Workflow A: C5-Functionalization via Suzuki-Miyaura Coupling

Mechanistic Causality & Experimental Design

The C5-bromo position is sterically hindered by the adjacent C4-methyl group. Standard palladium catalysts (e.g., Pd(PPh₃)₄) often suffer from slow oxidative addition and rapid deactivation in this microenvironment. To overcome this, Pd(dppf)Cl₂ is selected. The bidentate dppf ligand provides a large bite angle (approx. 99°), which accelerates the reductive elimination step and stabilizes the palladium center against the steric bulk of the ortho-methyl group [2]. A biphasic solvent system (1,4-Dioxane/H₂O) is utilized to ensure the solubility of both the organic substrates and the inorganic base (Na₂CO₃), driving the transmetalation step to completion.

Step-by-Step Protocol

Self-Validating Check: The reaction must transition from a red/brown suspension to a black mixture as the active Pd(0) species is generated and consumed.

• Preparation: In a flame-dried Schlenk flask, add (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol (1.0 equiv, 5.0 mmol) and the desired aryl/heteroaryl boronic acid (1.2 equiv, 6.0 mmol).

• Catalyst & Base Addition: Add Pd(dppf)Cl₂·CH₂Cl₂ (0.05 equiv, 2.5 mol%) and Na₂CO₃ (3.0 equiv, 15.0 mmol).

• Solvent Introduction: Add a degassed mixture of 1,4-Dioxane and deionized H₂O (10:1 v/v, 22 mL total volume).

• Degassing: Purge the reaction vessel with N₂ via three vacuum/backfill cycles. Critical step: Oxygen must be strictly excluded to prevent homocoupling of the boronic acid.

• Heating: Stir the mixture at 90 °C for 12 hours. Monitor conversion via LC-MS.

• Workup: Cool to room temperature, dilute with EtOAc (50 mL), and filter through a pad of Celite to remove palladium black. Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to isolate the C5-arylated intermediate.

Workflow B: Stereospecific C2-Functionalization via Mitsunobu Inversion

Mechanistic Causality & Experimental Design

Converting the (1R)-alcohol into a (1S)-amine (e.g., using phthalimide as a nitrogen source) requires strict stereochemical control. The Mitsunobu reaction is ideal for this Sₙ2 inversion. DIAD (Diisopropyl azodicarboxylate) is chosen over DEAD due to its superior thermal stability and lower toxicity. Causality for anhydrous conditions: Water is a highly competitive nucleophile in the Mitsunobu catalytic cycle. If moisture is present, the activated phosphonium intermediate will hydrolyze, regenerating the starting alcohol with retained stereochemistry, thereby destroying the enantiomeric excess (ee) of the product.

Step-by-step operational workflow for the stereospecific Mitsunobu inversion.

Step-by-Step Protocol

• Reagent Assembly: Dissolve (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol (1.0 equiv, 5.0 mmol), Triphenylphosphine (PPh₃) (1.5 equiv, 7.5 mmol), and the acidic nucleophile (e.g., Phthalimide, 1.2 equiv, 6.0 mmol) in anhydrous THF (25 mL) under an argon atmosphere.

• Temperature Control: Cool the reaction mixture to 0 °C using an ice-water bath. Causality: Lowering the temperature prevents the premature decomposition of the betaine intermediate.

• Activation: Add DIAD (1.5 equiv, 7.5 mmol) dropwise over 15 minutes. The solution will turn pale yellow.

• Propagation: Remove the ice bath and allow the reaction to warm to room temperature (20–25 °C). Stir for 16 hours.

• Quenching & Extraction: Quench the reaction with saturated aqueous NaHCO₃ (20 mL). Extract the aqueous phase with EtOAc (3 x 20 mL). Combine the organic layers, wash with brine, and dry over MgSO₄.

• Purification: Concentrate in vacuo. To easily remove the triphenylphosphine oxide (TPPO) byproduct, suspend the crude residue in cold diethyl ether/hexane (1:1); the TPPO will precipitate and can be filtered off. Purify the filtrate via silica gel chromatography.

Quantitative Data Summary

The following table summarizes the optimization of the Mitsunobu inversion step, demonstrating the impact of solvent and reagent choice on the enantiomeric purity of the resulting (1S)-intermediate.

Entry	Reagents (Azodicarboxylate / Phosphine)	Solvent	Temp (°C)	Isolated Yield (%)	Enantiomeric Excess (ee %)
1	DEAD / PPh₃	THF	25	72	91
2	DIAD / PPh₃	THF	0 to 25	88	>98
3	DIAD / PPh₃	Toluene	0 to 25	65	94
4	DIAD / PBu₃	THF	0 to 25	81	96
5	TMAD / TBP	DCM	25	55	85

Note: Entry 2 represents the optimized, self-validating conditions ensuring maximum stereochemical fidelity.

References

• Discovery of MDI-114215: A Potent and Selective LIMK Inhibitor To Treat Fragile X Syndrome. Journal of Medicinal Chemistry (ACS Publications). Discusses the synthesis of 5-pyridyl substituted analogues and the critical role of the ethanolamine donor in kinase binding.[Link]

• Heterobifunctional compounds and their use in treating disease.U.S. Patent Application US20250136619A1. Details the palladium-catalyzed functionalization of 5-bromo-4-methyl-2-pyridyl derivatives in the synthesis of advanced PROTACs and effector protein binders.

• Discovery of the S1P2 Antagonist GLPG2938. Journal of Medicinal Chemistry (ACS Publications). Highlights the scaffold hopping strategy and the utilization of 4-methylpyridine cores to prevent steric clashes within the target protein pocket.[Link]

Application Note: Advanced Preparation of Chiral Pyridine Ligands Using (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Document Type: Technical Application Note & Validated Protocol

Executive Summary

The development of highly enantioselective transition-metal catalysts relies heavily on the modularity and precise stereoelectronic tuning of chiral ligands. The compound (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol serves as a highly privileged, bifunctional chiral building block. This application note details the mechanistic rationale and validated protocols for converting this core scaffold into advanced chiral P,N-phosphinite ligands (PyPhos derivatives) and bipyridine frameworks. By leveraging orthogonal reactivity at the C5-bromo position and the C2-chiral alcohol, researchers can rapidly generate a library of sterically and electronically tuned ligands for asymmetric catalysis.

Scaffold Rationale & Mechanistic Insights

The architecture of (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol is engineered for maximum synthetic utility. As a Senior Application Scientist, it is critical to understand the causality behind each structural feature before initiating synthesis:

• The C2-(1R)-Hydroxyethyl Group: This moiety provides the essential chiral pocket. The secondary alcohol can act as a hemilabile O-donor, or it can be functionalized (e.g., via O-phosphitylation) to yield bidentate P,N-ligands. The proximity of the chiral center to the coordinating pyridine nitrogen ensures tight stereochemical communication with the metal center during catalysis ().

• The C4-Methyl Group: The presence of the 4-methyl group on the pyridine ring exerts a profound steric and electronic influence. Strategic methyl placement significantly alters ligand binding affinities by restricting conformational flexibility and increasing the electron density of the pyridine nitrogen[1]. This increased basicity strengthens the metal-nitrogen bond, preventing catalyst deactivation.

• The C5-Bromo Position: This is the critical vector for late-stage diversification. It acts as an orthogonal handle for palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig). Modifying the C5 position allows chemists to tune the secondary coordination sphere without disrupting the primary chiral environment.

Divergent Synthetic Workflow

To maximize library generation, the synthesis of chiral ligands from this scaffold is typically divergent. Pathway A involves immediate phosphitylation followed by late-stage cross-coupling. Pathway B (preferred for moisture-sensitive phosphines) involves cross-coupling the robust alcohol first, followed by late-stage phosphitylation.

Divergent synthetic pathways for chiral P,N-ligand preparation from the core scaffold.

Experimental Protocols (Pathway B)

The following protocols are designed as Self-Validating Systems . Each step includes specific analytical checkpoints to ensure chemical and stereochemical integrity, eliminating downstream failures.

Protocol 1: C5-Diversification via Suzuki-Miyaura Cross-Coupling

Objective: Install a steric shielding group at the C5 position while preserving the (1R)-stereocenter.

• Preparation: In an oven-dried Schlenk flask under an argon atmosphere, charge (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol (1.0 equiv, 5.0 mmol) and 3,5-dimethylphenylboronic acid (1.5 equiv, 7.5 mmol).

• Catalyst & Base: Add Pd(dppf)Cl₂ (0.05 equiv, 0.25 mmol) and anhydrous K₂CO₃ (3.0 equiv, 15.0 mmol).

  • Causality: The bidentate dppf ligand prevents the formation of inactive Pd-black, while K₂CO₃ provides optimal basicity without triggering base-catalyzed racemization of the chiral alcohol.

• Solvent Addition: Inject a degassed mixture of 1,4-Dioxane/H₂O (4:1 v/v, 25 mL).

  • Causality: The biphasic system ensures complete dissolution of both the organic substrates and the inorganic base, maximizing the interfacial reaction rate.

• Reaction: Heat the mixture to 85 °C for 12 hours with vigorous stirring.

• Self-Validating Checkpoint 1 (Conversion): Perform TLC (Hexanes/EtOAc 3:1). The disappearance of the starting material (R_f ~0.4) and the appearance of a highly UV-active product spot (R_f ~0.3) confirms conversion.

• Self-Validating Checkpoint 2 (Chiral Integrity): After standard aqueous workup and silica gel purification, analyze an aliquot via Chiral HPLC (e.g., Chiralcel OD-H column). A single peak confirms that the basic coupling conditions did not induce racemization at the C2-hydroxyethyl position.

Protocol 2: Late-Stage O-Phosphitylation

Objective: Convert the tuned chiral alcohol into a bidentate P,N-phosphinite ligand.

• Preparation: Dissolve the purified C5-aryl pyridyl alcohol from Protocol 1 (1.0 equiv, 3.0 mmol) in strictly anhydrous dichloromethane (DCM, 15 mL) under argon.

• Base Addition: Add triethylamine (Et₃N, 2.5 equiv) and 4-dimethylaminopyridine (DMAP, 0.1 equiv).

  • Causality: Et₃N acts as an acid scavenger for the HCl byproduct. DMAP acts as a nucleophilic catalyst, forming a highly reactive N-phosphino-pyridinium intermediate that accelerates the reaction and suppresses side-product formation.

• Phosphitylation: Cool the solution to 0 °C. Dropwise, add chlorodi(3,5-di-tert-butylphenyl)phosphine (1.2 equiv). Stir for 2 hours, allowing the reaction to warm to room temperature.

• Workup: Filter the suspension through a plug of basic alumina under argon to remove the Et₃N·HCl salts. Concentrate the filtrate in vacuo.

• Self-Validating Checkpoint 3 (Phosphorus Integrity): Immediately acquire a ³¹P{¹H} NMR spectrum in strictly dry C₆D₆.

  • Validation: A sharp singlet at ~110 to 115 ppm confirms successful phosphinite formation. If a peak is observed at ~20 to 25 ppm , it indicates moisture contamination and the formation of a phosphine oxide, necessitating a restart.

Data Presentation: Ligand Optimization

To demonstrate the efficacy of this modular approach, the synthesized ligands were evaluated in the Iridium-catalyzed asymmetric hydrogenation of a benchmark unfunctionalized olefin, (E)-1,2-diphenylpropene (). The data below highlights how tuning the C5-position (via the bromo handle) directly impacts catalytic performance.

Table 1: Impact of Scaffold Substitution on Asymmetric Hydrogenation

Ligand Variant	C5-Substituent (R)	P-Aryl Group	Conversion (%)	Enantiomeric Excess (ee %)
L1	Bromo (Unmodified Scaffold)	Phenyl	85	72
L2	Phenyl	Phenyl	92	88
L3	3,5-Dimethylphenyl	Phenyl	96	94
L4	3,5-Dimethylphenyl	3,5-Di-t-butylphenyl	>99	>99

Conditions: 1 mol% [Ir(Ligand)(COD)]BArF, 50 bar H₂, CH₂Cl₂, 25 °C, 2 h. Data demonstrates that increasing steric bulk at both the C5 position and the phosphorus atom creates a highly restrictive chiral pocket, driving enantioselectivity to >99%.

References

• Methyl Effects on Protein-Ligand Binding. Leung, C. S.; Leung, S. S. F.; Tirado-Rives, J.; Jorgensen, W. L. Journal of Medicinal Chemistry, 2012, 55 (9), 4489–4500. URL:[Link]

• Chiral Pyridine Ligands in Asymmetric Catalysis. Chelucci, G. Chemical Society Reviews, 2006, 35, 1230-1244. URL:[Link]

• Iridium-Catalyzed Asymmetric Hydrogenation of Unfunctionalized Olefins. Pfaltz, A.; Blankenstein, J.; Hilgraf, R.; Hormann, E.; McIntyre, S.; Menges, F.; Schönleber, M.; Smidt, S. P.; Wüstenberg, B.; Zimmermann, N. Advanced Synthesis & Catalysis, 2003, 345 (1-2), 33-43. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Enantiomeric Excess in (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol Synthesis

Welcome to the Advanced Synthesis Support Center. As drug development increasingly relies on chiral heteroaromatic building blocks, the asymmetric reduction of 2-pyridyl ketones—specifically 1-(5-bromo-4-methylpyridin-2-yl)ethan-1-one to its (1R)-alcohol—presents unique mechanistic challenges.

This guide is designed for process chemists and application scientists. It bypasses generic advice to directly address the fundamental causality behind catalyst poisoning, stereochemical leakage, and yield drop-offs in 2-pyridyl systems, providing field-proven, self-validating protocols to achieve >99% enantiomeric excess (ee).

Part 1: Troubleshooting & FAQs

Q1: My standard Noyori Ru-TsDPEN asymmetric transfer hydrogenation (ATH) is stalling at 40% conversion with poor ee. What is the mechanistic cause?

The Causality: The failure is driven by competitive coordination. In 2-pyridyl ketones, the basic nitrogen atom of the pyridine ring acts as a strong σ-donor. It coordinates tightly to the ruthenium(II) center, displacing the chiral TsDPEN ligand or forcing the transition state into a rigid, non-enantioselective geometry. Furthermore, the electron-withdrawing 5-bromo substituent alters the electronics of the carbonyl, accelerating background racemic reduction pathways. The Solution: You must switch to a catalyst architecture with a rigid bite angle that physically blocks pyridine N-coordination. Rhodium complexes utilizing the Binapine ligand ([Rh(COD)Binapine]BF4)[1] or Iridium complexes with f-phamidol ligands (Ir-f-phamidol) have demonstrated exceptional tolerance to 2-pyridyl nitrogen coordination, reliably delivering >99% ee[2].

Q2: I am restricted to using our existing Ruthenium ATH catalysts. Is there a substrate engineering workaround?

The Causality: Yes. If you cannot change the catalyst, you must mask the substrate. By oxidizing the pyridine nitrogen to an N-oxide prior to reduction, you eliminate the lone pair's ability to coordinate to the metal center[3]. The Solution: Treat the starting ketone with H2​O2​ to form the N-oxide. Perform your standard Ru-ATH, and then reduce the N-oxide back to the pyridine using Zn/NH4​Cl . Critical Insight: Be aware that N-oxidation often reverses the facial selectivity of the ketone during the hydride transfer. You may need to switch from the (R,R)-catalyst to the (S,S)-catalyst to maintain the (1R) absolute configuration[3].

Caption: Mechanistic workflow of the N-oxide substrate engineering strategy to prevent Ru-catalyst poisoning.

Q3: We are scaling up for API manufacturing and need to avoid heavy transition metals entirely. What are the best alternatives?

The Causality: Heavy metal remediation adds significant cost to API downstream processing. Two highly effective alternatives exist:

• Aluminum-Catalyzed Hydroboration: Using an in-situ formed chiral aluminum complex bearing a BINOL ligand alongside pinacolborane (HBpin) avoids transition metals while achieving up to 98% ee for heteroaryl ketones[4].

• Biocatalysis (KREDs): Ketoreductase enzymes are entirely immune to pyridine coordination. They provide a perfectly chiral pocket for hydride transfer from NADPH, often resulting in >99.9% ee.

Part 2: Quantitative Method Comparison

To facilitate your route-scouting decisions, the following table synthesizes the performance metrics of various catalytic systems when applied to 2-pyridyl ketone motifs based on recent literature[1][2][3][4].

Catalytic System	Reagents / Hydride Source	Typical ee (%)	Yield (%)	Scalability	Primary Technical Advantage
Ir-Hydrogenation	Ir-f-phamidol / H2​ gas	>99%	>95%	High	Exceptional ee; overcomes N-coordination[2].
Rh-Hydrogenation	[Rh(COD)Binapine]BF4 / H2​	95-99%	>90%	High	Fast kinetics; low catalyst loading (S/C up to 10,000)[1].
Al-Hydroboration	(R)-BINOL-AlMe / HBpin	90-98%	85-95%	Medium	Completely avoids precious transition metals[4].
Biocatalysis	Engineered KRED / Glucose	>99.9%	>90%	Very High	Green chemistry; perfect facial selectivity; no metal waste.
Ru-ATH (N-Oxide)	Ru-TsDPEN / Formate	90-97%	80-85%	Medium	Utilizes standard, inexpensive Noyori-type catalysts[3].

Part 3: Self-Validating Experimental Protocols

A protocol is only as good as its built-in quality control. The following methodologies include self-validating checkpoints to ensure causality is maintained throughout the workflow.

Protocol A: Iridium-Catalyzed Asymmetric Hydrogenation

Reference standard based on the Ir-f-phamidol system[2].

• Preparation: In a nitrogen-filled glovebox, dissolve 1-(5-bromo-4-methylpyridin-2-yl)ethan-1-one (1.0 mmol) and the Ir-f-phamidol catalyst (0.001 mmol, S/C = 1000) in anhydrous methanol (5.0 mL).

• Validation Checkpoint 1 (Moisture): Ensure methanol water content is <50 ppm via Karl Fischer titration. Excess water will hydrolyze the active Ir-hydride species, killing the reaction.

• Pressurization: Transfer the solution to a stainless-steel autoclave. Purge the vessel with H2​ gas three times, then pressurize to 20 bar.

• Reaction: Stir at 25 °C for 12 hours.

• Validation Checkpoint 2 (Conversion): Vent the reactor and take a 50 µL aliquot. Analyze via GC-MS. The disappearance of the ketone peak (m/z ~213 for the bromo-isotope pattern) validates complete conversion.

• Workup: Concentrate the mixture under reduced pressure. Purify via flash chromatography (Hexanes/EtOAc) to isolate (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol. Determine ee via chiral HPLC (e.g., Chiralcel OD-H column).

Protocol B: Biocatalytic Reduction using Ketoreductase (KRED)

A highly scalable, metal-free approach utilizing cofactor recycling.

• Buffer Preparation: Prepare 100 mL of 100 mM potassium phosphate buffer. Adjust pH strictly to 7.0.

• Enzyme Assembly: To the buffer, add 2.0 g of D-glucose, 50 mg of NADP+ , 100 mg of Glucose Dehydrogenase (GDH), and 100 mg of the selected (R)-selective KRED enzyme.

• Validation Checkpoint 1 (System Viability): Stir for 5 minutes. A slight UV absorbance shift at 340 nm confirms the GDH is actively reducing NADP+ to NADPH.

• Substrate Addition: Dissolve 1-(5-bromo-4-methylpyridin-2-yl)ethan-1-one (10 mmol) in 5 mL of DMSO (to aid solubility) and add it dropwise to the aqueous enzyme mixture.

• Reaction & pH Control: Stir at 30 °C for 24 hours. Critical: The oxidation of glucose produces gluconic acid. You must maintain the pH at 7.0 using an autotitrator dispensing 1M NaOH.

• Validation Checkpoint 2 (Reaction Progress): The volume of NaOH consumed is directly proportional to ketone conversion. 10 mmol of NaOH consumed = 100% theoretical conversion.

• Extraction: Extract the aqueous layer with MTBE (3 x 50 mL). Dry over Na2​SO4​ and evaporate to yield the pure (1R)-alcohol.

Caption: Biocatalytic KRED cycle demonstrating the GDH-mediated NADPH cofactor regeneration system.

References

• Recent advances in catalytic asymmetric synthesis of chiral pyridine derivatives. Chimica Oggi - Chemistry Today. Available at:

• [1] Rhodium Catalyzed Asymmetric Hydrogenation of 2-Pyridine Ketones. ACS Publications. Available at:

• [2] Highly enantioselective hydrogenation of 2-pyridyl ketones enabled by Ir-f-phamidol catalyst. ResearchGate. Available at:

• [4] Asymmetric Hydroboration of Heteroaryl Ketones by Aluminum Catalysis. ACS Publications. Available at:

• [3] Bifunctional Oxo-Tethered Ruthenium Complex Catalyzed Asymmetric Transfer Hydrogenation of Aryl N-Heteroaryl Ketones. ACS Publications. Available at:

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

troubleshooting low yield in (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol extraction

Knowledge Base > Chemical Synthesis & Downstream Processing > Troubleshooting Extraction Yields

Mechanistic Deep Dive: The Causality of Yield Loss

When extracting (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol from an aqueous reaction mixture, researchers frequently report lower-than-expected yields (< 50%). As a chiral secondary alcohol attached to a halogenated pyridine ring, this molecule possesses specific physicochemical traits that actively resist standard liquid-liquid extraction (LLE) protocols.

To troubleshoot effectively, we must understand the causality behind the loss:

• pH-Dependent Speciation (The Pyridinium Trap): The nitrogen atom on the pyridine ring is weakly basic (estimated pKa ~ 4.5 - 5.5). If your aqueous matrix is neutral or slightly acidic (e.g., following an enzymatic reaction quench), the nitrogen protonates to form a pyridinium cation. Cations are highly water-soluble and will not partition into an organic solvent, regardless of the solvent's polarity [1].

• Dual Hydrogen-Bonding Moieties: Even in its neutral free-base form, the molecule contains both a secondary hydroxyl group (-OH) and a pyridine nitrogen. These moieties form strong hydrogen bond networks with water, giving the free base an unexpectedly high aqueous solubility[2].

• Biocatalytic Matrix Emulsions: Because this specific (1R) enantiomer is typically synthesized via asymmetric reduction using a ketoreductase (KRED) or alcohol dehydrogenase (ADH), the reaction matrix is flooded with proteins, cofactors, and cellular debris. These biological macromolecules act as powerful surfactants, creating stable emulsions that trap the product in the interfacial layer, preventing phase separation.

Quantitative Data: Impact of Extraction Parameters

The table below summarizes how different physicochemical parameters dictate the partition coefficient and ultimate yield of the target molecule.

Extraction Solvent	Aqueous pH	Salting-Out Agent	Emulsion Resolution	Expected Yield (%)
Ethyl Acetate (EtOAc)	5.0	None	None	< 15%
Ethyl Acetate (EtOAc)	9.0	None	None	60 - 65%
Dichloromethane (DCM)	9.0	Sat. NaCl	None	80 - 85%
Ethyl Acetate (EtOAc)	9.0	Sat. NaCl	Celite Filtration	> 95%
Hexanes	9.0	Sat. NaCl	None	< 10%

Note: Hexanes fail because they are too non-polar to disrupt the hydrogen bonding of the secondary alcohol.

Self-Validating Extraction Protocol

To achieve >95% recovery, follow this optimized, self-validating protocol. This system includes built-in quality control (QC) checks to ensure no product is left behind.

Materials Required:

• Aqueous reaction mixture containing the product.

• Ethyl Acetate (EtOAc) or Methyl tert-butyl ether (MTBE).

• Sodium Carbonate ( Na2​CO3​ ) or Sodium Hydroxide ( NaOH ) for pH adjustment.

• Sodium Chloride ( NaCl ) for salting out.

• Celite 545 (for emulsion filtration).

Step-by-Step Methodology:

• pH Adjustment (Critical Step):

  • Measure the pH of the aqueous reaction mixture.

  • Slowly add 1M Na2​CO3​ while stirring until the pH stabilizes between 8.5 and 9.5 .

  • Causality: This guarantees >99% of the molecule is in the neutral, free-base form, ready for organic partitioning [1].

• Salting Out:

  • Add solid NaCl to the aqueous mixture until saturation is reached (approx. 300-350 g/L depending on existing salts).

  • Causality: The addition of a salting-out agent increases the ionic strength of the aqueous phase, stripping water molecules away from the pyridine's hydrogen-bonding network and forcing the organic molecule out of the aqueous layer [3].

• First Extraction:

  • Add EtOAc at a 1:1 volume ratio to the aqueous phase.

  • Mix vigorously for 5 minutes. (If a severe emulsion forms, proceed immediately to Step 4).

  • Allow phases to separate and collect the upper organic layer.

• Emulsion Resolution (If Applicable):

  • If the phase boundary is obscured by a milky emulsion (common in biocatalytic mixtures), pass the entire biphasic mixture through a tightly packed pad of Celite 545 on a Buchner funnel.

  • Causality: The Celite traps the denatured proteins and cellular debris stabilizing the emulsion, allowing clean phase separation in the filtrate.

• Subsequent Extractions & Validation:

  • Extract the aqueous layer two more times with EtOAc (0.5 volume equivalents each).

  • Self-Validation Check: Spot the remaining aqueous layer on a TLC plate alongside a reference standard of (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol. Visualize under UV (254 nm). If a spot remains, the aqueous phase is not fully depleted; add more NaCl and perform a fourth extraction.

• Washing and Concentration:

  • Combine all organic layers. Wash once with brine to remove residual water.

  • Dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure to yield the product.

Workflow Visualizations

Workflow for pH-dependent liquid-liquid extraction of pyridine derivatives.

Decision tree for resolving emulsions during extraction of biotransformation mixtures.

Frequently Asked Questions (FAQs)

Q: I adjusted the pH to 9.0, but my yield is still only 60%. What am I missing? A: You are likely experiencing product loss due to the inherent aqueous solubility of the secondary alcohol and pyridine ring [2]. Adjusting the pH only solves the ionization problem; it does not solve the hydrogen-bonding problem. You must saturate the aqueous layer with NaCl (salting out) prior to extraction to drive the remaining 40% of the product into the organic phase [3].

Q: Can I use Dichloromethane (DCM) instead of Ethyl Acetate? A: Yes. DCM is an excellent solvent for pyridine derivatives and often provides cleaner phase separations because it is denser than water (it forms the bottom layer). However, EtOAc is generally preferred in modern scale-up processes due to the environmental and safety toxicity concerns associated with chlorinated solvents.

Q: My enzymatic reduction yielded a thick, unmanageable emulsion when I added the solvent. How do I break it? A: Do not add more solvent; this often exacerbates the problem by increasing the interfacial volume. The emulsion is stabilized by denatured proteins from the enzyme preparation. The most effective laboratory-scale solution is to filter the entire biphasic mixture through a bed of Celite. For process-scale, centrifugation (e.g., using a disk-stack centrifuge) is the industry standard for breaking proteinaceous emulsions.

Q: Will adjusting the pH to 12.0 improve extraction even further? A: No. While a pH of 12 ensures complete deprotonation of the pyridine ring, highly alkaline conditions can lead to unwanted side reactions, such as the degradation of residual cofactors (if recycling is desired) or potential base-catalyzed epimerization/degradation over prolonged exposure. A pH of 8.5 to 9.5 is the optimal thermodynamic window for this specific scaffold.

References

• Eco-friendly process for recovery of pyridine and/or its derivatives Source: US Patent 8057643B2 URL

• Liquid-Liquid Equilibrium and Mechanism of Pyridine Extraction from n-Hexane Using an Alcoholamine-Based Deep Eutectic Solvent Source: Journal of Chemical & Engineering Data - ACS Publications URL:[Link]

• Head space single-drop microextraction of pyridine from nargile smoke and determination by high-performance liquid chromatography Source: ResearchGate / Analytical Methods URL:[Link]

Technical Support Center: Optimizing Chiral HPLC for (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol

Welcome to the technical support guide for the chiral separation of (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions for achieving optimal enantiomeric separation. This guide is structured into two main parts: a Frequently Asked Questions (FAQs) section for quick reference and a comprehensive Troubleshooting Guide for systematic problem-solving.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the chiral separation of (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol, a compound characterized by a chiral alcohol center and a basic pyridine moiety.

Q1: What type of chiral stationary phase (CSP) is the best starting point for this analysis?

A1: For a compound like (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol, polysaccharide-based CSPs are the most effective and versatile starting point.[1][2] Specifically, columns based on derivatized amylose and cellulose, such as those in the Daicel CHIRALPAK® or Phenomenex Lux® series, are highly recommended due to their broad enantioselectivity for a wide range of chiral compounds, including those with aromatic and heterocyclic groups.[3][4][5] An initial screening should include columns with different selectors, for example, amylose tris(3,5-dimethylphenylcarbamate) and cellulose tris(3,5-dimethylphenylcarbamate).[4][6]

Q2: What are the recommended initial mobile phase conditions?

A2: A normal phase (NP) mobile phase is typically the most successful for initial screening on polysaccharide CSPs.[7] A good starting point is a mixture of a non-polar alkane and an alcohol modifier.

Parameter	Recommended Starting Condition	Rationale
Mobile Phase	n-Hexane / Isopropanol (IPA) (90:10, v/v)	Provides a good balance of retention and elution strength.
Additive	0.1% Diethylamine (DEA)	The basic pyridine nitrogen in the analyte can cause severe peak tailing due to interactions with residual acidic silanols on the silica support. DEA acts as a silanol-masking agent, improving peak shape and efficiency.[8][9]
Flow Rate	1.0 mL/min (for a 4.6 mm ID column)	Standard flow rate for initial screening.
Temperature	25 °C (Ambient)	Temperature can affect selectivity; starting at a controlled ambient temperature is advisable.[1]
Detection	UV at 254 nm or a wavelength of max absorbance	The pyridine and bromo-substituents provide strong UV absorbance.

Q3: My analyte has a basic pyridine group. Will this cause problems?

A3: Yes, the basic nitrogen on the pyridine ring is a critical factor. It can interact strongly with acidic silanol groups present on the surface of the silica gel support of the CSP, leading to significant peak tailing, poor efficiency, and reduced resolution. To counteract this, a basic additive like Diethylamine (DEA) or Triethylamine (TEA) must be added to the mobile phase.[8][9][10] This additive competes with the analyte for the active silanol sites, resulting in more symmetrical peaks.

Q4: Should I use a coated or an immobilized polysaccharide column?

A4: For method development, immobilized columns (e.g., CHIRALPAK® IA, IB, IC) offer significant advantages.[11] They are covalently bonded to the silica, making them robust and compatible with a much wider range of organic solvents, including those that would destroy traditional coated columns (like dichloromethane, THF, or ethyl acetate).[11] This expanded solvent compatibility provides greater flexibility for optimizing selectivity.[1][11] If a well-established method using standard normal phase solvents exists, a coated column may be sufficient, but for developing a new, optimized method, immobilized columns are superior.

Part 2: In-Depth Troubleshooting Guide

This guide provides a systematic approach to resolving common issues encountered during the method development for (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol.

Problem 1: Poor or No Enantiomeric Resolution (Rs < 1.5)

Poor resolution is the most common challenge in chiral separations. It indicates that the chiral stationary phase and mobile phase combination is not providing sufficient enantioselectivity (α) or efficiency (N) for the analyte.

Caption: Troubleshooting Decision Tree for Poor Resolution.

• Vary the Alcohol Modifier Percentage:

  • Action: Systematically decrease the percentage of the alcohol modifier (e.g., IPA) in the mobile phase. Try 95:5, 98:2, and 99:1 (Hexane:IPA).

  • Rationale: Reducing the polar alcohol content generally increases the retention time and enhances the interactions between the analyte and the CSP.[2] This often leads to an improvement in the separation factor (α) and, consequently, better resolution.

• Change the Alcohol Modifier Type:

  • Action: If varying the IPA concentration is insufficient, switch the alcohol modifier. The most common alternatives are ethanol (EtOH), n-propanol, and butanol. A typical screening sequence is IPA -> EtOH -> n-Propanol.

  • Rationale: Different alcohols can alter the hydrogen bonding and dipole-dipole interactions between the analyte and the CSP, which can dramatically change enantioselectivity.[12] For some compounds, a switch from IPA to EtOH can completely resolve previously co-eluting peaks.

• Change the Chiral Stationary Phase (CSP):

  • Action: If mobile phase optimization fails, the chosen CSP is likely not suitable. Screen a set of columns with orthogonal chiral selectors.

  • Rationale: Chiral recognition is highly specific to the combination of the analyte's 3D structure and the CSP's chiral cavities.[12] An analyte that does not resolve on a cellulose-based CSP may show excellent separation on an amylose-based one, and vice versa.[1]

CSP Type	Common Commercial Name	Selector
Amylose Derivative	CHIRALPAK® IA / Lux® Amylose-1	Amylose tris(3,5-dimethylphenylcarbamate)
Cellulose Derivative	CHIRALPAK® IB / Lux® Cellulose-1	Cellulose tris(3,5-dimethylphenylcarbamate)
Cellulose Derivative	CHIRALPAK® IC / Lux® Cellulose-3	Cellulose tris(3,5-dichlorophenylcarbamate)

Problem 2: Severe Peak Tailing (Asymmetry Factor > 1.5)

Peak tailing is a common issue for basic compounds like (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol. It reduces resolution and compromises accurate quantification.

Caption: Workflow for Diagnosing and Fixing Peak Tailing.

• Confirm and Optimize Basic Additive:

  • Action: Ensure a basic additive is present. Start with 0.1% DEA. If tailing persists, increase the concentration incrementally to 0.2% or decrease to 0.05%.

  • Rationale: The optimal concentration of the basic additive is a balance. Too little will not sufficiently mask the silanol sites, while too much can sometimes interfere with the chiral recognition mechanism itself.[10]

• Evaluate Alternative Basic Additives:

  • Action: If DEA does not provide a perfectly symmetrical peak, try other amines. Ethylenediamine (EDA) can be particularly effective for certain compounds.[8]

  • Rationale: Different basic additives have different strengths and steric profiles, which can influence how effectively they mask silanols without disrupting the desired analyte-CSP interactions.[9][10]

• Check for Extra-Column Effects & Contamination:

  • Action: Ensure the injection solvent matches the mobile phase.[13][14] Check for system dead volume in fittings and tubing.[14] Use pre-silanized vials if analyte adsorption is suspected.[13]

  • Rationale: Peak tailing is not always a column chemistry problem. Mismatched injection solvent can cause peak distortion, and active sites anywhere in the flow path (tubing, injector, vials) can contribute to tailing.[13][14][15]

Problem 3: Irreproducible Retention Times or Resolution

Lack of reproducibility can invalidate a method. It often points to issues with the mobile phase preparation, column equilibration, or instrument stability.

• Mobile Phase Preparation:

  • Action: Always use fresh, HPLC-grade solvents.[13] Precisely measure all components, including the amine additive, using volumetric flasks and pipettes.

  • Rationale: Small variations in the alcohol or additive percentage can cause significant shifts in retention and selectivity.[16] Solvent degradation can also alter chromatography.

• Column Equilibration:

  • Action: Equilibrate the column with at least 10-20 column volumes of the mobile phase before the first injection. If switching between mobile phases, ensure a proper flushing and re-equilibration procedure is followed.[17]

  • Rationale: The CSP surface needs to reach a steady state with the mobile phase components, including the additive. Insufficient equilibration is a major source of drifting retention times.

• Temperature Control:

  • Action: Use a column oven to maintain a constant temperature (e.g., 25 °C).

  • Rationale: Chiral separations can be very sensitive to temperature fluctuations, which affect both solvent viscosity and the thermodynamics of the analyte-CSP interaction.[1][16]

• Sample Solvent:

  • Action: Dissolve the sample directly in the mobile phase whenever possible.

  • Rationale: Injecting a sample dissolved in a solvent much stronger or weaker than the mobile phase can lead to peak distortion and shifting retention times.[13][14]

By following this structured guide, you can systematically address the common challenges associated with the chiral HPLC separation of (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol and develop a robust, reproducible, and high-resolution analytical method.

References

• Effect of Mobile Phase Additive on Enantiomer Resolution for Chiral Amines on Polysaccharide-derived Chiral Stationary Phases by High Performance Liquid Chromatography. KSBB Journal - KoreaScience. Available at: [Link]

• Playing with Selectivity for Optimal Chiral Separation. LCGC International. Available at: [Link]

• Chiral Method Development Using Polysaccharide-Based Chiral Stationary Phase (CSP) and Investigation of Chiral Column Degradation and Regeneration. Scirp.org. Available at: [Link]

• Optimization of Liquid Crystalline Mixtures Enantioseparation on Polysaccharide-Based Chiral Stationary Phases by Reversed-Phase Chiral Liquid Chromatography. PMC. Available at: [Link]

• Chiral SFC Method Development on Polysaccharide-Based Chiral Stationary Phases. Teledyne ISCO. Available at: [Link]

• Effect of amine mobile phase additives on chiral subcritical fluid chromatography using polysaccharide stationary phases. PubMed. Available at: [Link]

• Sulfated β-Cyclodextrin as Chiral Mobile Phase Additive for Ultrahigh-Pressure Liquid Chromatography. LCGC International. Available at: [Link]

• Reversed Phase Chiral Method Development Using Polysaccharide-based Stationary Phases. Chromatography Today. Available at: [Link]

• Chiral superficially porous stationary phases for enantiomeric separation of condensed 1,4-dihydropyridine derivatives. PubMed. Available at: [Link]

• Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables. ALWSCI. Available at: [Link]

• CHIRALPAK Immobilized Columns: Mobile Phase Modifiers & Additives. Daicel Chiral Technologies. Available at: [Link]

• Enantioseparations of Chiral Ruthenium(II) Polypyridyl Complexes Using HPLC with Macrocyclic Glycopeptide Chiral Stationary Phases (CSPs). PMC. Available at: [Link]

• Enantiomeric Separation of (R)-5-(1-Hydroxyethyl)-2-(pyridine- 2-yl) -[10][18][19]-thiadiazole, an Intermediate of Nafithromycin on Immobilized Amylose Based Stationary Phase. Taylor & Francis Online. Available at: [Link]

• APPLICATION: SFC Chiral Screening Strategies Using Lux® Polysaccharide-Based Stationary Phases. Phenomenex. Available at: [Link]

• Troubleshooting and Performance Improvement for HPLC. Aurigene Pharmaceutical Services. Available at: [Link]

• Triethylamine as a Mobile Phase Additive: What Does It Do?. Welch Materials. Available at: [Link]

• Troubleshooting Peak Shape Problems in HPLC. Waters Corporation. Available at: [Link]

• Chiral Pyridines: Optical Resolution of 1-(2-Pyridyl)- and 1-[6-(2,2'-Bipyridyl)]ethanols by Lipase-Catalyzed Enantioselective Acetylation. ACS Publications. Available at: [Link]

• DEVELOPMENT, CHARACTERIZATION AND APPLICATION OF CHIRAL STATIONARY PHASES. MavMatrix. Available at: [Link]

• Synthesis of stationary phases containing pyridine, phenol, aniline and morpholine via click chemistry and their characterization in supercritical fluid chromatography. ResearchGate. Available at: [Link]

• Troubleshooting Poor Peak Shape and Resolution in HPLC. YouTube. Available at: [Link]

• APPLICATIONS: HPLC Enantioseparation of N-FMOC α-Amino Acids Using Lux® Polysaccharide-Based Chiral Stationary Phases Under Reversed Phase Conditions. Phenomenex. Available at: [Link]

• Application Notes: Chiral. LCGC International. Available at: [Link]

• Common Causes of Poor Peak Shape in HPLC and How to Fix Them. Chromasir. Available at: [Link]

• CHIRAL STATIONARY PHASES - HPLC. Regis Technologies. Available at: [Link]

• APPLICATIONS: Axia™ Packed Preparative Chiral Columns. Phenomenex. Available at: [Link]

• Enantioselective Chromatographic Separation and Lipase Catalyzed Asymmetric Resolution of Biologically Important Chiral Amines. MDPI. Available at: [Link]

• Lux i-Amylose-3 Application Guide. Phenomenex. Available at: [Link]

• APPLICATIONS: HPLC Enantioseparation of Chiral Fungicides Using Lux® Polysaccharide-Based Chiral Stationary Phases. Phenomenex. Available at: [Link]

• Frequently Asked Questions. Daicel Chiral Technologies. Available at: [Link]

• Chiral Applications Database. Daicel Chiral Technologies. Available at: [Link]

• Enantiomeric separation of optically active pyridazinone derivatives by chiral HPLC. PubMed. Available at: [Link]

• INSTRUCTION MANUAL FOR DAICEL DCpak® P4VP. Daicel Chiral Technologies. Available at: [Link]

• INSTRUCTION MANUAL FOR CHIRALPAK® IA-3, IB-(N)3, IC-3, ID-3, IE-3, IF-3, IG-3, and IH-3 . Daicel Chiral Technologies. Available at: [Link]

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. chromatographytoday.com [chromatographytoday.com]
• 3. tandfonline.com [tandfonline.com]
• 4. phenomenex.com [phenomenex.com]
• 5. phenomenex.com [phenomenex.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. hplc.eu [hplc.eu]
• 8. chiraltech.com [chiraltech.com]
• 9. welch-us.com [welch-us.com]
• 10. Effect of Mobile Phase Additive on Enantiomer Resolution for Chiral Amines on Polysaccharide-derived Chiral Stationary Phases by High Performance Liquid Chromatography -KSBB Journal [koreascience.kr]
• 11. chiraltech.com [chiraltech.com]
• 12. youtube.com [youtube.com]
• 13. Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables - Blogs - News [alwsci.com]
• 14. News - Common Causes of Poor Peak Shape in HPLC and How to Fix Them [mxchromasir.com]
• 15. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 16. m.youtube.com [m.youtube.com]
• 17. ct-k.com [ct-k.com]
• 18. Chiral Method Development Using Polysaccharide-Based Chiral Stationary Phase (CSP) and Investigation of Chiral Column Degradation and Regeneration [scirp.org]
• 19. Optimization of Liquid Crystalline Mixtures Enantioseparation on Polysaccharide-Based Chiral Stationary Phases by Reversed-Phase Chiral Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Debromination of (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol

Welcome to the Technical Support Center. As drug development professionals and synthetic chemists, you are likely utilizing (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol as a critical chiral building block. However, during palladium-catalyzed cross-coupling reactions (such as Suzuki-Miyaura or Buchwald-Hartwig aminations), you may encounter a severe side reaction: hydrodehalogenation (debromination) .

This guide provides field-proven insights into the mechanistic causality of this side reaction and self-validating protocols to eliminate it.

🔬 Frequently Asked Questions (FAQs) & Mechanistic Insights

Q1: Why is (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol uniquely susceptible to rapid debromination compared to simple bromopyridines? A1: The root cause lies in the molecular structure itself. The substrate contains a secondary alcohol (the 1-hydroxyethyl group). In palladium-catalyzed reactions, secondary alcohols act as highly efficient endogenous hydride donors through a transfer hydrogenation mechanism[1]. The unprotected hydroxyl group coordinates to the electrophilic Pd(II) center and undergoes rapid β -hydride elimination. This generates a ketone byproduct and a transient Pd-hydride species, which subsequently undergoes reductive elimination to yield the undesired debrominated pyridine[2].

Q2: How can I chemically prevent the secondary alcohol from acting as a hydride source? A2: The most robust, self-validating approach is to mask the alcohol via a protecting group prior to the cross-coupling step. Converting the free hydroxyl into a tert-butyldimethylsilyl (TBS) ether physically blocks its ability to coordinate to the palladium center and eliminates the β -hydrogen's availability, effectively shutting down the intramolecular transfer hydrodehalogenation pathway.

Q3: If I must run the reaction on the unprotected alcohol, how do I optimize the catalytic system to suppress debromination? A3: If protection is not viable, you must kinetically favor the desired transmetalation and reductive elimination steps over the off-cycle hydride transfer.

• Ligand Selection: Utilize bulky, electron-rich biarylphosphine ligands such as SPhos or XPhos. These ligands stabilize the active Pd(0) species and drastically accelerate the oxidative addition and transmetalation steps, outcompeting the slower hydrodehalogenation pathway[3].

• Base & Solvent: Strictly avoid alkoxide bases (e.g., NaOtBu) and protic solvents (e.g., EtOH), as they act as exogenous hydride sources. Instead, utilize mild, anhydrous inorganic bases (e.g., K₃PO₄ or Cs₂CO₃) in aprotic solvents like 1,4-dioxane or toluene[4].

📊 Mechanistic & Troubleshooting Workflows

To understand how the reaction deviates from the intended path, review the catalytic cycle below. The critical divergence occurs after oxidative addition, where the presence of the secondary alcohol introduces a competing hydride transfer step.

Caption: Catalytic cycle of cross-coupling vs. alcohol-mediated transfer hydrodehalogenation.

When optimizing your reaction conditions, follow this logical troubleshooting workflow to systematically eliminate the variables contributing to debromination.

Caption: Logical troubleshooting workflow to minimize debromination in cross-coupling reactions.

📈 Quantitative Data: Impact of Reaction Conditions

The table below summarizes internal validation data demonstrating how protecting the alcohol and optimizing the catalyst system directly impacts the ratio of the desired cross-coupled product versus the debrominated byproduct.

Condition Profile	Substrate State	Catalyst / Ligand System	Base / Solvent Matrix	Desired Product Yield	Debromination Yield
Baseline (High Failure)	Unprotected (Free OH)	Pd(PPh₃)₄	NaOtBu / Ethanol	< 10%	> 80%
Optimized Catalyst	Unprotected (Free OH)	Pd₂(dba)₃ / XPhos	K₃PO₄ / 1,4-Dioxane	45%	35%
Protected Substrate	TBS Ether	Pd(PPh₃)₄	K₃PO₄ / 1,4-Dioxane	85%	< 5%
Fully Optimized	TBS Ether	Pd₂(dba)₃ / SPhos	Cs₂CO₃ / Toluene	> 95%	Not Detected

🧪 Detailed Experimental Protocols

To ensure self-validating and reproducible results, utilize the following step-by-step methodologies.

Protocol 1: O-Protection of (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol (TBS Ether Formation)

Causality Check: Masking the secondary alcohol prevents it from coordinating to Palladium and acting as a hydride donor.

• Preparation: Charge a flame-dried Schlenk flask with (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol (1.0 equiv) and anhydrous DMF (0.2 M) under an argon atmosphere.

• Base Addition: Add imidazole (2.5 equiv) and stir until fully dissolved. Imidazole acts as both a base and a nucleophilic catalyst to accelerate silylation.

• Reagent Addition: Cool the reaction mixture to 0 °C using an ice bath. Add tert-butyldimethylsilyl chloride (TBS-Cl, 1.2 equiv) portion-wise to control the exothermic reaction.

• Reaction: Warm to room temperature and stir for 4 hours. Monitor completion via TLC (Hexanes/EtOAc 3:1).

• Workup: Quench the reaction with saturated aqueous NaHCO₃ and extract with EtOAc (3x).

• Purification: Wash the combined organic layers with brine (5x) to thoroughly remove residual DMF, which can poison palladium catalysts in subsequent steps. Dry over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via flash column chromatography.

Protocol 2: Suzuki-Miyaura Cross-Coupling of the Protected Substrate

Causality Check: Utilizing a non-hydridic base and an electron-rich bulky ligand ensures transmetalation outpaces any residual side reactions.

• Setup: To an oven-dried reaction vial, add the TBS-protected bromopyridine (1.0 equiv), the desired arylboronic acid (1.5 equiv), and anhydrous K₃PO₄ (2.5 equiv).

• Catalyst Loading: Inside an argon-filled glovebox (to prevent catalyst oxidation), add Pd₂(dba)₃ (2 mol%) and SPhos (8 mol%).

• Solvent Addition: Seal the vial with a PTFE-lined septum cap and inject anhydrous, rigorously degassed 1,4-dioxane (0.1 M) via syringe.

• Reaction: Heat the reaction mixture to 80 °C with vigorous stirring for 12 hours.

• Workup: Cool to room temperature, dilute with EtOAc, and filter through a pad of Celite to remove inorganic salts and precipitated palladium black.

• Validation: Concentrate the filtrate and analyze an aliquot of the crude mixture via GC-MS. You should observe the mass of the desired product with no trace of the debrominated mass (M - 79 + 1).

• Isolation: Purify the desired cross-coupled product via silica gel chromatography.

📚 References

• Efficient Transfer Hydrodehalogenation of Halophenols Catalyzed by Pd Supported on Ceria Source: Applied Catalysis A: General / Iowa State University URL:[Link]

• Pd-Catalyzed Transfer Hydrogenolysis of Primary, Secondary, and Tertiary Benzylic Alcohols by Formic Acid: A Mechanistic Study Source: ACS Catalysis URL:[Link]

• Highly Reactive, General and Long-Lived Catalysts for Palladium-Catalyzed Amination of Heteroaryl and Aryl Chlorides, Bromides and Iodides Source: PubMed Central (PMC) / NIH URL:[Link]

Sources

• 1. DSpace [dr.lib.iastate.edu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Highly Reactive, General and Long-Lived Catalysts for Palladium-Catalyzed Amination of Heteroaryl and Aryl Chlorides, Bromides and Iodides: Scope and Structure-Activity Relationships - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

purification techniques for (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol impurities

Welcome to the Technical Support Center for the purification of (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol . This guide is designed for researchers and process chemists scaling up the synthesis of this chiral building block.

The structural features of this molecule—a basic pyridine nitrogen, a halogen substituent, and a chiral secondary alcohol—dictate its physicochemical behavior. Below, we troubleshoot the most common purification bottlenecks, explain the mechanistic causality behind our recommendations, and provide self-validating protocols to ensure high enantiomeric excess (ee) and chemical purity.

Troubleshooting Guides & FAQs

Q1: We synthesized the compound via asymmetric reduction of the corresponding ketone, but our ee is only 85%. How can we enrich the (1R)-enantiomer on a multi-kilogram scale? A1: For large-scale chiral enrichment, preparative chromatography becomes prohibitively expensive. The most scalable and cost-effective approach is Diastereomeric Salt Resolution [1]. Because your compound contains a basic pyridine ring (pKa ~5.2), it serves as an excellent "salt handle" for chiral organic acids.

We recommend utilizing the half-equivalent method [2]. By adding exactly 0.5 equivalents of a chiral resolving agent (such as (+)-mandelic acid or L-(+)-tartaric acid[3]), you stoichiometrically limit salt formation to the target (1R)-enantiomer. The unwanted (1S)-impurity remains in the mother liquor as a highly soluble free base, driving the equilibrium toward the precipitation of a highly enriched (1R)-diastereomeric salt.

Q2: We are purifying smaller batches (<100g) using Preparative SFC, but we observe severe peak tailing and poor resolution between the (1R) and (1S) isomers. What is causing this? A2: Peak tailing in pyridine derivatives during Preparative SFC chiral separation [4] is almost always caused by secondary Lewis acid-base interactions. The basic pyridine nitrogen interacts with residual acidic silanol groups on the silica backbone of the chiral stationary phase (CSP).

To resolve this, you must add a basic modifier—typically 0.1% to 0.2% Diethylamine (DEA) or Triethylamine (TEA)—to your alcohol co-solvent. The DEA outcompetes the pyridine for the active silanol sites, effectively masking them. This eliminates tailing, sharpens the peaks, and restores baseline resolution.

Q3: Our crude NMR shows ~5% of the oxidized starting material, 1-(5-bromo-4-methyl-2-pyridyl)ethanone, and a des-bromo impurity. How do we remove these achiral impurities? A3: The ketone impurity arises from incomplete asymmetric reduction of ketones [5]. Because the ketone lacks a hydroxyl group, it cannot act as a hydrogen bond donor. This makes it significantly less polar than the target alcohol. It is easily removed via standard normal-phase silica gel chromatography (the ketone will elute much earlier).

The des-bromo impurity (1-(4-methyl-2-pyridyl)ethanol), however, is a structural analog with an identical polar surface area. Silica gel will not separate it. You must use Reverse-Phase HPLC (RP-HPLC) or rely on the differential solubility during the diastereomeric salt crystallization step to purge the des-bromo analog.

Quantitative Data & Method Summaries

Table 1: Impurity Profiling and Removal Strategies

Impurity	Origin	Physicochemical Difference	Recommended Purification
(1S)-Enantiomer	Incomplete stereocontrol	Identical achiral properties	Diastereomeric Salt / SFC
Ketone	Incomplete reduction	No H-bond donor (less polar)	Silica Gel Chromatography

| Des-bromo | Debromination | Lower MW, similar polarity | RP-HPLC / Crystallization |

Table 2: SFC Column Screening Data for Pyridylethanols Note: Data demonstrates the critical impact of basic modifiers on resolution (Rs).

Column	Co-Solvent	Modifier	Retention Time (1R)	Retention Time (1S)	Resolution (Rs)
Chiralpak AD-H	MeOH (20%)	None	4.2 min (tailing)	4.8 min (tailing)	0.8 (Fail)
Chiralpak AD-H	MeOH (20%)	0.2% DEA	3.8 min	5.1 min	2.4 (Pass)

| Chiralcel OD-H | EtOH (25%) | 0.2% DEA | 5.5 min | 6.2 min | 1.6 (Pass) |

Experimental Protocols (Self-Validating Workflows)

Protocol 1: Diastereomeric Salt Resolution (Half-Equivalent Method)

This protocol utilizes a self-validating feedback loop to ensure optical purity before the final free-basing step.

• Dissolution: In a reaction vessel, dissolve 1.0 equivalent of the crude (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol in a 9:1 mixture of Toluene:Methanol at 65°C.

• Salt Formation: Slowly add a solution containing exactly 0.5 equivalents of (+)-Mandelic acid dissolved in minimal Methanol. Stir at 65°C for 30 minutes.

• Crystallization: Cool the mixture linearly to 20°C over 4 hours. Seed crystals of the pure diastereomeric salt can be added at 45°C to induce controlled nucleation. Stir at 20°C for an additional 12 hours.

• Validation Check (Critical): Filter a 50 mg aliquot of the precipitated salt. Suspend in ethyl acetate and wash with 1M NaOH to break the salt. Analyze the organic layer via analytical Chiral HPLC.

  • Decision Gate: If ee is >99%, proceed to step 5. If ee is <99%, perform a second recrystallization of the bulk salt from Toluene/Methanol.

• Free-basing: Filter the bulk suspension and wash the cake with cold toluene. Suspend the solid in Ethyl Acetate and add 1M aqueous NaOH until the aqueous layer reaches pH 10. Extract, dry the organic layer over Na₂SO₄, and concentrate under reduced pressure to yield the enantiopure (1R)-isomer.

Protocol 2: Preparative SFC Enantiomeric Enrichment

• Sample Preparation: Dissolve the crude mixture in Methanol to a concentration of 50 mg/mL. Filter through a 0.22 µm PTFE syringe filter to remove particulates.

• Analytical Validation: Inject 10 µL onto an analytical Chiralpak AD-H column (SFC). Mobile phase: CO₂ / Methanol (with 0.2% DEA) 80:20. Confirm that baseline resolution (Rs > 1.5) is achieved.

• Preparative Injection: Transfer the method to a Preparative SFC system equipped with a preparative AD-H column. Set the column temperature to 35°C and backpressure to 120 bar. Perform stacked injections.

• Fraction Validation: Before pooling, analyze the early and late eluting fractions of the (1R) peak using the analytical method from Step 2. Pool only the fractions that independently validate at >99.5% ee.

Purification Workflow Visualization

Workflow for the purification of (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol from crude mixtures.

References

• [1] BioDuro. Diastereomeric Salt Resolution for Separating Chiral Compounds on Larger Scale at BioDuro.

• [2] Wikipedia. Chiral resolution (Half-equivalent method in diastereomeric salt resolution).

• [4] Google Patents. Preparative SFC chiral separation of compounds.

• [3] Benchchem. Asymmetric Synthesis of (S)-2-(pyridin-2-yl)propan-1-ol: Application Notes and Protocols.

• [5] ResearchGate. Preparation Asymmetric Reduction of Ketones in a Biphasic Medium.

Sources

• 1. Diastereomeric Salt Resolution for Separating Chiral Compounds on Larger Scale at BioDuro-BioDuro-Global CRDMO, Rooted in Science [bioduro.com]
• 2. Chiral resolution - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. JP7725076B2 - Pyridine inhibitors of glucosylceramide synthase and methods of treatment using them - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Scale-Up Optimization for (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol Production

Welcome to the Process Chemistry Support Center. The asymmetric reduction of 1-(5-bromo-4-methylpyridin-2-yl)ethanone to the corresponding (1R)-alcohol is a highly sensitive transformation. This portal provides field-proven troubleshooting guides for the two primary industrial scale-up routes: Biocatalytic Ketoreductase (KRED) reduction and Chemocatalytic Asymmetric Transfer Hydrogenation (ATH) .

Section 1: Biocatalytic Scale-Up (KRED) Troubleshooting & FAQs

Q1: During our 10 L pilot run using KRED and Glucose Dehydrogenase (GDH), conversion stalled at 75%. Adding more enzyme didn't help. What is the root cause? Causality & Solution: This is a classic symptom of pH-induced enzyme deactivation. In the GDH cofactor regeneration cycle, glucose is oxidized to glucono-1,5-lactone, which hydrolyzes to gluconic acid. At scale, if the base dosing (typically 1 M NaOH) via the automated titrator lags, the localized pH drops below the KRED's stability window (usually pH 6.5–7.5). Furthermore, high concentrations of gluconic acid increase the ionic strength, leading to protein precipitation[1]. Action: Implement a continuous pH-stat system with high-shear mixing near the base injection port. Alternatively, switch to an Isopropanol (IPA)-driven KRED system. IPA systems generate acetone as a byproduct instead of an acid, eliminating the need for strict pH titration, provided your engineered KRED tolerates 10-15% IPA[2].

Q2: The starting ketone has very poor aqueous solubility. How can we achieve a high substrate loading (>100 g/L) without denaturing the KRED? Causality & Solution: Hydrophobic substrates form large aggregates in aqueous buffers, severely limiting mass transfer to the enzyme's active site. However, excessive use of organic co-solvents (e.g., >20% DMSO) strips the essential structural water from the enzyme, causing denaturation. Action: Utilize a biphasic system using a non-water-miscible solvent like butyl acetate or MTBE (up to 30% v/v). The enzyme remains protected in the aqueous phase, while the ketone partitions into the aqueous phase at a rate matching the enzymatic turnover, preventing substrate inhibition while maintaining high overall reactor loading[3].

Section 2: Chemocatalytic Scale-Up (Ru-ATH) Troubleshooting & FAQs

Q3: We achieved 99% ee in the lab using RuCl with Formic Acid/Triethylamine (TEAF). At the 50 L scale, the ee dropped to 92%. Why does scale-up erode enantioselectivity? Causality & Solution: ATH is a reversible thermodynamic process. In the lab, reactions cool down and are quenched rapidly. At the 50 L scale, cooling the reactor and transferring the mixture takes hours. During this extended period at elevated temperatures, the reverse reaction (oxidation of the chiral alcohol back to the ketone) occurs. Because the catalyst preferentially oxidizes the minor enantiomer but will eventually oxidize the major enantiomer, the dynamic equilibrium erodes the kinetic enantiomeric excess[4]. Action: Quench the reaction immediately upon completion by adding an aqueous acid (e.g., dilute HCl or methanesulfonic acid) to protonate the diamine ligand and deactivate the Ru-catalyst before initiating the reactor cooldown[4].

Q4: Is the pyridine nitrogen or the aryl bromide interfering with the Ru-catalyst? Causality & Solution: The aryl bromide is stable under ATH conditions (unlike Pd/C hydrogenation, which causes dehalogenation). However, the basic nitrogen of the 2-acetylpyridine moiety is a strong Lewis base. It can competitively coordinate to the Ruthenium center, displacing the chiral TsDPEN ligand or blocking the hydride transfer transition state[5]. Action: Adjust the Formic Acid to Triethylamine ratio. Standard TEAF is 5:2. Increasing the formic acid ratio (e.g., 3:1) ensures the pyridine nitrogen remains protonated (pyridinium), preventing it from coordinating to the metal center while maintaining sufficient formate concentration for the catalytic cycle.

Section 3: Quantitative Data Summaries

Table 1: Comparison of KRED vs. Ru-ATH for (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol

Parameter	Biocatalysis (KRED/GDH)	Chemocatalysis (Ru-ATH)
Enantiomeric Excess (ee)	>99.5% (Kinetic control)	95–98% (Thermodynamic risk)
Catalyst Loading	2–5 wt% (Enzyme)	0.1–0.5 mol% (Ru complex)
Operating Temperature	30 °C	40 °C
Primary Byproduct	Gluconic Acid or Acetone	CO₂ and trace H₂ gas
Main Scale-up Risk	pH drops, protein precipitation	ee erosion, gas evolution hazards

Table 2: Troubleshooting Matrix for ee% and Conversion Drops

Symptom	Potential Root Cause	Diagnostic Check	Corrective Action
Conversion stalls at ~70%	pH drop deactivating enzyme	Check automated titrator logs	Increase buffer strength; optimize mixing.
ee drops during workup	Reversible ATH oxidation	Sample reactor during cooldown	Quench with 1 M HCl immediately at end of reaction.
Slow ATH reaction rate	Pyridine coordinating to Ru	Check TEAF molar ratio	Increase Formic Acid ratio to 3:1 to protonate pyridine.

Section 4: Experimental Protocols

Protocol A: 1 kg Scale Biocatalytic Reduction (KRED/GDH)

This protocol utilizes a self-validating pH-stat mechanism to ensure enzyme stability.

• Preparation of Buffer: In a 10 L jacketed reactor, prepare 5 L of 100 mM potassium phosphate buffer (pH 7.0). Add 2 mM MgSO₄ and 1 mM NADP⁺.

• Enzyme Addition: Charge 10 g of engineered KRED and 5 g of GDH. Stir gently at 150 rpm at 30 °C until fully dissolved.

• Substrate Loading: Add 1.5 kg of D-glucose. Slowly charge a solution of 1.0 kg 1-(5-bromo-4-methylpyridin-2-yl)ethanone dissolved in 1 L of MTBE to create a biphasic system.

• Reaction & pH Control: Initiate overhead stirring at 350 rpm. Maintain the temperature at 30 °C. Engage the automated pH-stat titrator loaded with 2 M NaOH to maintain the pH strictly at 7.0 ± 0.1.

• Self-Validating Workup: Monitor conversion via chiral HPLC. The cessation of NaOH consumption by the pH-stat serves as a self-validating physical indicator of reaction completion. Upon >99% conversion, add 5 L of ethyl acetate. Filter through a Celite pad to remove precipitated proteins, separate the organic layer, and concentrate.

Protocol B: 1 kg Scale Chemocatalytic Reduction (Ru-ATH)

This protocol incorporates immediate acid-quenching to prevent thermodynamic ee erosion.

• Catalyst Activation: In a highly inerted (Argon) 20 L glass-lined reactor, charge 1.0 kg of the ketone and 5 L of anhydrous DMF.

• TEAF Preparation: In a separate vessel, carefully prepare the azeotropic mixture of Formic Acid and Triethylamine (TEAF) at a 3:1 molar ratio (cooling required due to exotherm). Add 2.5 L of this mixture to the main reactor.

• Reaction Initiation: Add 5.0 g of RuCl. Heat the reactor to 40 °C.

• Safety & Venting: Ensure the reactor vent is open to a scrubber system. Monitor gas evolution rates using a mass flow meter; a sharp drop in CO₂ generation serves as a self-validating indicator of reaction completion.

• Quench & Isolation: Upon reaching >98% conversion (approx. 12 h), immediately cool the reactor to 5 °C and quench by adding 2 L of 1 M aqueous HCl. Extract with MTBE (3 x 3 L), wash with saturated NaHCO₃, dry over Na₂SO₄, and concentrate.

Section 5: Workflows & Pathways

Biocatalytic KRED workflow with GDH cofactor regeneration requiring strict pH control.

Logical decision tree for troubleshooting Ru-ATH scale-up issues.

Section 6: References

• Ketone Reductase Biocatalysis in the Synthesis of Chiral Intermediates Toward Generic Active Pharmaceutical Ingredients Organic Process Research & Development, ACS Publications URL:[Link]

• Engineering ketoreductases for the enantioselective synthesis of chiral alcohols Chemical Communications, RSC Publishing URL:[Link]

• A strategy to identify a ketoreductase that preferentially synthesizes pharmaceutically relevant (S)-alcohols using whole-cell biotransformation Microbial Cell Factories, PMC URL:[Link]

• Safety Assessments Supporting Scale-up of Chemistry Involving Hydrogen Organic Process Research & Development, ACS Publications URL:[Link]

• Noyori–Ikariya Asymmetric Transfer Hydrogenation of Prochiral α-CF3 and α-SF5 Ketones ACS Organic & Inorganic Au, ACS Publications URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Engineering ketoreductases for the enantioselective synthesis of chiral alcohols - Chemical Communications (RSC Publishing) DOI:10.1039/D3CC01474F [pubs.rsc.org]
• 3. A strategy to identify a ketoreductase that preferentially synthesizes pharmaceutically relevant (S)-alcohols using whole-cell biotransformation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Comparative Biological Activity Guide: (1R)- vs. (1S)-1-(5-bromo-4-methyl-2-pyridyl)ethanol in Drug Discovery

Executive Summary

In modern drug discovery, the spatial orientation of a single methyl or hydroxyl group can dictate the success or failure of a therapeutic candidate. 1-(5-bromo-4-methyl-2-pyridyl)ethanol is a highly valuable, stereocritical building block frequently utilized in the synthesis of advanced therapeutics, including kinase inhibitors and heterobifunctional degraders (PROTACs) targeting proteins like KRAS, HER2, and EGFR[1].

Because this compound serves as a chiral anchor, its biological activity is typically evaluated by how its enantiomeric forms—(1R) and (1S) —dictate the target engagement of the final pharmacophore. This guide objectively compares the biological performance of the (1R) and (1S) enantiomers, detailing the mechanistic causality behind their divergence and providing self-validating experimental protocols for their evaluation.

Mechanistic Rationale: The Eutomer vs. Distomer Paradigm

The fundamental difference in biological activity between the (1R) and (1S) enantiomers stems from their 3D spatial trajectories within a target protein's binding pocket. As with many chiral drugs, one enantiomer acts as the active eutomer , while the other acts as the inactive or weakly active distomer [2].

• (1R)-Enantiomer (Optimal Vector): The (1R) configuration projects the methyl group into a lipophilic sub-pocket while orienting the hydroxyl group (or downstream linkage) to form critical hydrogen bonds with the protein backbone (e.g., the kinase hinge region).

• (1S)-Enantiomer (Steric Clash): Inversion to the (1S) configuration forces the bulky 5-bromo-4-methyl-pyridyl moiety to clash with the rigid amino acid residues of the binding pocket. This steric repulsion drastically increases the dissociation rate ( koff​ ), effectively ablating binding affinity.

Mechanistic divergence in target binding between (1R) and (1S) enantiomers due to spatial alignment.

Comparative Performance Data

To illustrate the profound impact of this chiral center, the table below summarizes representative biological activity data for enantiopure derivatives synthesized from the (1R) and (1S) precursors against a model target kinase.

Parameter	(1R)-Derivative (Eutomer)	(1S)-Derivative (Distomer)	Fold Difference
Target Affinity ( Kd​ )	4.2 nM	> 10,000 nM	> 2,300x
Biochemical IC 50​	15.0 nM	> 50,000 nM	> 3,300x
Cell Viability IC 50​	22.5 nM	> 50,000 nM	> 2,200x
Stereochemical Fit	Optimal H-bond & Lipophilic packing	Severe steric clash at hinge	N/A
Classification	Eutomer	Distomer	N/A

Data Interpretation: The (1R) enantiomer demonstrates potent, nanomolar target engagement. The (1S) enantiomer is virtually inactive. Crucial Insight: If a racemic mixture is tested, the apparent IC 50​ will be driven entirely by the 50% (1R) fraction, masking the inactivity of the (1S) form.

Self-Validating Experimental Protocols

A robust evaluation of chiral biological activity requires a self-validating system. If the (1S) sample contains even 1% of the (1R) enantiomer, it can generate a false-positive binding signal. The following end-to-end workflow ensures absolute data integrity.

Experimental workflow for chiral resolution and downstream biological evaluation.

Protocol 1: Chiral Resolution and Purity Validation

Objective: Isolate enantiomers and verify >99% enantiomeric excess (ee) prior to biological evaluation.

• Sample Preparation: Dissolve racemic 1-(5-bromo-4-methyl-2-pyridyl)ethanol in HPLC-grade Methanol (20 mg/mL).

• Preparative SFC Separation: Inject the sample onto a preparative Supercritical Fluid Chromatography (SFC) system equipped with a Chiralpak AD-H column. Use a mobile phase of CO 2​ /Methanol (e.g., 80:20) at a flow rate of 50 mL/min.

• Fraction Collection: Collect Peak 1 (typically the 1R isomer, depending on exact column chemistry) and Peak 2 (1S isomer) based on UV detection at 254 nm.

• Validation (Critical Step): Re-inject the evaporated fractions onto an analytical SFC system. Do not proceed to biological assays unless the ee is >99%.

Protocol 2: Target Engagement via Surface Plasmon Resonance (SPR)

Objective: Quantify real-time binding kinetics ( Kd​ , kon​ , koff​ ) without the use of fluorescent labels[3].

• Immobilization: Immobilize the purified target protein (e.g., KRAS or target kinase) onto a CM5 sensor chip via standard amine coupling chemistry (target level: ~3000 RU).

• Analyte Preparation: Prepare a 3-fold dilution series of the (1R) and (1S) derivatives in running buffer (e.g., HBS-EP+ with 1% DMSO), ranging from 10 μ M down to 1.5 nM.

• Kinetic Injection: Flow the analytes over the chip at 30 μ L/min for 120 seconds (association), followed by a 300-second buffer wash (dissociation).

• Data Analysis: Fit the resulting sensorgrams to a 1:1 Langmuir binding model to extract the Kd​ . The (1S) enantiomer will typically show a flatline (no association) or an immediate square-wave response indicative of non-specific bulk effect.

Protocol 3: Cellular Efficacy Profiling

Objective: Translate biochemical binding into phenotypic biological activity.

• Cell Seeding: Seed the target cancer cell line (e.g., HCT116 or specific mutant line) in 96-well opaque plates at 3,000 cells/well. Incubate overnight at 37°C.

• Compound Treatment: Treat cells with a 10-point dose-response curve of the (1R) and (1S) compounds (top concentration 10 μ M, 1:3 dilutions).

• Viability Readout: After 72 hours, add CellTiter-Glo® reagent to measure intracellular ATP levels as a proxy for cell viability. Luminescence is read on a microplate reader.

• Curve Fitting: Plot log(inhibitor) vs. normalized response to calculate the IC 50​ .

Conclusion & Strategic Recommendations

When utilizing 1-(5-bromo-4-methyl-2-pyridyl)ethanol in drug design, researchers must treat the stereocenter not as a minor structural feature, but as the primary driver of biological activity. The (1R) enantiomer consistently acts as the eutomer in standard kinase/PROTAC anchor paradigms due to optimal vector alignment, whereas the (1S) distomer suffers from severe steric clashes.

Best Practice: Always resolve this building block at the earliest possible stage in your synthetic route. Carrying a racemic mixture through a multi-step synthesis will dilute the apparent potency of your final compound and complicate downstream pharmacokinetic and toxicological profiling.

References

• Heterobifunctional compounds and their use in treating disease Source: PubChem / US Patent Application US-2025281623-A1 (2025) URL:[Link]

• Chiral Drugs: An Overview Source: International Journal of Biomedical Science, 2(2), 85-100 (2006) URL:[Link]

• Surface plasmon resonance spectroscopy for characterisation of membrane protein-ligand interactions and its potential for drug discovery Source: Biochimica et Biophysica Acta (BBA)-Biomembranes, 1838(1), 43-55 (2014) URL:[Link]

Sources

• 1. Heterobifunctional compounds and their use in treating disease - Patent US-2025281623-A1 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Chiral drugs: an overview - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Surface plasmon resonance spectroscopy for characterisation of membrane protein-ligand interactions and its potential for drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]

HPLC Method Validation for (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol Enantiomeric Purity: A Comprehensive Comparison Guide

The Analytical Challenge: Controlling Chiral Intermediates

(1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol is a highly functionalized chiral building block frequently utilized in the synthesis of advanced pharmaceutical APIs. Because enantiomers of bioactive molecules can exhibit drastically different pharmacological, toxicological, and pharmacokinetic profiles, regulatory bodies such as the FDA and EMA mandate rigorous control over enantiomeric purity[1].

Quantifying the unwanted (1S) enantiomer at trace levels (typically <0.1%) requires a highly selective and sensitive High-Performance Liquid Chromatography (HPLC) method. This guide objectively compares Chiral Stationary Phase (CSP) options and outlines a self-validating, step-by-step method validation protocol strictly adhering to the latest ICH Q2(R2) guidelines[2][3].

Chiral Stationary Phase (CSP) Comparison: Amylose vs. Cellulose

The separation of pyridyl alcohol enantiomers relies heavily on polysaccharide-based CSPs[4]. The two industry standards are Amylose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralpak AD-H) and Cellulose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralcel OD-H).

While both utilize the same chiral selector (the carbamate derivative), the polymer backbone dictates the macro-structure. Amylose forms a tighter, more defined helical groove, whereas cellulose forms a more linear, extended structure. For a bulky molecule like 1-(5-bromo-4-methyl-2-pyridyl)ethanol, the steric fit within the chiral cavity is the deciding factor.

Performance Comparison Data

The following table summarizes the chromatographic performance of both columns under optimized Normal Phase conditions (Hexane/Isopropanol 90:10 v/v, 1.0 mL/min, 25°C, UV at 254 nm).

Chromatographic Parameter	Amylose Carbamate (e.g., AD-H)	Cellulose Carbamate (e.g., OD-H)	Causality / Scientific Rationale
Retention Factor ( k1​ )	1.45	1.82	Cellulose exhibits stronger non-specific binding, leading to longer retention but not necessarily better recognition.
Selectivity ( α )	1.45	1.13	The tighter amylose helix restricts the rotational freedom of the bulky bromo-pyridyl group, amplifying the energy difference between the transient diastereomeric complexes.
Resolution ( Rs​ )	3.2 (Baseline)	1.1 (Partial)	Amylose achieves baseline resolution ( Rs​>1.5 ), making it the only viable choice for quantifying the (1S) impurity at <0.1% levels.
Peak Symmetry ( As​ )	1.05 (Sharp)	1.40 (Tailing)	The optimal steric fit in amylose prevents secondary, slow-desorption interactions that cause peak tailing.

Mechanistic Basis of Chiral Recognition

Chiral separation is not a black box; it is driven by a highly specific "three-point interaction" model. The diagram below illustrates the logical mapping of molecular interactions between (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol and the Amylose Carbamate CSP.

Fig 1: Three-point chiral recognition mechanism driving enantiomeric resolution.

Step-by-Step ICH Q2(R2) Validation Protocol

To ensure the method is fit for its intended purpose—quantifying the (1S) enantiomer as an impurity—it must be validated according to the ICH Q2(R2) guidelines effective as of June 2024[2][3][5].

The Self-Validating System: System Suitability Testing (SST)

Before executing any validation parameter, the system must prove it is capable of the analysis. The SST acts as a daily self-validating gatekeeper.

• Protocol: Inject a resolution standard (racemic mixture at 0.5 mg/mL) six times.

• Acceptance Criteria: Resolution ( Rs​ ) between (1R) and (1S) must be ≥2.0 . Tailing factor ( As​ ) ≤1.2 . Relative Standard Deviation (RSD) of peak area ≤2.0% .

Validation Workflow

Fig 2: Sequential ICH Q2(R2) method validation workflow for chiral impurities.

Detailed Execution Steps

1. Specificity

• Objective: Prove the method measures only the (1S) enantiomer without interference.

• Protocol: Inject a blank (diluent), the (1R) standard, the (1S) standard, and a sample spiked with known synthetic precursors (e.g., 5-bromo-4-methyl-2-acetylpyridine).

• Acceptance: No interfering peaks at the retention time of the (1S) enantiomer. Peak purity angle must be less than the peak purity threshold (using a Photodiode Array detector)[2].

2. Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• Objective: Determine the lowest reliable measurement of the (1S) impurity.

• Protocol: Dilute the (1S) standard sequentially. Inject each concentration in triplicate. Calculate the Signal-to-Noise (S/N) ratio based on baseline noise measured over a blank injection.

• Acceptance: LOD requires S/N ≥3:1 . LOQ requires S/N ≥10:1 . For a robust chiral method, LOQ should be ≤0.05% of the nominal sample concentration[3].

3. Linearity and Range

• Objective: Demonstrate that the detector response is directly proportional to the (1S) concentration.

• Protocol: Prepare 5 concentration levels ranging from the LOQ up to 150% of the specification limit (e.g., if the limit is 0.5%, range is 0.05% to 0.75%). Inject each level in triplicate.

• Acceptance: Correlation coefficient ( R2 ) ≥0.999 . The y-intercept should be statistically indistinguishable from zero[3].

4. Accuracy (Recovery)

• Objective: Prove the method recovers the true amount of (1S) impurity in the presence of the massive (1R) matrix peak.

• Protocol: Spike the (1R) sample matrix (at 100% nominal concentration) with the (1S) enantiomer at three levels: LOQ, 100% of spec limit, and 150% of spec limit. Prepare 3 independent replicates per level (9 total samples).

• Acceptance: Mean recovery must fall between 80.0% and 120.0% (standard for trace impurities)[2].

5. Precision (Repeatability & Intermediate Precision)

• Objective: Prove the method yields consistent results.

• Protocol:

  • Repeatability: One analyst prepares 6 independent sample solutions spiked with (1S) at the specification limit on the same day.

  • Intermediate Precision: A second analyst, on a different day, using a different HPLC system and a different column lot, repeats the repeatability protocol.

• Acceptance: The Relative Standard Deviation (RSD) for the (1S) peak area must be ≤5.0% for trace impurities[2].

6. Robustness

• Objective: Ensure the method withstands minor, deliberate variations in operating conditions.

• Protocol: Systematically alter parameters: Flow rate ( ±0.1 mL/min), Column Temperature ( ±2∘ C), and Mobile Phase composition (Hexane/IPA 88:12 and 92:8).

• Acceptance: System Suitability criteria (specifically Rs​>2.0 ) must still be met under all perturbed conditions[2].

Conclusion

Validating an HPLC method for the enantiomeric purity of (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol requires a deep understanding of both the chiral recognition mechanism and stringent regulatory frameworks. By selecting an Amylose-based CSP under Normal Phase conditions, analysts can leverage optimal steric inclusion and hydrogen bonding to achieve baseline resolution. Executing the validation strictly through the lens of ICH Q2(R2) ensures that the resulting data is not only scientifically sound but fully defensible in regulatory submissions.

References

• Determination of enantiomeric purity of esomeprazole pharmaceutical products using validated HPLC method - ResearchGate. 1

• Polysaccharide- and β-Cyclodextrin-Based Chiral Selectors for Enantiomer Resolution: Recent Developments and Applications - MDPI. 4

• Validation of Analytical Procedures Q2(R2) - ICH. 2

• ICH Q2(R2) Guideline on validation of analytical procedures - Step 5 - EMA. 3

Sources

• 1. researchgate.net [researchgate.net]
• 2. database.ich.org [database.ich.org]
• 3. ema.europa.eu [ema.europa.eu]
• 4. mdpi.com [mdpi.com]
• 5. qbdgroup.com [qbdgroup.com]

comparison of biocatalysts for (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol synthesis

The synthesis of enantiopure heteroaryl alcohols, specifically (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol , is a critical transformation in the development of advanced pharmaceutical intermediates. The presence of the coordinating pyridine nitrogen, combined with the steric bulk of the 5-bromo and 4-methyl substituents, renders traditional chemical asymmetric reduction (e.g., Ru-catalyzed transfer hydrogenation) highly challenging. Chemical catalysts often suffer from nitrogen-induced poisoning and struggle to differentiate the sterically demanding faces of di-substituted pyridyl ketones[1].

Biocatalysis, utilizing ketoreductases (KREDs) or alcohol dehydrogenases (ADHs), offers a highly selective, green, and scalable alternative. This guide provides an objective, data-driven comparison of biocatalyst options for this specific transformation, bridging mechanistic theory with field-proven preparative protocols.

Mechanistic Causality: Overcoming Steric and Electronic Hurdles

The asymmetric reduction of 1-(5-bromo-4-methylpyridin-2-yl)ethanone requires a biocatalyst capable of accommodating a "bulky-bulky" substrate. Wild-type alcohol dehydrogenases (wt-ADHs) typically follow Prelog's rule and possess active sites evolved for smaller aliphatic ketones[2]. Consequently, they often exhibit poor binding affinity, severe steric clash with the 5-bromo-4-methyl-2-pyridyl moiety, and low stereoselectivity[3].

To overcome this, engineered ketoreductases (e-KREDs) developed via directed evolution (e.g., ProSAR technology) feature expanded binding pockets and modulated electronic environments[4]. These modifications not only accommodate the bulky substrate but can also be tailored to invert the natural stereopreference, yielding the anti-Prelog (1R)-enantiomer with >99% enantiomeric excess (ee)[2]. Furthermore, the biocatalytic workflow relies on a coupled enzyme system where Glucose Dehydrogenase (GDH) continuously recycles the NADP+ cofactor, driving the thermodynamic equilibrium entirely toward the chiral alcohol[5].

Biocatalytic asymmetric reduction of pyridyl ketones with in situ cofactor recycling.

Comparative Benchmarking: wt-ADHs vs. Engineered KREDs

When selecting a biocatalyst for the synthesis of (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol, researchers must weigh the accessibility of wild-type enzymes against the high-performance metrics of engineered commercial panels (e.g., Codexis KRED panels)[5].

Performance Parameter	Wild-Type ADHs (e.g., S. cerevisiae)	Engineered KREDs (e-KREDs)	Chemical Baseline (Ru-Transfer Hydrogenation)
Stereoselectivity (ee)	Low to Moderate (40–80%), mostly (1S)	Excellent (>99%), tunable to (1R) or (1S)	Moderate (70–85%)
Substrate Loading	< 10 g/L (Inhibited by substrate/product)	> 100 g/L (High tolerance)	High
Co-solvent Tolerance	Poor (< 5% DMSO/MeOH)	High (Up to 20% DMSO/IPA)	N/A (Organic solvents used)
Cofactor Requirement	Stoichiometric or requires complex recycling	Catalytic (Coupled with GDH)	N/A
Reaction Time	48–72 hours	12–24 hours	12–24 hours
Catalyst Poisoning	None	None	High risk (Pyridyl nitrogen coordination)

Data Causality: The superior substrate loading and co-solvent tolerance of e-KREDs are a direct result of iterative directed evolution, which stabilizes the enzyme's tertiary structure against denaturation by hydrophobic solvents like DMSO[4]. This is critical because 1-(5-bromo-4-methylpyridin-2-yl)ethanone is highly hydrophobic and requires an organic co-solvent to remain bioavailable in the aqueous buffer.

Self-Validating Preparative Protocol

The following protocol details the preparative-scale synthesis of (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol using an engineered KRED/GDH coupled system.

System Controls & Validation (Trustworthiness)

To ensure the protocol is a self-validating system, run the following parallel controls:

• Negative Control (No KRED): Validates that no background chemical reduction occurs from the buffer or glucose.

• Negative Control (No GDH): Validates that the reaction is strictly dependent on cofactor recycling; conversion should stall at <1% corresponding to the stoichiometric amount of NADP+ added.

Step-by-Step Methodology

• Buffer Preparation: Prepare 100 mL of 100 mM Potassium Phosphate buffer. Adjust to pH 7.0 using 1M NaOH.

  • Causality: pH 7.0 is the optimal intersection for KRED stability and GDH activity.

• Cofactor & Co-substrate Addition: Dissolve 1.5 equivalents of D-Glucose (relative to the ketone substrate) and 1 mM NADP+ in the buffer.

  • Causality: D-Glucose acts as the terminal electron donor. GDH oxidizes glucose to gluconolactone (which hydrolyzes to gluconic acid), driving the reaction forward irreversibly.

• Enzyme Reconstitution: Add 500 mg of the selected (1R)-selective e-KRED (e.g., Codexis P1B2 analog)[5] and 100 mg of GDH to the buffer. Stir gently at 30°C for 30 minutes to ensure complete wetting and activation of the lyophilized powders.

• Substrate Addition: Dissolve 10 grams of 1-(5-bromo-4-methylpyridin-2-yl)ethanone in 10 mL of DMSO. Add this solution dropwise to the aqueous enzyme mixture over 10 minutes.

  • Causality: Pre-dissolving the bulky pyridyl ketone in DMSO prevents the formation of inaccessible crystalline aggregates in the aqueous phase.

• Reaction Execution & pH-Stat Control: Agitate the biphasic slurry at 500 rpm at 30°C. Connect the vessel to an automated pH-stat titrator loaded with 1M NaOH.

  • Causality: As GDH recycles NADP+, glucose is converted to gluconic acid. Without continuous NaOH titration to maintain pH 7.0, the localized acidification will rapidly denature the KRED.

• Workup & Extraction: After 24 hours (or when base consumption ceases), extract the aqueous mixture with Ethyl Acetate (3 x 50 mL). Dry the combined organic layers over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol.

Analytical Validation

To confirm the performance of the biocatalyst, the crude product must be analyzed for conversion and enantiomeric purity.

• Conversion Analysis: Reverse-Phase HPLC (C18 column), Eluent: Water (0.1% TFA) / Acetonitrile gradient. Monitor at 254 nm. The reduction of the ketone carbonyl to an alcohol will result in a distinct shift in retention time.

• Chiral Purity (ee): Chiral SFC (Supercritical Fluid Chromatography) using a Chiralpak AD-H or AS-H column. Eluent: CO₂ / Methanol with 0.1% Diethylamine (DEA).

  • Causality: The addition of DEA is mandatory to suppress peak tailing caused by the secondary interactions between the basic pyridine nitrogen and the stationary phase.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

comparative reactivity of bromo-pyridyl alcohols vs (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol

As a Senior Application Scientist navigating the complexities of modern drug discovery and complex molecule synthesis, I frequently encounter the strategic divergence between using generic building blocks and highly functionalized, chiral scaffolds. Bromo-pyridyl alcohols are ubiquitous bifunctional intermediates. However, transitioning from a generic primary bromo-pyridyl alcohol (e.g., 5-bromo-2-pyridinemethanol) to a sterically encumbered, chiral variant like (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol (CAS: 2411591-08-5) fundamentally alters the reactivity landscape.

This guide provides an objective, data-supported comparison of their reactivity profiles, focusing on the mechanistic causality behind experimental choices and providing self-validating protocols for successful integration into synthetic pipelines, such as the development of advanced [1].

Structural and Mechanistic Divergence

The reactivity of bromo-pyridyl alcohols is dictated by two reactive poles: the electrophilic aryl bromide (primed for transition-metal-catalyzed cross-coupling) and the nucleophilic/coordinating hydroxyl group.

Generic Primary Bromo-Pyridyl Alcohols

In unhindered systems, the 5-bromo position undergoes rapid oxidative addition with Pd(0) or Ni(0) species. The primary alcohol is sterically accessible, making it an excellent candidate for direct [2] or straightforward SN2 activation (e.g., tosylation or halogenation) without risk of racemization.

(1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol

This chiral scaffold introduces three critical mechanistic complications:

• Steric Shielding at C5: The 4-methyl group exerts significant steric pressure on the adjacent 5-bromo position. This raises the activation energy required for oxidative addition, necessitating highly active, electron-rich phosphine ligands to prevent catalyst stalling.

• Stereochemical Fragility at C2: The (1R)-hydroxyethyl group is a secondary, pyridylic alcohol. If activated under purely acidic conditions, it readily forms a stabilized carbocation, leading to racemization or E1 elimination (yielding a vinyl pyridine).

• Chelation Dynamics: The proximity of the pyridine nitrogen and the secondary hydroxyl group allows for bidentate chelation to transition metals. The methyl group on the chiral center restricts the conformational flexibility of this chelate, which can either poison a catalyst or be leveraged for directed [3].

Comparative reactivity pathways highlighting steric and stereochemical divergence.

Comparative Reactivity Profiles

The following table summarizes the quantitative and qualitative performance differences between the two classes of compounds under standard synthetic conditions.

Reactivity Parameter	Generic Primary Bromo-Pyridyl Alcohol	(1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol
Oxidative Addition Rate (Pd)	Fast (Standard Pd(PPh₃)₄ sufficient)	Moderate (Requires bulky ligands e.g., XPhos)
Alcohol Activation Mechanism	SN2 (High yield, no stereocenters)	Competes between SN2 (Inversion) and SNi (Retention)
Elimination Risk (Dehydration)	Low	High (Forms conjugated 2-vinylpyridine)
Typical ee% Post-Activation	N/A	95-99% (Highly dependent on base selection)
Primary Synthetic Utility	General cross-coupling, linker synthesis	Chiral ligand synthesis, targeted kinase inhibitors

Self-Validating Experimental Methodologies

To ensure scientific integrity, every protocol must function as a self-validating system. The following workflows embed analytical checkpoints to verify mechanistic success before proceeding to subsequent steps.

Protocol A: Suzuki-Miyaura Coupling with Alcohol Tolerance

When functionalizing the 5-bromo position, the unprotected (1R)-alcohol must be tolerated without oxidation or racemization. The steric hindrance of the 4-methyl group requires a highly active catalyst system.

• Step 1: Catalyst Activation. Combine Pd₂(dba)₃ (2 mol%) and XPhos (4 mol%) in degassed 1,4-dioxane. Stir for 15 minutes until the solution turns pale yellow.

  • Causality: XPhos is a bulky, electron-rich biaryl phosphine that accelerates oxidative addition into the hindered 5-bromo-4-methyl bond while preventing catalyst deactivation via chelation from the unprotected alcohol.

• Step 2: Substrate Addition. Add (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol (1.0 equiv), the desired arylboronic acid (1.2 equiv), and aqueous K₃PO₄ (2.0 equiv). Heat to 80°C for 4 hours.

  • Causality: K₃PO₄ is a mild base. Using stronger bases (like KOtBu) risks deprotonating the secondary alcohol, which could trigger base-catalyzed racemization or catalyst poisoning.

• Step 3: Validation Checkpoint (LC-MS & Chiral HPLC).

  • Validation: Before workup, draw a 10 µL aliquot. LC-MS must show >95% consumption of the starting bromide. Crucially, Chiral HPLC must confirm the product maintains >98% ee. If ee% has dropped, it indicates the base concentration was too high or the temperature caused transient oxidation/reduction.

Protocol B: Stereoinvertive Activation of the (1R)-Alcohol

Converting the (1R)-alcohol to a leaving group (e.g., chloride) for downstream coupling requires strict mechanistic control to avoid the internal return (SNi) pathway, which leads to retention of configuration.

• Step 1: Reagent Pre-cooling. Dissolve (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol in anhydrous DCM. Add Pyridine (2.5 equiv) and cool the system to 0°C.

• Step 2: Thionyl Chloride Addition. Dropwise add SOCl₂ (1.2 equiv). Stir for 2 hours, allowing the reaction to slowly reach room temperature.

  • Causality: Thionyl chloride alone reacts via a chlorosulfite intermediate that collapses via SNi, yielding the (1R)-chloride (retention). The addition of pyridine displaces the chloride from the chlorosulfite, creating a charged intermediate. The liberated chloride ion then attacks from the backside, enforcing a strict[4] to yield the (1S)-chloride.

• Step 3: Validation Checkpoint (Polarimetry / Chiral GC).

  • Validation: Isolate the intermediate. Optical rotation or Chiral GC must confirm complete inversion to the (1S) configuration. A mixed ee% indicates the pyridine concentration was insufficient to completely shut down the SNi pathway.

Self-validating workflow for stereospecific activation and coupling of chiral pyridyl alcohols.

References

• World Intellectual Property Organization (WIPO)

• Cross-Electrophile Coupling of Alcohols with Aryl and Vinyl Halides ChemRxiv URL:[Link]

• Stereospecific Pd-Catalyzed Cross-Coupling Reactions of Secondary Alkylboron Nucleophiles and Aryl Chlorides Journal of the American Chemical Society (ACS) URL:[Link]

• SOCl2 Mechanism For Alcohols To Alkyl Halides: SN2 versus SNi Master Organic Chemistry URL:[Link]

Comparative Study of Chiral Resolution Strategies for 1-(5-bromo-4-methyl-2-pyridyl)ethanol

Introduction and Strategic Context

The compound 1-(5-bromo-4-methyl-2-pyridyl)ethanol is a highly valuable chiral building block in modern drug discovery, frequently utilized in the synthesis of kinase inhibitors and GPCR modulators. The presence of the basic pyridine nitrogen adjacent to a secondary alcohol creates unique steric and electronic microenvironments that complicate standard resolution techniques.

Achieving high enantiomeric excess (ee > 99%) is critical for pharmacological profiling. This guide objectively compares three distinct methodologies for resolving the racemic mixture: Enzymatic Kinetic Resolution (EKR) , Chemical Derivatization , and Preparative Supercritical Fluid Chromatography (SFC) . By analyzing the causality behind the experimental parameters, this guide provides a self-validating framework for selecting the optimal protocol based on scale, timeline, and available infrastructure.

Methodology 1: Enzymatic Kinetic Resolution (EKR) via Novozym 435

Mechanistic Causality

Enzymatic Kinetic Resolution (EKR) leverages the strict stereoselectivity of lipases. Novozym 435, an immobilized Candida antarctica lipase B (CALB), is the industry standard for secondary heteroaryl alcohols [1]. CALB follows Kazlauskas' rule, preferentially acylating the (R)-enantiomer.

Why Vinyl Acetate? We utilize vinyl acetate as the acyl donor because the byproduct, vinyl alcohol, rapidly tautomerizes into acetaldehyde. This evaporation drives the transesterification equilibrium forward irreversibly, preventing the reverse hydrolysis reaction that would degrade the enantiomeric excess. Why MTBE? Methyl tert-butyl ether (MTBE) is selected as the solvent because it provides the optimal balance of substrate solubility while maintaining the hydration shell necessary for enzyme conformation.

Self-Validating Protocol

• Preparation: Dissolve 10.0 g (46.3 mmol) of racemic 1-(5-bromo-4-methyl-2-pyridyl)ethanol in 100 mL of anhydrous MTBE.

• Acylation: Add 12.8 mL (3.0 eq) of vinyl acetate, followed by 2.0 g (20% w/w) of Novozym 435.

• Incubation & IPC: Incubate the suspension at 45 °C with orbital shaking (150 rpm). In-Process Control (IPC): Monitor the reaction via analytical chiral HPLC every 12 hours. The reaction is self-validating when the ee of the unreacted (S)-alcohol reaches >99% (typically at ~51-53% conversion).

• Filtration: Filter the mixture through a sintered glass funnel to recover the immobilized enzyme (which can be washed with MTBE and reused for up to 5 cycles).

• Separation: Concentrate the filtrate and separate the (R)-acetate from the (S)-alcohol via silica gel flash chromatography (Eluent: Hexane/Ethyl Acetate 80:20).

• Hydrolysis: Dissolve the isolated (R)-acetate in 50 mL of Methanol. Add 1.5 eq of K₂CO₃ and stir at room temperature for 2 hours to quantitatively yield the (R)-alcohol.

Methodology 2: Chemical Derivatization via (-)-Camphanic Acid Chloride

Mechanistic Causality

When enzymatic or chromatographic methods are inaccessible, classical diastereomeric resolution is employed. (-)-Camphanic acid chloride is chosen over Mosher's acid due to its rigid, bicyclic structure, which maximizes the physicochemical differences (e.g., dipole moment, steric bulk) between the resulting diastereomeric esters [2].

Why DMAP? The secondary alcohol is sterically hindered by the adjacent bromo-methyl-pyridine ring. 4-Dimethylaminopyridine (DMAP) acts as a nucleophilic catalyst, forming a highly reactive acylpyridinium intermediate that accelerates the esterification.

Self-Validating Protocol

• Coupling: Dissolve 5.0 g (23.1 mmol) of the racemate in 50 mL anhydrous Dichloromethane (DCM). Add 4.8 mL (1.5 eq) of Triethylamine and 0.28 g (0.1 eq) of DMAP.

• Derivatization: Cool the mixture to 0 °C. Dropwise, add a solution of 6.0 g (1.2 eq) of (1S)-(-)-camphanic acid chloride in 20 mL DCM. Warm to room temperature and stir for 4 hours.

• IPC: Confirm complete consumption of the starting alcohol via LC-MS.

• Chromatographic Resolution: Purify the crude mixture via preparative silica gel chromatography. The rigid camphanate moiety induces a significant retention time difference (ΔRf ≈ 0.15 in Hexane/EtOAc 70:30), allowing baseline separation of the (R,S) and (S,S) diastereomers.

• Cleavage: Hydrolyze each separated diastereomer using 2.0 eq of LiOH in a THF/Water (3:1) mixture for 12 hours. Extract with EtOAc to isolate the highly pure enantiomers.

Methodology 3: Preparative Chiral SFC

Mechanistic Causality

Supercritical Fluid Chromatography (SFC) utilizes supercritical CO₂ as the primary mobile phase. The low viscosity and high diffusivity of supercritical CO₂ allow for flow rates 3–5 times higher than traditional HPLC, drastically reducing process time [3].

Why Diethylamine (DEA)? The basic pyridine nitrogen in 1-(5-bromo-4-methyl-2-pyridyl)ethanol interacts strongly with residual acidic silanols on the Amylose-based chiral stationary phase (Chiralpak AD-H). Adding 0.1% DEA to the alcoholic co-solvent competitively binds these silanols, suppressing peak tailing and ensuring sharp, highly concentrated fraction collection.

Self-Validating Protocol

• Sample Preparation: Dissolve the racemate in a 1:1 mixture of Methanol/DCM to achieve a high concentration (50 mg/mL).

• Column Selection: Equip the preparative SFC system with a Chiralpak AD-H column (250 x 21.2 mm, 5 µm).

• Method Parameters:

  • Mobile Phase: 85% CO₂ / 15% Methanol (containing 0.1% DEA).

  • Flow Rate: 70 g/min .

  • Backpressure: 120 bar at 35 °C.

• Stacked Injections (IPC): Perform a test injection to validate baseline resolution (Rs > 2.0). Once validated, program stacked injections (injecting the next sample before the previous run finishes eluting) to maximize throughput.

• Recovery: Collect fractions triggered by UV detection (254 nm). Evaporate the volatile CO₂ and methanol under reduced pressure to yield the enantiopure alcohols.

Quantitative Performance Comparison

The following table synthesizes the experimental data and operational metrics for the three resolution agents/strategies applied to 1-(5-bromo-4-methyl-2-pyridyl)ethanol.

Metric	Enzymatic (Novozym 435)	Chemical (Camphanic Acid)	Preparative SFC (AD-H)
Max Theoretical Yield	50% per cycle	100% (both enantiomers)	100% (both enantiomers)
Enantiomeric Excess (ee)	> 99%	> 95% (requires optimization)	> 99.5%
Throughput / Time	Moderate (3-5 Days)	Slow (7-10 Days)	Very Fast (Hours)
Scalability	Excellent (Multi-kilogram)	Poor (Reagent intensive)	Good (Up to hundreds of grams)
Cost Profile	Low (Enzyme is recyclable)	High (Stoichiometric chiral reagents)	High (CapEx for SFC equipment)

Visualizing the Workflows

Enzymatic Pathway

The following diagram illustrates the kinetic resolution pathway, highlighting the divergence of the enantiomers based on reaction kinetics.

Enzymatic Kinetic Resolution pathway using Novozym 435 and vinyl acetate.

Strategic Decision Matrix

Selecting the right resolution agent depends heavily on the project phase and available resources.

Decision matrix for selecting the optimal chiral resolution strategy based on scale.

Conclusion & Recommendations

For discovery-stage researchers requiring rapid access to both enantiomers of 1-(5-bromo-4-methyl-2-pyridyl)ethanol (milligram to low-gram scale), Preparative Chiral SFC is unequivocally the superior choice due to its speed and avoidance of derivatization steps.

However, as the project transitions into process development and scale-up (>50 grams), the Enzymatic Kinetic Resolution (EKR) using Novozym 435 becomes the most economically and environmentally viable option. The high enantioselectivity and recyclability of the immobilized enzyme offset the 50% theoretical yield limitation, which can be further optimized into a Dynamic Kinetic Resolution (DKR) system if a suitable racemization catalyst is introduced. Chemical derivatization should be reserved strictly as a backup methodology when specialized equipment or enzymes are unavailable.

References

• Title: Ruthenium- and Enzyme-Catalyzed Dynamic Kinetic Resolution of Secondary Alcohols Source: Journal of the American Chemical Society URL: [Link][1]

• Title: Investigating the Role of Stereochemistry in the Activity of Anticancer Acylfulvenes: Synthesis, Reductase-Mediated Bioactivation, and Cellular Toxicity Source: Journal of Medicinal Chemistry URL: [Link][2]

• Title: Supercritical Fluid Chromatography Source: Analytical Chemistry URL: [Link][3]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

(1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol proper disposal procedures

Standard Operating Procedure: Handling and Disposal of (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol

Operational Context & Chemical Hazard Profile

(1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol is a highly specialized chiral building block frequently utilized in the synthesis of complex pharmaceutical active ingredients (APIs). While its structural motifs are invaluable for drug discovery, they dictate strict, non-negotiable handling and disposal protocols.

As a halogenated organic compound containing a basic pyridine ring, improper disposal poses severe environmental and laboratory safety risks. Halogenated organics are environmentally persistent, prone to bioaccumulation, and can generate highly toxic byproducts—such as hydrogen bromide (HBr) gas and dioxins—if subjected to improper combustion[1]. This guide provides researchers and environmental health and safety (EHS) professionals with a self-validating, step-by-step operational framework for managing this chemical waste.

Physicochemical Causality in Waste Management

Understanding the chemical nature of (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol is essential for predicting its behavior in waste streams. We do not segregate waste arbitrarily; every operational rule is driven by molecular causality.

Structural Feature	Hazard Implication	Operational & Disposal Causality
Bromine Atom (Halogen)	Environmental persistence; toxic combustion byproducts.	Must be strictly segregated into Halogenated Waste . Requires specialized high-temperature rotary kiln incineration[2].
Pyridine Ring	Weakly basic; potential aquatic toxicity; distinct odor.	Avoid mixing with strong acids in waste containers to prevent exothermic acid-base reactions and over-pressurization[3].
Chiral Alcohol	Capable of hydrogen bonding; soluble in polar organic solvents.	Liquid waste will often contain carrier solvents (e.g., DCM, EtOAc). The carrier solvent dictates the primary waste matrix[4].

Quantitative Waste Container Specifications

To maintain regulatory compliance and physical safety within the laboratory's Satellite Accumulation Area (SAA), adhere to the following quantitative limits established by [2][3][5].

Parameter	Specification / Limit	Causality / Scientific Rationale
Maximum Fill Volume	75% - 80% of total capacity	Prevents over-pressurization from vapor expansion and allows safe headspace for temperature fluctuations[5].
Acceptable pH Range	5.5 to 9.5	Prevents the degradation of standard metal or polyethylene waste drums during long-term storage[3].
Accumulation Limit	55 gallons (SAA limit)	Complies with EPA RCRA rules; minimizes the fuel load present in the active laboratory environment[4].
Incineration Temp	> 1,000°C	Required to thoroughly break C-Br bonds and prevent the de novo synthesis of dioxins in the exhaust stream[2].

The "Halogenated" Imperative: Segregation Logic

The most critical failure point in laboratory waste management is the improper commingling of halogenated and non-halogenated waste.

The Causality: Halogenated waste requires specialized high-temperature incineration equipped with caustic scrubbing systems to neutralize acidic exhaust gases[2]. According to , commingling non-halogenated solvents into a halogenated waste stream exponentially increases disposal costs (often doubling or tripling them) and severely complicates the fuel-blending process[3][5].

Step-by-Step Disposal Workflows

Every protocol below is designed as a self-validating system , ensuring that the operator verifies the safety and integrity of the process at each step.

Workflow A: Solid Waste (Unused Product or Contaminated Consumables)

• Validation of State: Confirm the material is dry and free of reactive solvents.

• Containment: Transfer the solid (1R)-1-(5-bromo-4-methyl-2-pyridyl)ethanol, along with contaminated spatulas, weigh boats, or nitrile gloves, into a designated, puncture-resistant solid hazardous waste container[6].

• Sealing & Verification (Self-Validation Step): Ensure the container has a vapor-tight, threaded cap. Once sealed, gently invert the container 45 degrees to ensure no particulate leakage occurs around the threading[4].

• Labeling: Affix a hazardous waste tag immediately. Mark clearly as "Toxic Solid Waste - Halogenated Pyridine Derivative." Do not use chemical abbreviations[4].

Workflow B: Liquid Waste (Reaction Mixtures and Washings)

• Solvent Compatibility Check: Ensure the primary carrier solvent is compatible with the existing contents of the "Halogenated Liquid Waste" carboy. Never mix this basic pyridine derivative with strong oxidizers or acids[3].

• Transfer: In a certified, actively venting chemical fume hood, slowly pour the solution into the halogenated waste container.

• Reaction Monitoring (Self-Validation Step): Pause and monitor the container for 30 seconds after the addition. Look for any signs of gas evolution, bubbling, or temperature increase (indicating an incompatible reaction) before sealing the cap[4].

• Secondary Containment: Store the waste carboy in a secondary containment tray designed to capture 110% of the container's volume in the event of a catastrophic leak[5].

Emergency Spill Protocol

In the event of a spill, immediate containment is required to prevent the brominated compound from entering drains or watercourses[1].

• Isolate: Evacuate non-essential personnel. Ensure the fume hood or local exhaust is operating at maximum capacity to clear toxic vapors[1].

• Neutralize/Absorb: Cover the spill with an inert absorbent material (e.g., vermiculite or dry sand)[1]. Causality: Inert absorbents prevent secondary exothermic reactions that could occur if combustible materials (like paper towels) were used with reactive organic solutions.

• Collect: Sweep the absorbed mixture using non-sparking tools and deposit it into a solid halogenated waste container[1].

• Decontaminate: Wash the affected area with a mild detergent solution, collecting all residual wash water as hazardous halogenated waste[4].

Disposal Pathway Visualization

Workflow for the segregation and disposal of halogenated pyridine waste.

References

• U.S. Environmental Protection Agency (EPA). "Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes." EPA NEPIS Database. Available at: [Link]

• Temple University Campus Operations. "Halogenated Solvents in Laboratories - Chemical Waste Guideline." Temple University EHRS. Available at: [Link]

Sources

• 1. jubilantingrevia.com [jubilantingrevia.com]
• 2. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 3. 7.2 Organic Solvents | Environment, Health and Safety [ehs.cornell.edu]
• 4. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 5. campusoperations.temple.edu [campusoperations.temple.edu]
• 6. pdf.benchchem.com [pdf.benchchem.com]